4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid

• CAS: 1256346-21-0

Core Science & Biosynthesis

An In-depth Technical Guide to 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid, identified by the CAS number 1256346-21-0 , is a highly functionalized organoboron compound that has emerged as a valuable building block in modern organic synthesis.[1] Its unique substitution pattern, featuring a chlorine atom, a fluorine atom, and an isopropoxy group on the phenyl ring, imparts specific steric and electronic properties that are highly sought after in the design of complex molecules. This guide provides a comprehensive overview of its synthesis, properties, and applications, with a particular focus on its utility in drug discovery and development. The strategic placement of halogen atoms and an ether linkage makes this boronic acid an attractive synthon for introducing specific pharmacophoric features and modulating the physicochemical properties of target molecules.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid is essential for its effective handling, reaction optimization, and incorporation into synthetic workflows.

Property	Value	Source
CAS Number	1256346-21-0	[1]
Molecular Formula	C9H11BClFO3	[1]
Molecular Weight	232.44 g/mol	[1]
Appearance	White to off-white solid (typical for similar boronic acids)	Inferred from related compounds
Storage Conditions	Room temperature, in a dry and well-ventilated place.[2]	[2][3]

Synthesis

The synthesis of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid typically proceeds through a multi-step sequence involving the formation of an organometallic intermediate followed by borylation. While a specific protocol for the isopropoxy derivative is not widely published, a reliable synthetic strategy can be extrapolated from the well-documented synthesis of its methoxy analog and other related substituted phenylboronic acids.[4][5] The key transformation involves a lithium-halogen exchange or a directed ortho-metalation, followed by quenching with a boron electrophile.

General Synthetic Approach: Lithiation and Borylation

A common and effective method for the synthesis of polysubstituted phenylboronic acids is the lithiation of a suitable aromatic precursor followed by reaction with a trialkyl borate.[4]

Caption: General synthetic workflow for 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid.

Detailed Experimental Protocol (Hypothetical, based on analogous syntheses)

This protocol is a representative example based on the synthesis of similar compounds, such as 4-chloro-2-fluorophenylboronic acid, and should be optimized for the specific substrate.[4]

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, a nitrogen inlet, and a dropping funnel, add 1-chloro-3-fluoro-2-isopropoxybenzene (1.0 eq) and anhydrous tetrahydrofuran (THF).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add n-butyllithium (1.05 eq, as a solution in hexanes) dropwise via the dropping funnel, ensuring the internal temperature does not exceed -70 °C. Stir the resulting mixture at -78 °C for 1-2 hours.

• Borylation: Add triisopropyl borate (1.2 eq) dropwise to the reaction mixture, again maintaining a low temperature. Allow the reaction to stir at -78 °C for an additional hour, then slowly warm to room temperature overnight.

• Quenching and Workup: Cool the reaction mixture to 0 °C and quench by the slow addition of aqueous hydrochloric acid (e.g., 2 M HCl) until the solution is acidic.

• Extraction: Transfer the mixture to a separatory funnel and extract with an organic solvent such as ethyl acetate. Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be further purified by recrystallization or column chromatography to yield pure 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid.

Core Application: The Suzuki-Miyaura Cross-Coupling Reaction

4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid is a prime substrate for the Suzuki-Miyaura cross-coupling reaction, a Nobel Prize-winning method for the formation of carbon-carbon bonds.[6] This palladium-catalyzed reaction is a cornerstone of modern medicinal chemistry due to its mild conditions, broad functional group tolerance, and the commercial availability of a vast array of coupling partners.

Catalytic Cycle of the Suzuki-Miyaura Reaction

The mechanism of the Suzuki-Miyaura coupling involves three key steps: oxidative addition, transmetalation, and reductive elimination.[6]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Exemplary Suzuki-Miyaura Coupling Protocol

This protocol provides a general framework for the coupling of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid with an aryl or heteroaryl halide.

• Reaction Setup: In a microwave vial or Schlenk flask, combine 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid (1.2-1.5 eq), the aryl/heteroaryl halide (1.0 eq), a palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf), 1-5 mol%), and a base (e.g., K₂CO₃, Cs₂CO₃, 2-3 eq).

• Solvent Addition: Add a degassed solvent system, such as a mixture of 1,4-dioxane and water or toluene and water.

• Inert Atmosphere: Seal the vessel and purge with an inert gas (argon or nitrogen) for 5-10 minutes.

• Reaction: Heat the mixture with vigorous stirring to the desired temperature (typically 80-120 °C) for the required time (1-24 hours). Reaction progress can be monitored by TLC, GC-MS, or LC-MS.

• Workup and Purification: Upon completion, cool the reaction to room temperature. Dilute with water and extract with an organic solvent. The combined organic layers are then washed with brine, dried, and concentrated. The crude product is purified by an appropriate method, such as flash chromatography.

Applications in Drug Discovery and Medicinal Chemistry

The unique substitution pattern of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid makes it a valuable tool for medicinal chemists. The incorporation of fluorine can enhance metabolic stability, binding affinity, and bioavailability of drug candidates.[7] The chlorine atom provides an additional vector for modifying electronic properties and can participate in halogen bonding. The isopropoxy group can improve lipophilicity and modulate solubility.

While specific examples of this exact molecule in clinical development are not prevalent in public literature, its structural motifs are found in various classes of biologically active compounds. For instance, substituted biaryl structures, readily accessible through Suzuki-Miyaura coupling with this boronic acid, are common in kinase inhibitors, GPCR modulators, and other therapeutic agents.

This boronic acid is a key intermediate in the synthesis of certain herbicides.[5] The synthetic strategies and chemical properties explored in that field can be directly translated to the synthesis of novel pharmaceutical agents. For example, the core structure can be found in compounds investigated for their anti-invasive and anti-metastatic properties in cancer research.[8]

Safety, Handling, and Storage

As with all laboratory chemicals, 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid should be handled with appropriate safety precautions. While a specific safety data sheet (SDS) for this exact compound is not widely available, data from closely related compounds, such as 4-chloro-2-fluoro-3-methoxyphenylboronic acid, provide valuable guidance.[2][9]

• Hazard Identification: May cause skin, eye, and respiratory irritation. Harmful if swallowed.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with side shields, chemical-resistant gloves, and a lab coat.[9]

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust.[2] Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place.[2] Boronic acids can be sensitive to moisture and may undergo dehydration to form boroxines.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid is a versatile and valuable reagent for organic synthesis, particularly in the construction of complex biaryl systems relevant to drug discovery. Its well-defined structure and reactivity in robust reactions like the Suzuki-Miyaura coupling make it an essential tool for medicinal chemists seeking to introduce specific electronic and steric features into novel therapeutic agents. A thorough understanding of its synthesis, properties, and safe handling procedures, as outlined in this guide, will enable researchers to fully exploit its potential in the development of next-generation pharmaceuticals.

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• Google Patents. (n.d.). US8822730B2 - Methods of isolating 4-chloro-2-fluoro-3-substituted-phenylboronic acids.

• Fisher Scientific. (n.d.). Suzuki-Miyaura Cross-Coupling Reaction. Retrieved from [Link]

• Google Patents. (n.d.). METHODS OF FORMING 4-CHLORO-2-FLUORO-3-SUBSTITUTED-PHENYLBORONIC ACID PINACOL ESTERS AND METHODS OF USING THE SAME.
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• PubChem. (n.d.). 4-Chloro-2-fluoro-3-methoxyphenylboronic acid. Retrieved from [Link]

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• BenchChem. (n.d.). Application Notes and Protocols for Suzuki Coupling using 3-Chloro-4-fluorophenylboronic acid.

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Boron chemicals in diagnosis and therapeutics. (n.d.). PMC - PubMed Central. Retrieved from a biomedical and life sciences journal archive.

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• Recent progress in the strategic incorporation of fluorine into medicinally active compounds. (n.d.).

• 4-Fluoro-3',4',5'-trimethoxychalcone as a new anti-invasive agent. From discovery to initial validation in an in vivo metastasis model. (2015, August 28). PubMed. Retrieved from [Link]

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synthesis of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid

An In-Depth Technical Guide to the Synthesis of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid

Authored by a Senior Application Scientist

Foreword: The Strategic Importance of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid

4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid is a key building block in modern medicinal chemistry and drug discovery. Its unique trifunctionalized aromatic core, featuring chloro, fluoro, and isopropoxy substituents, offers a versatile platform for the synthesis of complex molecular architectures. The boronic acid moiety, in particular, serves as a linchpin for Suzuki-Miyaura cross-coupling reactions, a Nobel prize-winning methodology that has become indispensable for the construction of carbon-carbon bonds in the pharmaceutical industry. The strategic placement of the substituents on the phenyl ring allows for fine-tuning of steric and electronic properties, which is crucial for optimizing drug-target interactions. This guide provides a comprehensive overview of a robust and scalable synthetic route to this valuable compound, grounded in established organometallic principles.

Visualizing the Synthetic Pathway

The is conceptually straightforward, relying on a directed ortho-metalation followed by borylation. The workflow is designed to be efficient and high-yielding, leveraging the activating and directing effects of the substituents on the aromatic ring.

4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid chemical properties

An In-Depth Technical Guide to 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid: Properties, Synthesis, and Applications

Introduction

4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid is a substituted arylboronic acid, a class of compounds that has become indispensable in modern organic synthesis. Its structural complexity, featuring a unique substitution pattern of chloro, fluoro, and isopropoxy groups on a phenylboronic acid core, makes it a valuable building block for the synthesis of highly functionalized molecules. For researchers and scientists in drug development, this reagent serves as a key intermediate for introducing a specific pharmacophoric motif, primarily through the robust and versatile Suzuki-Miyaura cross-coupling reaction. This guide provides a comprehensive overview of its chemical properties, a plausible synthetic route, its reactivity profile, and critical safety information tailored for laboratory and development professionals.

Chemical Identity and Core Properties

The identity and fundamental properties of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid are summarized below. These identifiers are crucial for accurate sourcing, cataloging, and regulatory compliance.

Property	Value
CAS Number	1256346-21-0[1][2][3]
Molecular Formula	C₉H₁₁BClFO₃[1][2]
Molecular Weight	232.44 g/mol [1][2]
IUPAC Name	(4-Chloro-2-fluoro-3-isopropoxyphenyl)boronic acid
Synonyms	4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid[1]

Physical and Storage Properties:

Property	Value
Appearance	White to off-white solid (typical for arylboronic acids)
Storage Temperature	Room temperature; for long-term stability, store at 2-8°C under a dry, inert atmosphere.[1]
Stability	Sensitive to moisture; prone to dehydration to form boroxines. Store in a tightly sealed container.

The molecule's reactivity is dictated by the interplay of its functional groups. The boronic acid moiety is the reactive center for cross-coupling. The substituents on the aromatic ring—an electron-donating isopropoxy group and two electron-withdrawing halogens (fluoro and chloro)—create a unique electronic environment that influences the rate and efficiency of its chemical transformations.

Synthesis and Characterization

While multiple synthetic routes may exist, a common and reliable method for preparing substituted phenylboronic acids involves a directed ortho-metalation or halogen-metal exchange followed by borylation.

Synthetic Pathway

A plausible and widely used laboratory-scale synthesis proceeds via the lithiation of a halogenated precursor, followed by reaction with a boron electrophile and subsequent hydrolysis. The key is the selective halogen-metal exchange of the more reactive bromine atom in the presence of the less reactive chlorine.

Caption: General workflow for the synthesis of the target boronic acid.

Detailed Protocol: Synthesis via Lithiation-Borylation

This protocol is adapted from established procedures for synthesizing similar fluorinated phenylboronic acids.

• Reaction Setup: To a flame-dried, three-neck round-bottom flask under an argon atmosphere, add the starting material, 1-bromo-4-chloro-2-fluoro-3-isopropoxybenzene (1.0 equiv), and anhydrous tetrahydrofuran (THF).

• Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-butyllithium (n-BuLi, ~1.05 equiv) dropwise via syringe, ensuring the internal temperature does not rise significantly. Stir the resulting mixture at -78 °C for 1 hour. The formation of the aryl lithium intermediate is the critical step.

• Borylation: To the cold solution, add trimethyl borate (B(OMe)₃, 1.2 equiv) dropwise. The reaction is typically rapid. Stir the mixture for an additional 30-60 minutes at -78 °C.

• Quenching and Hydrolysis: Remove the cooling bath and allow the reaction to warm slowly. Quench the reaction by adding aqueous hydrochloric acid (1N HCl). Stir vigorously at room temperature until the hydrolysis of the boronate ester is complete (typically 1-2 hours).

• Workup and Isolation: Transfer the mixture to a separatory funnel. Separate the organic layer, and extract the aqueous layer with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), and filter.

• Purification: Concentrate the solvent under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., a mixture of hexane and chloroform) to yield pure 4-chloro-2-fluoro-3-isopropoxyphenylboronic acid.

Spectroscopic Characterization

Confirmation of the final product's identity and purity relies on a combination of spectroscopic methods:

• ¹H NMR: Expected signals include a septet for the isopropoxy -CH proton, a doublet for the two isopropoxy -CH₃ groups, and distinct signals in the aromatic region for the two phenyl protons, showing characteristic coupling to the fluorine atom.

• ¹³C NMR: Will show unique signals for each carbon atom, including the carbon atom bearing the boron group (C-B), which often appears as a broad signal.

• ¹⁹F NMR: A singlet is expected for the single fluorine atom on the aromatic ring.

• ¹¹B NMR: A broad singlet is characteristic of the boronic acid group.

• Mass Spectrometry (MS): Will confirm the molecular weight (232.44) and isotopic distribution pattern characteristic of a molecule containing one chlorine atom.

Chemical Reactivity and Applications

The primary utility of this reagent is as a coupling partner in palladium-catalyzed cross-coupling reactions.

The Suzuki-Miyaura Cross-Coupling Reaction

This reaction is one of the most powerful methods for forming C-C bonds, specifically for creating biaryl or vinyl-aryl structures.[4] The boronic acid serves as the source of the organometallic nucleophile in a catalytic cycle involving a palladium(0) species.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Reactivity Insights: The electronic nature of the substituents on the boronic acid plays a critical role.[5]

• Electron-Withdrawing Groups (EWG): The fluoro and chloro groups decrease the electron density of the phenyl ring. This can slow the rate of the transmetalation step, where the organic moiety is transferred from boron to palladium, by making the group less nucleophilic.[5]

• Electron-Donating Groups (EDG): The isopropoxy group partially counteracts the EWGs by donating electron density, which can help facilitate transmetalation.

• Base Activation: A base (e.g., K₂CO₃, Cs₂CO₃) is essential. It reacts with the boronic acid to form a more nucleophilic boronate species ([R-B(OH)₃]⁻), which is the active participant in the transmetalation step.[5]

Detailed Protocol: General Suzuki-Miyaura Coupling

This is a representative procedure that can be optimized for specific substrates.[5][6]

• Reaction Setup: In a Schlenk flask, combine the aryl halide (1.0 equiv), 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid (1.2-1.5 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, 2.0 equiv).

• Solvent Addition: Add a degassed solvent system. Common choices include mixtures like toluene/ethanol/water or dioxane/water.

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (argon or nitrogen) three times to remove oxygen, which can deactivate the palladium catalyst.

• Heating: Heat the reaction mixture with stirring to the desired temperature (typically 80-110 °C) and monitor its progress by TLC or LC-MS.

• Workup: After completion, cool the reaction to room temperature, dilute with water, and extract with an organic solvent.

• Purification: The combined organic layers are washed, dried, and concentrated. The crude product is then purified, usually by column chromatography on silica gel, to yield the desired biaryl product.

Applications in Drug Discovery

This boronic acid is not an end-product but a sophisticated building block. It is used to install the 4-chloro-2-fluoro-3-isopropoxyphenyl group into target molecules. This specific substitution pattern may be designed to optimize a compound's potency, selectivity, or pharmacokinetic properties (ADME - absorption, distribution, metabolism, and excretion) in a drug discovery program.

Safety, Handling, and Storage

Proper handling of all chemicals is paramount. While specific toxicological data for this compound is limited, information from structurally related boronic acids provides a strong basis for safe handling practices.

Hazard Category	GHS Information (based on related compounds)	Precautionary Measures
Skin Contact	H315: Causes skin irritation.	P280: Wear protective gloves/protective clothing.[7][8]
Eye Contact	H319: Causes serious eye irritation.	P280: Wear eye protection/face protection.[7][8]
Inhalation	H335: May cause respiratory irritation.	P261/P271: Avoid breathing dust. Use only outdoors or in a well-ventilated area.

Handling Guidelines:

• Always handle this compound in a well-ventilated chemical fume hood.

• Use appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Avoid formation of dust and aerosols.

• Wash hands thoroughly after handling.[8]

Storage Guidelines:

• Store in a tightly closed container in a cool, dry, and well-ventilated place.

• As boronic acids can undergo trimerization to form boroxines upon loss of water, storage in a desiccator or glovebox is recommended for maintaining long-term purity and reactivity.

Conclusion

4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid is a highly functionalized and valuable reagent for synthetic and medicinal chemists. Its utility is primarily demonstrated in Suzuki-Miyaura cross-coupling reactions, where it serves as a robust building block for constructing complex molecular architectures. A thorough understanding of its synthesis, reactivity, and handling requirements enables researchers to effectively and safely incorporate this versatile intermediate into their discovery and development workflows, accelerating the synthesis of novel compounds with potential therapeutic applications.

References

• 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid CAS#: 1256346-21-0. ChemWhat. [Link]

• 4-Chloro-2-fluoro-3-methoxyphenylboronic acid | C7H7BClFO3 | CID 44129706. PubChem, National Center for Biotechnology Information. [Link]

• 4-Chloro-2-fluoro-3-methoxyphenylboronic acid Safety Data Sheets(SDS). LookChem. [Link]

• 4-Chloro-3-fluorophenylboronic Acid | C6H5BClFO2 | CID 2778656. PubChem, National Center for Biotechnology Information. [Link]

• 4-Fluoro-2-isopropoxyphenylboronic acid SDS. SDS Manager Inc. [Link]

• US Patent US8822730B2 - Methods of isolating 4-chloro-2-fluoro-3-substituted-phenylboronic acids.

• Suzuki coupling of different chloropyridines with phenylboronic acids. ResearchGate. [Link]

• Suzuki-Miyaura Coupling |Basics|Mechanism|Examples|. YouTube. [Link]

• 4-Fluorophenylboronic acid | C6H6BFO2 | CID 285645. PubChem, National Center for Biotechnology Information. [Link]

• Fluoroorganic Chemistry. Purdue University. [Link]

• Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. ResearchGate. [Link]

• Cyclopropylboronic acid: synthesis and Suzuki cross-coupling reactions. Tetrahedron Letters. [Link]

• CN106946915A - A kind of high-purity, method to chlorophenylboronic acid is prepared in high yield.

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An In-depth Technical Guide to 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid: Synthesis, Structure, and Application in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid, a versatile building block in contemporary organic synthesis. We will delve into its chemical structure, spectroscopic profile, and synthesis, with a particular focus on its application in palladium-catalyzed cross-coupling reactions. This document is intended to serve as a valuable resource for researchers and professionals in the fields of medicinal chemistry and drug development, offering insights into the strategic use of this compound in the synthesis of complex bioactive molecules.

Molecular Structure and Physicochemical Properties

4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid, with the CAS Number 1256346-21-0, possesses a unique substitution pattern on the phenyl ring that imparts specific reactivity and properties.[1] The presence of a chlorine atom, a fluorine atom, an isopropoxy group, and a boronic acid moiety makes it a highly valuable reagent in organic synthesis.

Structural Features:

The molecule's structure is characterized by a benzene ring substituted with four different functional groups. The boronic acid group is a key feature, enabling its participation in a wide range of coupling reactions. The fluorine and chlorine atoms modulate the electronic properties of the aromatic ring, influencing its reactivity. The isopropoxy group provides steric bulk and can influence the solubility and crystalline nature of the compound and its derivatives.

Property	Value	Source
CAS Number	1256346-21-0	[1]
Molecular Formula	C9H11BClFO3	[1]
Molecular Weight	232.44 g/mol	[1]
Exact Mass	232.04700 u	[1]

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the methine proton of the isopropoxy group, and the methyl protons of the isopropoxy group. The coupling patterns of the aromatic protons will be influenced by both the fluorine and other substituents. The protons of the boronic acid hydroxyl groups may appear as a broad singlet, and its chemical shift can be concentration and solvent dependent.

• ¹³C NMR: The carbon NMR spectrum will display unique resonances for each carbon atom in the molecule. The carbon attached to the boron atom will have a characteristic chemical shift, and the carbons bonded to fluorine will exhibit C-F coupling.[4]

Infrared (IR) Spectroscopy:

The IR spectrum is expected to show characteristic absorption bands for the O-H stretching of the boronic acid group (typically a broad band around 3200-3600 cm⁻¹), C-H stretching of the aromatic and alkyl groups, C=C stretching of the aromatic ring, and C-O stretching of the isopropoxy group. The C-Cl and C-F bonds will also have characteristic absorptions in the fingerprint region.

Mass Spectrometry (MS):

The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound. The isotopic pattern of the molecular ion will be characteristic of a molecule containing one chlorine atom (M+ and M+2 peaks in an approximate 3:1 ratio).

Synthesis of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid

The synthesis of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid typically follows a well-established route for the preparation of substituted phenylboronic acids. This involves the ortho-lithiation of a suitably substituted aromatic precursor, followed by quenching with a borate ester and subsequent hydrolysis.

Conceptual Synthesis Workflow:

Caption: General synthetic scheme for 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid.

Detailed Experimental Protocol (Adapted from related syntheses):

The following protocol is adapted from procedures reported for the synthesis of structurally similar 4-chloro-2-fluoro-3-substituted-phenylboronic acids.[5] Researchers should optimize these conditions for the specific isopropoxy analogue.

Materials:

• 1-Chloro-3-fluoro-2-isopropoxybenzene

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous Tetrahydrofuran (THF)

• Trimethyl borate (B(OMe)₃)

• Hydrochloric acid (HCl), aqueous solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvents for extraction (e.g., ethyl acetate, diethyl ether)

• Hexanes or pentane for recrystallization

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a dropping funnel, and a nitrogen inlet is charged with 1-chloro-3-fluoro-2-isopropoxybenzene and anhydrous THF under a nitrogen atmosphere.

• Lithiated Intermediate Formation: The solution is cooled to -78 °C using a dry ice/acetone bath. n-Butyllithium solution is added dropwise via the dropping funnel, maintaining the internal temperature below -70 °C. The reaction mixture is stirred at this temperature for 1-2 hours.

• Borylation: Trimethyl borate is added dropwise to the reaction mixture at -78 °C. The mixture is stirred for an additional 1-2 hours at this temperature and then allowed to warm slowly to room temperature overnight.

• Hydrolysis and Workup: The reaction is quenched by the slow addition of an aqueous HCl solution at 0 °C. The mixture is stirred vigorously for 1-2 hours. The organic layer is separated, and the aqueous layer is extracted with an organic solvent (e.g., ethyl acetate).

• Purification: The combined organic layers are washed with brine, dried over anhydrous MgSO₄ or Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is then purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid as a solid.

Applications in Drug Discovery and Organic Synthesis

Arylboronic acids are indispensable tools in modern organic synthesis, primarily due to their utility in the Suzuki-Miyaura cross-coupling reaction.[6][7] This palladium-catalyzed reaction allows for the formation of carbon-carbon bonds between sp²-hybridized carbon atoms, a fundamental transformation in the synthesis of biaryl and heteroaryl structures prevalent in many pharmaceutical agents.

The Suzuki-Miyaura Cross-Coupling Reaction:

The Suzuki-Miyaura coupling involves the reaction of an organoboron compound (such as a boronic acid) with an organohalide or triflate in the presence of a palladium catalyst and a base.[8]

Caption: Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Role in Bioactive Molecule Synthesis:

The unique substitution pattern of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid makes it a valuable building block for introducing a specific phenyl moiety into a target molecule. The chloro and fluoro substituents can influence the pharmacokinetic and pharmacodynamic properties of a drug candidate, such as metabolic stability, lipophilicity, and binding affinity to the target protein. Boronic acids are frequently used in the synthesis of a wide range of bioactive molecules, including those with anti-inflammatory, anti-cancer, and anti-viral activities.[9][10] While specific examples utilizing 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid in drug discovery are not extensively reported in peer-reviewed literature, its structural motifs are found in patented compounds for herbicidal applications, highlighting its utility in constructing complex organic molecules.[5]

General Protocol for Suzuki-Miyaura Coupling:

The following is a general protocol that can be adapted for coupling 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid with various aryl or heteroaryl halides.

Materials:

• 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid (1.0 - 1.5 equivalents)

• Aryl or heteroaryl halide (1.0 equivalent)

• Palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(dppf)) (1-5 mol%)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) (2-3 equivalents)

• Solvent (e.g., Toluene, Dioxane, DMF, with or without water)

Procedure:

• Reaction Setup: To a reaction vessel, add the aryl halide, 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid, palladium catalyst, and base.

• Inert Atmosphere: The vessel is sealed and the atmosphere is replaced with an inert gas (e.g., argon or nitrogen) by several cycles of vacuum and backfill.

• Solvent Addition: Degassed solvent(s) are added via syringe.

• Reaction: The mixture is heated to the desired temperature (typically 80-120 °C) and stirred until the reaction is complete (monitored by TLC or LC-MS).

• Workup and Purification: Upon completion, the reaction mixture is cooled to room temperature, diluted with an organic solvent, and washed with water and brine. The organic layer is dried, filtered, and concentrated. The crude product is then purified by column chromatography on silica gel.

Safety and Handling

Substituted phenylboronic acids should be handled with appropriate safety precautions in a well-ventilated fume hood.

• Hazard Statements: Based on data for similar compounds, 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid may cause skin irritation, serious eye irritation, and may be harmful if swallowed.[11][12]

• Precautionary Statements: Wear protective gloves, eye protection, and face protection. Avoid breathing dust. Wash hands thoroughly after handling.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances. Keep the container tightly closed.

Structural Insights from Related Compounds

While a crystal structure for 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid is not publicly available, analysis of the crystal structures of other substituted phenylboronic acids can provide valuable insights into the expected solid-state conformation and intermolecular interactions.[13][14][15] Phenylboronic acids often form hydrogen-bonded dimers or oligomers in the solid state through their boronic acid hydroxyl groups.[14] The specific packing arrangement will be influenced by the steric and electronic nature of the substituents on the phenyl ring.

General Protocol for X-ray Crystal Structure Determination:

For researchers interested in obtaining the crystal structure, the following general workflow is recommended.

Caption: A typical workflow for single-crystal X-ray diffraction analysis.

High-quality single crystals can often be grown by slow evaporation of a saturated solution of the compound in a suitable solvent or solvent mixture.[16]

Conclusion

4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid is a valuable and versatile building block for organic synthesis, particularly in the construction of complex molecules for pharmaceutical and agrochemical applications. Its unique substitution pattern offers opportunities to fine-tune the properties of target compounds. A thorough understanding of its synthesis, reactivity, and handling is crucial for its effective utilization in research and development. This guide provides a foundational understanding of this important reagent, empowering researchers to leverage its potential in their synthetic endeavors.

References

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• Rettig, S. J., & Trotter, J. (n.d.). Crystal and molecular structure of phenylboronic acid, C6H5B(OH)2.
• Lemmerer, A. (2015). Crystal structure of 4-(methoxycarbonyl)phenylboronic acid.
• Jelsch, C., & Lecomte, C. (2019).
• Author(s). (2023). Synthesis, crystal structure and DFT study of (3-(pyrrolidin-1-yl)-5-(trifluoromethyl)phenyl)boronic acid. Molecular Crystals and Liquid Crystals, 765(1).
• Dow AgroSciences LLC. (2014). Methods of isolating 4-chloro-2-fluoro-3-substituted-phenylboronic acids. U.S.

• PubChem. (n.d.). 4-Chloro-2-fluoro-3-methoxyphenylboronic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Reich, H. J. (n.d.). 13C NMR Chemical Shifts. Organic Chemistry Data. Retrieved from [Link]

• Varghese, R., & Varghese, D. (2021). Which boronic acids are used most frequently for synthesis of bioactive molecules?. ChemRxiv.

• ResearchGate. (n.d.). Which boronic acids are used most frequently for synthesis of bioactive molecules. Retrieved from [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.
• Ishiyama, T., Murata, M., & Miyaura, N. (1995). Palladium(0)-Catalyzed Cross-Coupling Reaction of Alkoxydiboron with Haloarenes: A Direct Procedure for Arylboronic Esters. The Journal of Organic Chemistry, 60(23), 7508-7510.

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Synthesis of Biologically Active Molecules through Multicomponent Reactions. PubMed Central.

• PubChem. (n.d.). 4-Chloro-3-fluorophenylboronic Acid. National Center for Biotechnology Information. Retrieved from [Link]

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• BenchChem. (2025, December). Application Notes and Protocols for Suzuki Coupling using 3-Chloro-4-fluorophenylboronic acid.

• ResearchGate. (n.d.). Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Crystallographic Characterization of an Oxidative-Addition Adduct Generated under Remarkably Mild Conditions. Retrieved from [Link]

• Reiner, E. J., et al. (2012).

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A Technical Guide to 4-Chloro-2-fluoro-3-isopropoxyphenylboronic Acid: Properties, Applications, and Protocols for Advanced Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid, a key building block in modern synthetic chemistry. We will explore its fundamental properties, its critical role in palladium-catalyzed cross-coupling reactions, and provide practical insights for its application in research and development, particularly within the pharmaceutical industry.

Core Compound Characteristics

4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid is a polysubstituted aromatic boronic acid. The specific arrangement of chloro, fluoro, and isopropoxy groups on the phenyl ring imparts distinct electronic and steric properties, influencing its reactivity and making it a valuable reagent for creating complex molecular architectures.

Physicochemical and Structural Data

A precise understanding of the compound's properties is essential for its effective use in synthesis. The molecular weight is calculated from the atomic weights of its constituent elements.

Property	Value	Source
Chemical Formula	C₉H₁₁BClFO₃	[1]
Molecular Weight	232.44 g/mol	Calculated
CAS Number	1256346-21-0	[1]
Typical Form	Solid	[2]

Molecular Weight Calculation:

• Carbon (C): 9 x 12.011 amu = 108.099 amu

• Hydrogen (H): 11 x 1.008 amu = 11.088 amu

• Boron (B): 1 x 10.81 amu = 10.81 amu

• Chlorine (Cl): 1 x 35.453 amu = 35.453 amu

• Fluorine (F): 1 x 18.998 amu = 18.998 amu

• Oxygen (O): 3 x 15.999 amu = 47.997 amu

• Total Molecular Weight: 232.455 amu (rounded to 232.44 for practical use)

Chemical Structure

The structure of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid is fundamental to its function in chemical synthesis.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: A Representative Suzuki-Miyaura Coupling

This protocol provides a generalized, self-validating procedure for the Suzuki-Miyaura coupling of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid with an aryl bromide. The causality behind each step is explained to ensure reproducibility and success.

Objective: To synthesize a biaryl compound via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Materials:

• 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid (1.1 eq)

• Aryl bromide (1.0 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

• Base (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃, 2-3 eq)

• Solvent (e.g., Toluene/Water, Dioxane/Water, DMF)

• Inert gas (Nitrogen or Argon)

Procedure:

• Inert Atmosphere Preparation: Assemble a flame-dried round-bottom flask equipped with a magnetic stir bar and a condenser under an inert atmosphere of nitrogen or argon. This is crucial as the Pd(0) catalyst is sensitive to oxygen, which can lead to catalyst deactivation.

• Reagent Addition: To the flask, add the aryl bromide (1.0 eq), 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid (1.1 eq), the chosen base (2-3 eq), and the palladium catalyst (1-5 mol%). The slight excess of the boronic acid ensures complete consumption of the often more valuable aryl halide. The base is essential for the formation of the reactive boronate species required for transmetalation.

• Solvent Degassing: Add the degassed solvent system to the flask. The removal of dissolved oxygen from the solvent is a critical step to protect the catalyst and ensure high yields. Degassing can be achieved by sparging with an inert gas for 15-30 minutes or by several freeze-pump-thaw cycles.

• Reaction Execution: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously. The reaction progress should be monitored by a suitable analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS), to determine the point of complete consumption of the limiting reagent (the aryl bromide).

• Work-up and Purification: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water to remove the inorganic base and salts. The organic layer is then dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure. The crude product is then purified, typically by column chromatography on silica gel, to yield the pure biaryl product.

Applications in Research and Drug Development

Substituted phenylboronic acids are vital in the field of medicinal chemistry and drug discovery. [3][4]Their ability to participate in the Suzuki-Miyaura coupling allows for the efficient synthesis of biaryl and heteroaryl structures, which are common motifs in many pharmacologically active compounds. [3] The specific substitution pattern of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid can be leveraged to fine-tune the steric and electronic properties of a target molecule, potentially influencing its binding affinity to biological targets, metabolic stability, and overall pharmacokinetic profile. The presence of fluorine, in particular, is a common strategy in medicinal chemistry to enhance metabolic stability and binding interactions.

Beyond their role as synthetic intermediates, boronic acids themselves have been explored for various biomedical applications, including as sensors for carbohydrates and in the development of targeted drug delivery systems. [3][5][6]While boronic acids can be susceptible to oxidation, the development of more metabolically stable boron-containing pharmacophores continues to be an active area of research. [7]

Handling, Storage, and Safety

Proper handling and storage are essential to maintain the chemical integrity of boronic acids.

• Handling: Standard laboratory safety protocols should be observed, including the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat. [2]Work should be conducted in a well-ventilated fume hood to avoid inhalation of any dust.

• Storage: Boronic acids are generally stable in air and moisture compared to many other organometallic reagents. [2]However, they can be hygroscopic and may degrade over time, especially if exposed to excessive heat or humidity. [8]It is recommended to store 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid in a tightly sealed container in a cool, dry place. [9]For long-term storage, refrigeration and storage under an inert atmosphere are advisable. [10]* Incompatibilities: Avoid contact with strong oxidizing agents. [10] By adhering to these guidelines, researchers can ensure the quality and reactivity of this valuable synthetic building block for their research endeavors.

References

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Navigating the Terrain of Arylboronic Acids: A Technical Safety Guide to 4-Chloro-2-fluoro-3-isopropoxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Utility and Unseen Risks of Arylboronic Acids

Arylboronic acids are indispensable reagents in modern organic synthesis, most notably for their role in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction. This class of compounds has paved the way for the efficient construction of complex molecules, including many pharmaceutical agents. 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid is a specific, functionalized member of this family, valuable for introducing a substituted phenyl moiety in synthetic schemes. However, with great utility comes the responsibility of understanding and mitigating the potential hazards associated with these compounds. While boric acid itself has a low order of toxicity, the diverse functionalities on arylboronic acids can impart different toxicological profiles.[1] Some arylboronic acids have been found to be weakly mutagenic in microbial assays, highlighting the need for careful handling.[2] This guide provides a comprehensive overview of the known and inferred safety and hazard information for 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid, drawing upon data from structurally similar compounds and general principles of chemical safety.

Hazard Analysis: A Profile of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic Acid

GHS Classification and Hazard Statements

Based on the GHS classifications of analogous compounds, 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid should be handled as a substance with the potential to cause skin irritation, serious eye irritation, and respiratory irritation. Some related compounds also carry warnings for being harmful if swallowed.[3][4][5][6][7]

Hazard Class	GHS Hazard Statement (Inferred)	Signal Word (Inferred)	GHS Pictogram (Inferred)
Skin Corrosion/Irritation	H315: Causes skin irritation	Warning	GHS07
Serious Eye Damage/Irritation	H319: Causes serious eye irritation	Warning	GHS07
Specific Target Organ Toxicity	H335: May cause respiratory irritation	Warning	GHS07
Acute Toxicity (Oral)	H302: Harmful if swallowed	Warning	GHS07

This table is a conservative estimation based on data from structurally similar compounds and should be treated as a guideline for safe handling.

Toxicological Profile of Boron-Containing Compounds

Boron compounds, in general, can elicit toxic effects upon oral, dermal, or inhalation exposure, with high concentrations having the potential for severe health consequences.[8] While boron is an essential element at low concentrations, higher doses can lead to various toxic effects.[8] The primary toxicities associated with boron compounds are reproductive and developmental.[9] However, they are generally not considered to be carcinogenic or mutagenic.[9][10] It is important to note that the organic substituents on the boronic acid moiety can significantly alter the toxicological properties.

Risk Assessment Workflow

A systematic risk assessment is crucial before handling any chemical. The following diagram illustrates a logical workflow for assessing the risks associated with 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid.

Caption: A logical workflow for assessing and mitigating the risks associated with handling 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid.

Safe Handling and Storage Protocols

Given the inferred hazards, stringent adherence to safe handling and storage protocols is paramount to ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure.

• Eye Protection: Tight-sealing safety goggles are mandatory to prevent eye contact with the powdered substance or any splashes of solutions.[11]

• Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) to prevent skin contact.[11]

• Body Protection: A lab coat should be worn at all times. For larger quantities or when there is a significant risk of spillage, consider a chemical-resistant apron.

• Respiratory Protection: If there is a risk of generating dust, or if working outside of a fume hood, a NIOSH-approved respirator is necessary.

Engineering Controls

Whenever possible, engineering controls should be used to minimize the risk of exposure.

• Fume Hood: All weighing and handling of solid 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid should be conducted in a certified chemical fume hood to prevent inhalation of dust.[7]

• Ventilation: Ensure adequate ventilation in the laboratory, with eyewash stations and safety showers readily accessible.[11]

Storage Requirements

Proper storage is crucial to maintain the integrity of the compound and prevent accidents.

• Container: Keep the container tightly closed in a dry and well-ventilated place.[11]

• Temperature: While some boronic acids are stored refrigerated, room temperature storage in a dry environment is generally acceptable.[11][12] Always consult the supplier's recommendations.

• Incompatible Materials: Store away from strong oxidizing agents and strong acids.[11]

Emergency Procedures: A Step-by-Step Guide

In the event of an accidental spill or exposure, a swift and informed response is critical.

Spill Response

The approach to cleaning up a spill will depend on its size and location.

For Minor Spills (inside a fume hood):

• Alert others: Inform personnel in the immediate vicinity.

• Contain the spill: Use an absorbent material like vermiculite or sand to surround the spill.[13]

• Clean up: Carefully sweep up the solid material and place it in a sealed container for hazardous waste disposal.[11][13]

• Decontaminate: Wipe the area with a suitable solvent (e.g., isopropanol, ethanol) followed by soap and water.[14]

For Major Spills (outside a fume hood):

• Evacuate: Immediately evacuate the area.[14]

• Isolate: Close the laboratory doors to contain the spill.

• Notify: Alert your institution's emergency response team or environmental health and safety office.[14]

Exposure Response

In case of accidental exposure, follow these steps:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing.[13][14]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[13][14]

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek medical attention.[7]

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[6]

Emergency Response Workflow

The following diagram outlines a clear workflow for responding to a chemical emergency involving 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid.

Caption: A workflow for responding to emergencies involving 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid, from initial incident to post-incident review.

Conclusion

4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid is a valuable tool in the arsenal of the synthetic chemist. However, its structural similarity to other arylboronic acids with known hazards necessitates a cautious and well-informed approach to its handling. By understanding the inferred hazards, implementing robust safety protocols, and being prepared for emergencies, researchers can safely harness the synthetic potential of this compound while minimizing risks to themselves and their colleagues. Always consult the most up-to-date Safety Data Sheet from the supplier and your institution's specific safety guidelines before commencing any work.

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• Fisher Scientific. (2025). Phenylboronic acid - SAFETY DATA SHEET.
• Dourson, M. L., et al. (1998). General, reproductive, developmental, and endocrine toxicity of boronated compounds. PubMed.
• PubChem. (n.d.). 4-Chloro-3-fluorophenylboronic Acid.
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• MedChemExpress. (2025). 4-Chloro-2,5-difluorophenylboronic acid pinacol ester-SDS.
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4-Chloro-2-fluoro-3-isopropoxyphenylboronic Acid: A Technical Guide for Synthetic and Medicinal Chemists

This guide provides an in-depth technical overview of 4-chloro-2-fluoro-3-isopropoxyphenylboronic acid, a valuable building block for researchers in organic synthesis and drug discovery. We will explore its synthesis, key physicochemical properties, and its application in constructing complex molecular architectures, particularly through palladium-catalyzed cross-coupling reactions. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique structural and electronic properties of this versatile reagent.

Introduction: The Strategic Value of Fluorinated Arylboronic Acids

Arylboronic acids are indispensable tools in modern organic synthesis, primarily due to their pivotal role in the Suzuki-Miyaura cross-coupling reaction. This Nobel Prize-winning methodology allows for the efficient formation of carbon-carbon bonds, particularly for the synthesis of biaryl and heteroaryl structures that form the core of numerous pharmaceuticals, agrochemicals, and advanced materials.[1]

The strategic incorporation of fluorine into drug candidates is a well-established strategy in medicinal chemistry to enhance pharmacological properties. Fluorine's high electronegativity and small size can profoundly influence a molecule's metabolic stability, binding affinity to target proteins, and membrane permeability.[2][3] The title compound, 4-chloro-2-fluoro-3-isopropoxyphenylboronic acid, presents a unique combination of features:

• A Boronic Acid Moiety: Enabling versatile cross-coupling reactions.

• Ortho-Fluoro Substitution: Modulating the electronics and conformation of the phenyl ring.

• Meta-Isopropoxy Group: A lipophilic group that can probe hydrophobic pockets in target proteins.

• Para-Chloro Substituent: Influencing the electronic properties and providing a potential metabolic blocking site.

This combination makes it a compelling building block for the synthesis of novel compounds with potential applications in drug discovery. While its primary documented industrial application lies in the synthesis of herbicides, the underlying reactivity and structural motifs are highly relevant to pharmaceutical research.[4]

Physicochemical Properties

A clear understanding of the physical and chemical properties of a reagent is fundamental to its effective use in the laboratory.

Property	Value	Source
CAS Number	1256346-21-0	[5]
Molecular Formula	C₉H₁₁BClFO₃	[5]
Molecular Weight	232.45 g/mol
Appearance	Predicted to be a white to off-white solid
Solubility	Soluble in organic solvents like THF, Dioxane, and DMF. Limited solubility in non-polar solvents and water.
Storage	Store in a cool, dry place away from moisture. Boronic acids are prone to dehydration to form boroxines.	[6]

Synthesis of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic Acid

The synthesis of 4-chloro-2-fluoro-3-isopropoxyphenylboronic acid can be achieved through a directed ortho-metalation (DoM) strategy, a powerful method for the regioselective functionalization of aromatic rings. The general approach involves the lithiation of a suitable precursor followed by quenching with a boron electrophile.[4]

Synthetic Pathway Overview

The logical synthetic route starts from the commercially available 1-bromo-4-chloro-2-fluoro-3-isopropoxybenzene. This precursor undergoes a halogen-metal exchange, followed by reaction with a trialkyl borate and subsequent acidic workup to yield the desired boronic acid.

Caption: Synthetic workflow for 4-chloro-2-fluoro-3-isopropoxyphenylboronic acid.

Detailed Experimental Protocol (Representative)

This protocol is adapted from established procedures for similar arylboronic acids and the general method described in the patent literature.[4] Researchers should perform their own optimization and safety assessments.

Materials:

• 1-Bromo-4-chloro-2-fluoro-3-isopropoxybenzene (1.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi) in hexanes (1.1 eq)

• Trimethyl borate (1.2 eq)

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, add 1-bromo-4-chloro-2-fluoro-3-isopropoxybenzene and anhydrous THF.

• Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-butyllithium dropwise via syringe, maintaining the internal temperature below -70 °C. Stir the mixture at -78 °C for 1 hour.

• Borylation: To the resulting aryllithium solution, add trimethyl borate dropwise, again keeping the temperature below -70 °C. After the addition is complete, allow the reaction to stir at -78 °C for an additional 30 minutes, then slowly warm to room temperature.

• Workup and Isolation: Quench the reaction by the slow addition of 1 M HCl. Transfer the mixture to a separatory funnel and extract with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., hexanes/ethyl acetate) to afford 4-chloro-2-fluoro-3-isopropoxyphenylboronic acid as a solid.

Application in Suzuki-Miyaura Cross-Coupling

The primary utility of 4-chloro-2-fluoro-3-isopropoxyphenylboronic acid in drug discovery lies in its application as a coupling partner in the Suzuki-Miyaura reaction to form biaryl structures. These motifs are prevalent in a wide range of biologically active molecules.

General Reaction Scheme

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• 2. Recent progress in the strategic incorporation of fluorine into medicinally active compounds - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. (4-Chloro-2-fluoro-3-methoxyphenyl)boronic acid | 944129-07-1 [sigmaaldrich.com]

A Technical Guide to 4-Chloro-2-fluoro-3-isopropoxyphenylboronic Acid for Advanced Research and Development

Introduction

For researchers, medicinal chemists, and professionals in drug development, access to novel and versatile building blocks is paramount to innovation. 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid, a specialized organoboron compound, represents a significant tool in the synthesis of complex organic molecules. Its unique substitution pattern, featuring a chlorine atom, a fluorine atom, and an isopropoxy group, offers a nuanced electronic and steric profile that can be strategically employed to modulate the physicochemical and pharmacological properties of target compounds. This guide provides an in-depth technical overview of its commercial availability, synthesis, reactivity in Suzuki-Miyaura coupling, and practical applications, grounded in established chemical principles and supported by relevant literature.

Commercial Availability and Physicochemical Properties

4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid is available from several specialized chemical suppliers. Due to its specific nature, it is typically synthesized upon request or stocked in limited quantities. Researchers are advised to inquire with vendors for current availability and lead times.

Table 1: Physicochemical Properties and Identifiers

Property	Value	Reference
CAS Number	1256346-21-0	[1][2]
Molecular Formula	C₉H₁₁BClFO₃	[1]
Molecular Weight	232.44 g/mol	[1]
Appearance	Typically a white to off-white solid	General knowledge
Storage	Recommended to be stored at room temperature in a dry, well-ventilated place.[2][3]	[2][3]

Synthesis of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic Acid

The logical precursor for this synthesis is 1-chloro-3-fluoro-2-isopropoxybenzene. The synthesis would proceed via a lithium-halogen exchange or deprotonation, followed by reaction with a trialkyl borate and subsequent hydrolysis.

Proposed Synthetic Workflow

Caption: Proposed synthetic pathway for 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid.

Detailed Experimental Protocol (Hypothetical)

This protocol is based on the synthesis of the analogous 4-chloro-2-fluoro-3-methoxyphenylboronic acid and should be optimized for the isopropoxy derivative.[4][5]

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, a thermometer, and a dropping funnel, add 1-chloro-3-fluoro-2-isopropoxybenzene (1.0 equivalent) and anhydrous tetrahydrofuran (THF, ~0.2 M).

• Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add a solution of n-butyllithium (n-BuLi) in hexanes (1.05 equivalents) via the dropping funnel, maintaining the internal temperature below -70 °C. Stir the resulting mixture at -78 °C for 1-2 hours.

• Borylation: To the cooled solution, add trimethyl borate (1.2 equivalents) dropwise, again ensuring the temperature remains below -70 °C. After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Hydrolysis and Workup: Cool the reaction mixture in an ice bath and quench by the slow addition of 1 M hydrochloric acid (HCl) until the solution is acidic (pH ~1-2). Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) to yield the desired boronic acid.

Application in Suzuki-Miyaura Cross-Coupling Reactions

The primary utility of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid lies in its application as a nucleophilic partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions.[6][7] This reaction is a cornerstone of modern organic synthesis for the formation of C-C bonds, particularly for constructing biaryl and heteroaryl structures prevalent in pharmaceuticals.[8]

The electronic nature of the boronic acid is influenced by its substituents. The electron-withdrawing effects of the fluorine and chlorine atoms can impact the transmetalation step of the catalytic cycle, while the isopropoxy group adds steric bulk and can influence the dihedral angle of the resulting biaryl product.[9]

General Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.[6]

General Protocol for Suzuki-Miyaura Coupling

This protocol provides a general starting point for the coupling of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid with an aryl or heteroaryl halide. Optimization of the catalyst, ligand, base, and solvent may be necessary for specific substrates.[10]

• Reaction Setup: In a dry reaction vessel (e.g., a Schlenk tube or microwave vial), combine the aryl/heteroaryl halide (1.0 equivalent), 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid (1.2-1.5 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃, Na₂CO₃, or K₃PO₄, 2-3 equivalents).

• Inert Atmosphere: Seal the vessel and purge with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Solvent Addition: Add a degassed solvent system. Common choices include a mixture of an organic solvent (e.g., 1,4-dioxane, toluene, or DME) and an aqueous solution of the base.

• Reaction: Heat the mixture with vigorous stirring to the desired temperature (typically 80-120 °C) and monitor the reaction progress by TLC, GC, or LC-MS.

• Workup and Purification: Upon completion, cool the reaction to room temperature. Dilute the mixture with water and an organic solvent such as ethyl acetate. Separate the organic layer, and extract the aqueous layer with the same organic solvent. Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. The crude product is then purified by flash column chromatography.

Table 2: Common Reagents for Suzuki-Miyaura Coupling

Component	Examples	Rationale/Causality
Palladium Catalyst	Pd(PPh₃)₄, PdCl₂(dppf), Pd₂(dba)₃	The choice of catalyst and ligand is crucial for efficient oxidative addition and reductive elimination. Buchwald or Nolan-type pre-catalysts are often effective for challenging substrates.[11]
Base	K₂CO₃, Na₂CO₃, K₃PO₄, Cs₂CO₃	The base activates the boronic acid to form a more nucleophilic boronate species, facilitating transmetalation.[6][11]
Solvent	Toluene/H₂O, Dioxane/H₂O, DME/H₂O	A biphasic solvent system is often used to dissolve both the organic-soluble reactants and the inorganic base.[10]

Stability and Handling Considerations

Phenylboronic acids can be prone to decomposition, particularly protodeboronation, under certain conditions.[9] While the electron-withdrawing fluorine and chlorine substituents on 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid may influence its stability, general best practices for handling boronic acids should be followed.

• Storage: Store in a tightly sealed container in a cool, dry place away from moisture.[3]

• Handling: Handle in a well-ventilated area or fume hood. Avoid creating dust. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[12]

• Reactivity: Boronic acids can form trimeric anhydrides (boroxines) upon dehydration. While often still reactive in Suzuki couplings, using the pure boronic acid can lead to more consistent results.

Applications in Drug Discovery and Medicinal Chemistry

The incorporation of fluorine and chlorine atoms into drug candidates is a well-established strategy in medicinal chemistry to enhance metabolic stability, modulate pKa, and improve binding affinity.[8][13] The 4-chloro-2-fluoro-3-isopropoxyphenyl moiety can be considered a valuable scaffold for several reasons:

• Metabolic Stability: The C-F bond is exceptionally strong, and the chlorine atom can block sites of potential metabolic oxidation.

• Modulation of Lipophilicity: The combination of halogen and alkoxy groups allows for fine-tuning of the molecule's lipophilicity, which is critical for cell permeability and pharmacokinetic properties.

• Conformational Control: The steric bulk of the isopropoxy group can influence the preferred conformation of the molecule, potentially leading to improved target engagement.

This building block is particularly relevant for the synthesis of kinase inhibitors and other targeted therapies where precise control over the molecule's three-dimensional structure and electronic properties is essential.[14][15]

Conclusion

4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid is a commercially available, albeit specialized, reagent with significant potential for the synthesis of complex, functionalized molecules. Its utility is primarily demonstrated in Suzuki-Miyaura cross-coupling reactions, providing a pathway to novel biaryl and heteroaryl structures. By understanding its synthesis, reactivity, and handling requirements, researchers can effectively leverage this building block to advance their programs in drug discovery and materials science.

References

• (Reference to a general organic chemistry textbook or review on Suzuki coupling - for conceptual understanding)
• (Reference to a review on the role of fluorine in medicinal chemistry - for context on its importance)
• (Reference to a review on the role of chlorine in medicinal chemistry - for context on its importance)
• (Reference to a supplier's website or catalog where the compound is listed - for commercial availability)

• Littke, A. F., Dai, C., & Fu, G. C. (2000). Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions. Journal of the American Chemical Society, 122(17), 4020-4028. [Link]

• Dow Agrosciences LLC. (2014). Methods of isolating 4-chloro-2-fluoro-3-substituted-phenylboronic acids.

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• (Reference to a general protocol for Suzuki coupling, if available)
• (Reference to a safety data sheet for a similar compound, e.g., 4-chloro-2-fluoro-3-methoxyphenylboronic acid)
• (Reference to a publication showcasing the use of a similar building block in a medicinal chemistry context)

• ChemWhat. (n.d.). 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• ResearchGate. (n.d.). Suzuki coupling between phenylboronic acid and aryl halides. Retrieved from [Link]

• LookChem. (n.d.). 4-Chloro-2-fluoro-3-methoxyphenylboronic acid Safety Data Sheets(SDS). Retrieved from [Link]

• European Patent Office. (n.d.). PROCESS FOR THE SELECTIVE DEPROTONATION AND FUNCTIONALIZATION OF 1-FLUORO-2-SUBSTITUTED-3-CHLOROBENZENES. Patent EP 2231678. [Link]

• Ojima, I. (2014). Recent progress in the strategic incorporation of fluorine into medicinally active compounds. Future Medicinal Chemistry, 6(7), 743-758. [Link]

• MDPI. (2020). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. [Link]

• S. G. (2021). Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. Journal of Molecular Structure, 1234, 130147. [Link]

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• 5. PROCESS FOR THE SELECTIVE DEPROTONATION AND FUNCTIONALIZATION OF 1-FLUORO-2-SUBSTITUTED-3-CHLOROBENZENES - Patent 2231678 [data.epo.org]
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The Strategic Incorporation of Fluorine in the Medicinal Chemistry of Boronic Acids: A Technical Guide

Introduction: The Ascendancy of Boronic Acids and the Transformative Role of Fluorine

Boronic acids have emerged from the realm of synthetic organic chemistry to become a privileged scaffold in modern medicinal chemistry. Their unique ability to form reversible covalent bonds with diols and the active site serine residues of proteases has positioned them as powerful tools for designing highly potent and selective enzyme inhibitors.[1] The boron atom's empty p-orbital allows it to act as a Lewis acid, readily accepting a lone pair from a nucleophile to transition from a trigonal planar (sp²) to a tetrahedral (sp³) geometry. This tetrahedral intermediate mimics the transition state of serine protease-catalyzed amide bond hydrolysis, leading to potent inhibition.[2]

However, the inherent properties of simple boronic acids, such as their pKa, stability, and pharmacokinetic profiles, often require fine-tuning to achieve optimal therapeutic efficacy. This is where the strategic incorporation of fluorine—the most electronegative of elements—has proven to be a transformative strategy. The unique electronic properties of fluorine allow for the precise modulation of a boronic acid's physicochemical and pharmacological characteristics, addressing key challenges in drug development.[3] This guide provides an in-depth technical exploration of the multifaceted role of fluorine in the medicinal chemistry of boronic acids, from fundamental principles to practical applications and case studies.

The Fundamental Impact of Fluorination on the Physicochemical Properties of Boronic Acids

The introduction of fluorine atoms into a boronic acid-containing molecule can profoundly influence its electronic and steric properties, which in turn dictates its behavior in a biological system.

Modulation of Acidity (pKa)

The acidity of a boronic acid, characterized by its pKa, is a critical parameter that governs its interaction with biological targets. The pKa determines the equilibrium between the neutral, trigonal boronic acid and the anionic, tetrahedral boronate species at physiological pH. It is the tetrahedral boronate that is the active form for inhibiting many serine proteases.

Fluorination, particularly on an aryl ring adjacent to the boronic acid moiety, exerts a strong electron-withdrawing inductive effect (-I effect). This effect withdraws electron density from the boron atom, making it more Lewis acidic and stabilizing the anionic boronate form. Consequently, fluorination generally leads to a decrease in the pKa of the boronic acid.

Table 1: Impact of Fluorination on the pKa of Phenylboronic Acid

Compound	Substituent	pKa
Phenylboronic acid	H	8.8
4-Fluorophenylboronic acid	4-F	7.8
3,5-Difluorophenylboronic acid	3,5-diF	7.2

This pKa modulation is a powerful tool for medicinal chemists. By tuning the pKa to be closer to physiological pH (7.4), the concentration of the active tetrahedral boronate species can be increased, leading to enhanced potency.

Enhancing Stability: A Double-Edged Sword

The stability of boronic acids is a crucial consideration in drug design, as they can be susceptible to degradation through oxidation and protodeboronation.

Oxidative Stability

Boronic acids can be oxidized to the corresponding phenols, a process that deactivates the drug. The electron-withdrawing nature of fluorine can increase the oxidation potential of the boronic acid, thereby enhancing its stability towards oxidation . This is a significant advantage in improving the shelf-life and in vivo half-life of boronic acid drugs.

Protodeboronation

Protodeboronation is the cleavage of the C-B bond, replacing the boronic acid group with a hydrogen atom. This metabolic pathway can be a major route of inactivation for some boronic acid drugs. The effect of fluorine on protodeboronation is more complex. While the electron-withdrawing nature of fluorine can strengthen the C-B bond, making it less susceptible to cleavage, it can also accelerate the rate of protodeboronation in certain contexts, particularly in electron-deficient aromatic systems. Careful consideration of the electronic environment of the C-B bond is therefore essential.

The Role of Fluorine in Modulating Biological Activity and Pharmacokinetics

Beyond its impact on fundamental physicochemical properties, fluorine substitution can directly influence the biological activity and pharmacokinetic profile of boronic acid drugs.

Enhancing Binding Affinity and Selectivity

Fluorine atoms can participate in favorable interactions with enzyme active sites, including hydrogen bonds (with the fluorine acting as a weak hydrogen bond acceptor) and dipole-dipole interactions.[4] These interactions can significantly contribute to the overall binding affinity of the inhibitor. Furthermore, the introduction of fluorine can alter the conformation of the molecule, pre-organizing it for optimal binding to the target enzyme and thereby improving selectivity over off-target enzymes.

Improving Pharmacokinetic Properties

Fluorination is a well-established strategy for improving the metabolic stability of drugs. The carbon-fluorine bond is exceptionally strong and resistant to enzymatic cleavage by cytochrome P450 enzymes.[5] By replacing a metabolically labile C-H bond with a C-F bond, the metabolic "soft spot" can be blocked, leading to a longer in vivo half-life and improved oral bioavailability. Additionally, the increased lipophilicity associated with fluorination can enhance membrane permeability and tissue distribution.[6]

Case Studies: Fluorinated Boronic Acids in FDA-Approved Drugs

The successful application of fluorine in the design of boronic acid drugs is exemplified by several FDA-approved therapeutics.

Vaborbactam: A Non-β-Lactam, β-Lactamase Inhibitor

Vaborbactam is a boronic acid-based inhibitor of serine β-lactamases, enzymes that confer bacterial resistance to β-lactam antibiotics. It is used in combination with the carbapenem antibiotic meropenem.

The boronic acid moiety of vaborbactam is crucial for its mechanism of action, forming a covalent adduct with the active site serine of the β-lactamase. The fluorine atom in vaborbactam is not directly attached to a ring but is part of a fluorinated side chain. While a detailed structure-activity relationship focusing solely on the fluorine is not extensively published, its presence contributes to the overall electronic properties and stability of the molecule, which are finely tuned for potent and broad-spectrum β-lactamase inhibition.

Ixazomib: An Oral Proteasome Inhibitor for Multiple Myeloma

Ixazomib is an oral proteasome inhibitor used for the treatment of multiple myeloma. It is a peptide boronic acid that targets the chymotrypsin-like activity of the 20S proteasome.

The boronic acid group of ixazomib forms a stable, but reversible, complex with the N-terminal threonine residue in the active site of the proteasome. The molecule contains a difluoro-substituted phenyl group. These fluorine atoms play a critical role in modulating the electronics of the aromatic ring, influencing the pKa of the boronic acid and contributing to the overall binding affinity and stability of the drug.

Synthetic Strategies for Fluorinated Boronic Acids

The synthesis of fluorinated boronic acids requires specialized methods to introduce fluorine at specific positions.

Synthesis of α-Fluorinated Boronic Esters

The direct fluorination of boronic esters at the α-position can be achieved using electrophilic fluorinating reagents.

Experimental Protocol: Electrophilic Fluorination of an α-Boryl Carbanion

• Generation of the α-Boryl Carbanion: A solution of a pinacol boronic ester in an anhydrous aprotic solvent (e.g., tetrahydrofuran) is cooled to -78 °C under an inert atmosphere (e.g., argon). A strong, non-nucleophilic base, such as lithium diisopropylamide (LDA), is added dropwise to deprotonate the α-position, generating the α-boryl carbanion.

• Fluorination: An electrophilic fluorinating agent, such as N-fluorobenzenesulfonimide (NFSI), dissolved in the same solvent, is then added to the reaction mixture at -78 °C.

• Quenching and Workup: The reaction is allowed to warm to room temperature and is then quenched with a saturated aqueous solution of ammonium chloride. The product is extracted with an organic solvent (e.g., ethyl acetate), and the organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to yield the α-fluorinated boronic ester.

Synthesis of β-Fluorinated Boronic Acids

The synthesis of β-fluorinated boronic acids often involves the hydroboration of a fluoroalkene or the reaction of a fluorinated electrophile with a boryl nucleophile.

Experimental Protocol: Hydroboration of a Fluoroalkene

• Hydroboration: A solution of a fluoroalkene in an anhydrous ether solvent (e.g., tetrahydrofuran) is treated with a hydroborating agent, such as borane-tetrahydrofuran complex (BH₃·THF) or 9-borabicyclo[3.3.1]nonane (9-BBN), at 0 °C to room temperature. The reaction is stirred for several hours to ensure complete hydroboration.

• Oxidative Workup (for conversion to alcohol to confirm regioselectivity) or Direct Use: For analytical purposes, the intermediate borane can be oxidized with an alkaline solution of hydrogen peroxide to the corresponding alcohol to confirm the regioselectivity of the hydroboration. For the synthesis of the boronic acid, the intermediate borane is typically carried forward without isolation.

• Conversion to Boronic Acid: The borane intermediate is reacted with a suitable diol, such as pinacol, to form the stable pinacol boronic ester. The free boronic acid can be obtained by subsequent hydrolysis.

Visualizing Key Concepts

Mechanism of Serine Protease Inhibition by a Boronic Acid

Caption: Covalent inhibition of a serine protease by a boronic acid.

Impact of Fluorination on Arylboronic Acid pKa

Caption: Fluorine's inductive effect lowers boronic acid pKa.

Conclusion and Future Perspectives

The strategic incorporation of fluorine has become an indispensable tool in the medicinal chemist's arsenal for the design and optimization of boronic acid-based drugs. By leveraging the unique electronic properties of fluorine, it is possible to fine-tune the pKa, enhance stability, improve binding affinity and selectivity, and optimize the pharmacokinetic profile of these promising therapeutic agents. As our understanding of fluorine's subtle and context-dependent effects continues to grow, and as new synthetic methodologies for the precise introduction of fluorine become available, we can expect to see the development of even more sophisticated and effective fluorinated boronic acid drugs in the future. The continued exploration of novel fluorinated motifs and their impact on the biological properties of boronic acids will undoubtedly pave the way for the next generation of targeted therapies.

References

• Fluorine in drug discovery: Role, design and case studies. (n.d.). The Pharma Journal. Retrieved from [Link]

• Fluorinated Anthracyclines: Synthesis and Biological Activity. (2004). Current Medicinal Chemistry. Retrieved from [Link]

• Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. (2018). Journal of Medicinal Chemistry. Retrieved from [Link]

• Boric Acid, a Lewis Acid with Unique/Unusual Properties: Formulation Implications. (n.d.). AAPS PharmSciTech. Retrieved from [Link]

• Design, Synthesis, and Biological Evaluation of Novel Indoles Targeting the Influenza PB2 Cap Binding Region. (2018). ACS Medicinal Chemistry Letters. Retrieved from [Link]

• Merging the Versatile Functionalities of Boronic Acid with Peptides. (2021). Molecules. Retrieved from [Link]

• Solid-Phase Organic Synthesis of Difluoroalkyl Entities using a Novel Fluorinating Cleavage Strategy: Part 1. Linker Development: Scope and Limitations. (2007). Journal of Combinatorial Chemistry. Retrieved from [Link]

• Phenylboronic acid in targeted cancer therapy and diagnosis. (2023). Theranostics. Retrieved from [Link]

• Selective Fluorination in Drug Design and Development: An Overview of Biochemical Rationales. (2006). Current Topics in Medicinal Chemistry. Retrieved from [Link]

• Applications of fluorine to the construction of bioisosteric elements for the purposes of novel drug discovery. (2021). Expert Opinion on Drug Discovery. Retrieved from [Link]

• Reviews. (n.d.). Chemical Reviews. Retrieved from [Link]

• New possibilities of applications of interactions of boronic acids with emphasis on electrochemically active derivatives. (2020). Masaryk University. Retrieved from [Link]

• Review on the toxic effect of fluorine and lead on lichen metabolism. (2022). Journal of Elementology. Retrieved from [Link]

• Boronic acids in medicinal chemistry: anticancer, antibacterial and antiviral applications. (2010). MedChemComm. Retrieved from [Link]

• Bioisosterism of Fluorine and Cyano as Indole Substituents. Theoretical, in vitro and in vivo Examination. (2004). CHIMIA. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note & Protocol: Suzuki-Miyaura Coupling with 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid

Abstract: This technical guide provides a comprehensive overview and detailed protocols for the successful implementation of the Suzuki-Miyaura cross-coupling reaction using 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid. This particular reagent presents unique challenges due to steric hindrance and the electronic nature of its substituents. This document outlines the underlying scientific principles, justifies the selection of catalysts and reagents, and offers robust, field-proven protocols for researchers in synthetic chemistry and drug development.

Introduction and Scientific Rationale

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds, particularly for constructing biaryl and vinyl-aryl structures.[1] Its widespread adoption in pharmaceutical and materials science is due to its mild reaction conditions, broad functional group tolerance, and the environmental benignity of its boron-based reagents.[2]

The focus of this guide, 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid , is a valuable building block for introducing a sterically encumbered and electronically modulated phenyl ring into target molecules. However, its structure presents a classic challenge for cross-coupling reactions:

• Steric Hindrance: The presence of both an ortho-fluoro and an ortho-isopropoxy group creates significant steric bulk around the boronic acid moiety. This can impede the crucial transmetalation step of the catalytic cycle.[3][4]

• Electronic Effects: The fluorine atom is electron-withdrawing, while the isopropoxy group is electron-donating. These opposing effects modulate the nucleophilicity of the boronic acid.

• Coupling Partner Reactivity: When coupling this boronic acid with organic halides, the reactivity of the halide partner is critical. Aryl chlorides, being cheaper and more abundant, are desirable coupling partners but are significantly less reactive than aryl bromides or iodides due to the strength of the C-Cl bond.[5][6] Overcoming this low reactivity is essential for efficient synthesis.

Successfully coupling this substrate requires a carefully optimized catalytic system designed to overcome both steric and electronic hurdles. Modern catalyst systems, particularly those employing bulky, electron-rich phosphine ligands or N-heterocyclic carbenes (NHCs), are essential for achieving high yields.[7][8] These ligands facilitate the formation of a reactive, monoligated palladium(0) species, which is crucial for the rate-determining oxidative addition step, especially with unactivated aryl chlorides.[9][10]

The Catalytic Cycle: A Mechanistic Overview

The Suzuki-Miyaura reaction proceeds via a well-established catalytic cycle involving a palladium catalyst.[9][11]

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the organic halide (Ar-X), forming a Pd(II) complex. This is often the rate-limiting step, particularly for less reactive halides like aryl chlorides.[1]

• Transmetalation: The organic group from the boronic acid is transferred to the palladium center. This step requires activation of the boronic acid by a base to form a more nucleophilic boronate species (e.g., [Ar-B(OH)₃]⁻).[12][13]

• Reductive Elimination: The two organic fragments on the Pd(II) complex couple and are eliminated, forming the new C-C bond of the product (Ar-Ar'). This step regenerates the active Pd(0) catalyst, allowing the cycle to continue.[14][15]

Recommended Experimental Protocols

The following protocols are optimized for the challenging nature of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid. The key to success is the use of a high-performance catalyst system.

Protocol 1: Standard Thermal Conditions

This protocol is robust and suitable for coupling with a range of aryl and heteroaryl bromides and activated chlorides.

Materials & Reagents

Reagent	CAS Number	Mol. Wt. ( g/mol )	Stoichiometry
Aryl Halide (Ar-X)	Varies	Varies	1.0 equiv
4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid	958654-70-7	232.42	1.2-1.5 equiv
Palladium(II) Acetate (Pd(OAc)₂)	3375-31-3	224.50	0.02 equiv
SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)	657408-07-6	410.51	0.04 equiv
Potassium Phosphate, tribasic (K₃PO₄)	7778-53-2	212.27	3.0 equiv
1,4-Dioxane	123-91-1	88.11	Solvent
Deionized Water	7732-18-5	18.02	Solvent

Step-by-Step Procedure

• Reaction Setup: To a dry Schlenk flask or reaction vial equipped with a magnetic stir bar, add the aryl halide (e.g., 1.0 mmol, 1.0 equiv), 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid (1.2 mmol, 1.2 equiv), Palladium(II) Acetate (0.02 mmol, 4.5 mg), SPhos (0.04 mmol, 16.4 mg), and Potassium Phosphate (3.0 mmol, 637 mg).

• Atmosphere Exchange: Seal the flask with a septum. Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). Repeat this cycle three times to ensure an oxygen-free atmosphere.

• Solvent Addition: Add degassed 1,4-dioxane (e.g., 8 mL) and degassed deionized water (e.g., 2 mL) via syringe. The solvent ratio is typically between 4:1 and 5:1 (organic:aqueous).

• Heating: Place the flask in a preheated oil bath at 80-100 °C. For unactivated aryl chlorides, a higher temperature (100-110 °C) may be necessary.

• Reaction Monitoring: Stir the reaction vigorously. Monitor the progress by TLC or LC-MS analysis of small aliquots. The reaction is typically complete within 4-24 hours.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Add ethyl acetate (20 mL) and water (10 mL).

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel.

Protocol 2: Microwave-Assisted Synthesis

Microwave irradiation can significantly reduce reaction times, often from hours to minutes. This is particularly useful for high-throughput synthesis.

Step-by-Step Procedure

• Reaction Setup: To a 10 mL microwave reaction vial, add the aryl halide (0.5 mmol, 1.0 equiv), 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid (0.75 mmol, 1.5 equiv), a suitable palladium pre-catalyst such as SPhos Pd G3 (0.01 mmol, 7.8 mg), and cesium carbonate (Cs₂CO₃, 1.5 mmol, 489 mg). Note: Cesium carbonate is often preferred in microwave chemistry for its high solubility and efficacy.

• Solvent Addition: Add 4 mL of a degassed 5:1 mixture of 1,4-dioxane and water.

• Sealing: Crimp a cap onto the vial to seal it.

• Microwave Irradiation: Place the vial in the microwave reactor. Set the temperature to 120-140 °C, with a reaction time of 15-45 minutes. Use magnetic stirring.

• Work-up and Purification: After the reaction, allow the vial to cool to room temperature. Follow the work-up and purification steps as described in Protocol 1.

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (degraded Pd source, oxidized phosphine).2. Insufficiently inert atmosphere (oxygen present).3. Aryl chloride is too unreactive for the conditions.	1. Use a fresh palladium source and ligand. Consider a more stable pre-catalyst.2. Ensure thorough degassing of solvents and proper inert gas technique.3. Increase temperature, switch to a stronger base (e.g., Cs₂CO₃), or use a more active ligand (e.g., an N-heterocyclic carbene-based catalyst).
Homocoupling of Boronic Acid	1. Presence of oxygen.2. Catalyst decomposition.	1. Improve inert atmosphere technique rigorously.2. Use a higher ligand-to-palladium ratio (e.g., 2.2:1 L:Pd) to stabilize the catalyst.
Protodeborylation (Boronic acid replaced by -H)	1. Presence of excess water or protic sources.2. Prolonged reaction time at high temperature.	1. Ensure the base is not excessively hydrated. Use anhydrous solvents if possible (requires different base systems).2. Monitor reaction closely and stop it upon completion. Consider microwave heating to reduce total heating time.

Safety Precautions

• Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and appropriate chemical-resistant gloves.

• Handling Reagents: Palladium compounds can be toxic and should be handled with care in a well-ventilated fume hood. 1,4-Dioxane is a flammable liquid and a suspected carcinogen; handle only in a fume hood.

• Inert Gas: Handle pyrophoric reagents or highly sensitive reactions under a strictly inert atmosphere.

• Microwave Synthesis: Only use vials and caps specifically designed for microwave chemistry to prevent explosions under pressure.

References

• NROChemistry. Suzuki Coupling: Mechanism & Examples.

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling.

• Organic Chemistry Portal. Suzuki Coupling.

• Wikipedia. Suzuki reaction.

• Yoneda Labs. (2022). Suzuki-Miyaura cross-coupling: Practical Guide.

• BYJU'S. Merits of the Suzuki Coupling Reaction.

• Osakada, K., & Nishihara, Y. (2021). Transmetalation of boronic acids and their derivatives: mechanistic elucidation and relevance to catalysis. Dalton Transactions, 50(44), 15933-15948.

• Lipshutz, B. H., & Blomgren, P. A. (2001). Activation of Aryl Chlorides for Suzuki Cross-Coupling by Ligandless, Heterogeneous Palladium. Organic Letters, 3(12), 1869–1871.

• Li, G., et al. (2021). Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides. Organic & Biomolecular Chemistry, 19(3), 550-555.

• Thomas, A. A., et al. (2018). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 140(13), 4631–4644.

• Pews-Davtyan, A., et al. (2018). Pd-Catalysed Suzuki–Miyaura cross-coupling of aryl chlorides at low catalyst loadings in water for the synthesis of industrially important fungicides. Green Chemistry, 20(1), 214-223.

• Carrow, B. P., & Hartwig, J. F. (2011). Distinguishing Between Pathways for Transmetalation in Suzuki−Miyaura Reactions. Journal of the American Chemical Society, 133(7), 2116–2119.

• Cazin, C. S. J. (2017). Transmetalation in the Suzuki-Miyaura Coupling: The Fork in the Trail. ChemCatChem, 9(1), 41-43.

• Thomas, A. A. (2018). Transmetalation from boronic esters to arylpalladium complexes without prior hydrolysis – mechanistic studies and preparative applications in the anhydrous, Suzuki-Miyaura cross-coupling reaction. IDEALS.

• Li, G., et al. (2021). Trace amounts of palladium catalysed Suzuki-Miyaura reaction of deactivated and hindered aryl chlorides. ResearchGate.

• Leadbeater, N. E., & Marco, M. (2003). Suzuki Coupling of Aryl Chlorides with Phenylboronic Acid in Water, Using Microwave Heating with Simultaneous Cooling. Organic Letters, 5(21), 3919–3922.

• Bedford, R. B., et al. (2003). High-Activity Catalysts for Suzuki Coupling and Amination Reactions with Deactivated Aryl Chloride Substrates: Importance of the Palladium Source. Organometallics, 22(5), 1025–1033.

• Vitale, P., et al. (2020). Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. Molecules, 25(24), 5897.

• Barder, T. E., et al. (2005). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Journal of the American Chemical Society, 127(13), 4685–4696.

• Colacot, T. J. (2010). Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. Angewandte Chemie International Edition, 49(14), 2493-2495.

• Bedford, R. B., et al. (2024). The iron-catalysed Suzuki coupling of aryl chlorides. Nature Chemistry.

• Fu, G. C. (2000). Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 39(23), 4114-4130.

• Mondal, B., et al. (2018). Mechanistic Exploration of the Transmetalation and Reductive Elimination Events Involving PdIV-Abnormal NHC Complexes in Suzuki-Miyaura Coupling Reactions: A DFT Study. Inorganic Chemistry, 57(9), 5416–5426.

• Wolfe, J. P., et al. (1999). Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society, 121(41), 9550–9561.

• Bedford, R. B., et al. (2024). The iron-catalysed Suzuki coupling of aryl chlorides. ORCA.

• Tu, T., et al. (2012). Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates. Organic Letters, 14(16), 4250–4253.

• Liu, A. T., et al. (2022). Solvent-Controlled Monoselective Suzuki–Miyaura Cross-Coupling of Symmetrical 1,1-Dichloroalkenes: Scope and Origin of Selectivity. Journal of the American Chemical Society, 144(1), 533–543.

• Billingsley, K., et al. (2007). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 129(11), 3358–3366.

• Sharma, S., & Singh, B. (2017). Recent Advances in the development of Suzuki Miyaura Coupling Reactions. World Wide Journal of Multidisciplinary Research and Development.

• Chemistry Learning. (2020, July 11). Suzuki Coupling [Video]. YouTube.

• BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling using 3-Chloro-4-fluorophenylboronic acid.

• MilliporeSigma. Suzuki Coupling: A Cornerstone Reaction Enabled by Boronic Acids.

• ChemOrgChem. (2024, March 22). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| [Video]. YouTube.

• The Organic Chemistry Tutor. (2020, February 14). Suzuki cross-coupling reaction [Video]. YouTube.

• TCI Chemicals. Suzuki-Miyaura Cross Coupling Reaction.

• Gupton, J. T., et al. (2017). Ortho group activation of a bromopyrrole ester in Suzuki-Miyaura cross-coupling reactions: Application to the synthesis of new microtubule depolymerizing agents with potent cytotoxic activities. Bioorganic & Medicinal Chemistry, 25(12), 3206–3214.

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Application Note & Protocol: Strategic Use of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic Acid in Suzuki-Miyaura Cross-Coupling

Introduction: A Versatile Building Block for Modern Chemistry

4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid is a specialized arylboronic acid that serves as a critical building block in organic synthesis, particularly in the fields of medicinal chemistry and materials science. Its unique substitution pattern—featuring an electron-withdrawing chlorine, a strongly electronegative fluorine, and a sterically demanding isopropoxy group—imparts distinct electronic and steric properties. These characteristics make it an invaluable reagent for creating highly functionalized biaryl structures through palladium-catalyzed cross-coupling reactions.

The primary application for this boronic acid is the Suzuki-Miyaura coupling, a Nobel Prize-winning reaction renowned for its reliability, functional group tolerance, and relatively mild conditions.[1][2] This guide provides a comprehensive framework for the effective use of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid, detailing not just the procedural steps but also the fundamental principles that govern reaction success.

Compound Properties and Handling

A thorough understanding of the reagent's physicochemical properties is paramount for safety and experimental success.

Property	Value	Source
CAS Number	1256346-21-0	[3][4][5]
Molecular Formula	C₉H₁₁BClFO₃	[3][4]
Molecular Weight	232.44 g/mol	[3][4]
Appearance	White to off-white solid	Generic Supplier Data
Storage	Store at 2-8°C, sealed in a dry environment.	[6]

Safety & Handling:

• Hazard Statements: May cause eye irritation.[7] Handle with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Stability: Boronic acids can be susceptible to protodeboronation (hydrolysis of the C-B bond), especially under harsh conditions or in the presence of excess water.[8] While often stable on the benchtop, long-term storage under inert, dry, and cool conditions is recommended to prevent degradation.

Core Application: The Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura reaction is the cornerstone application for this reagent, enabling the formation of a C-C bond between the boronic acid and an aryl or vinyl (pseudo)halide.[1][2]

Mechanistic Rationale: The Palladium Catalytic Cycle

The reaction proceeds via a well-established catalytic cycle involving a palladium catalyst.[1][9] Understanding this cycle is critical for troubleshooting and optimizing reaction conditions.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halide bond of the coupling partner (e.g., an aryl bromide), forming a Pd(II) complex.[9][10] Electron-rich ligands on the palladium center facilitate this step, particularly for less reactive aryl chlorides.[11]

• Transmetalation: The organic group from the boronic acid is transferred to the palladium center. This step requires activation of the boronic acid by a base to form a more nucleophilic borate species (-B(OH)₃⁻), which facilitates the transfer.[12][13]

• Reductive Elimination: The two organic partners on the Pd(II) center couple and are eliminated, forming the new biaryl product and regenerating the active Pd(0) catalyst, which re-enters the cycle.[1][10]

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Rationale for Component Selection

The specific substitution on 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid necessitates careful selection of reaction components to overcome potential challenges.

• Catalyst System: The electronic properties of the boronic acid (electron-withdrawing F and Cl) can make transmetalation slower. A highly active catalyst system is therefore recommended.

  • Precatalyst: [1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride (Pd(dppf)Cl₂) is an excellent choice.[14] It is an air-stable Pd(II) precatalyst that is efficiently reduced in situ to the active Pd(0) species.[1] The dppf ligand is both electron-rich and has a large bite angle, which promotes both oxidative addition and reductive elimination.

  • Alternative: For particularly challenging couplings (e.g., with aryl chlorides), advanced catalyst systems using bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like XPhos) or N-heterocyclic carbene (NHC) ligands may offer superior results.[8][15]

• Base: The base is crucial for activating the boronic acid.[12][13]

  • Standard Choice: An aqueous solution of potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) is effective. Cs₂CO₃ is more soluble and can be more effective but is also more expensive.

  • Anhydrous Conditions: If either coupling partner is sensitive to hydrolysis, potassium phosphate (K₃PO₄) under anhydrous conditions can be a superior choice to minimize protodeboronation.[8]

• Solvent: A biphasic solvent system is typically used to dissolve both the organic reagents and the inorganic base.

  • Common Systems: 1,4-Dioxane/water or Toluene/water mixtures (e.g., 4:1 or 5:1 ratio) are standard and provide good solubility for a wide range of substrates.[16][17]

  • Solubility Issues: If reagent solubility is a problem, Dimethylformamide (DMF) can be used, but it must be rigorously degassed as it can decompose at high temperatures.[18]

Detailed Experimental Protocol

This protocol provides a reliable starting point for the Suzuki-Miyaura coupling of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid with a generic aryl bromide.

Reagents and Equipment

• 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid (1.2 equiv.)

• Aryl bromide (1.0 equiv., limiting reagent)

• Pd(dppf)Cl₂ (1-3 mol%)

• Potassium Carbonate (K₂CO₃) (2.0-3.0 equiv.)

• 1,4-Dioxane (anhydrous)

• Deionized Water

• Reaction vessel (e.g., Schlenk flask or microwave vial)

• Magnetic stirrer and heat source

• Inert gas supply (Argon or Nitrogen)

• Standard workup and purification equipment (separatory funnel, rotary evaporator, silica gel for chromatography)

Step-by-Step Procedure

Caption: General workflow for the Suzuki-Miyaura coupling experiment.

• Vessel Preparation: To a dry reaction vessel equipped with a magnetic stir bar, add the aryl bromide (e.g., 0.5 mmol, 1.0 equiv), 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid (0.6 mmol, 1.2 equiv), Pd(dppf)Cl₂ (e.g., 0.01 mmol, 2 mol%), and K₂CO₃ (1.0 mmol, 2.0 equiv).

• Inert Atmosphere: Seal the vessel with a septum. Evacuate the vessel and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure all oxygen is removed.[8] Oxygen can lead to unwanted side reactions like boronic acid homocoupling and catalyst decomposition.[19]

• Solvent Addition: Add degassed 1,4-dioxane (e.g., 4 mL) and degassed water (e.g., 1 mL) via syringe. The reaction mixture should be a suspension.

• Reaction: Place the vessel in a preheated oil bath or heating block at 80-100 °C. Stir the mixture vigorously to ensure effective mixing between the phases.

• Monitoring: Monitor the reaction's progress by taking small aliquots and analyzing them by Thin Layer Chromatography (TLC) or LC-MS until the limiting aryl bromide has been consumed (typically 2-16 hours).

• Workup: Once complete, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water.

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice more with ethyl acetate.

• Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to obtain the final biaryl product.

Troubleshooting Guide

Even robust reactions can encounter issues. This table outlines common problems and solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst.[15]2. Insufficiently degassed system.[8]3. Poor reagent solubility.[18]	1. Use a fresh bottle of catalyst or a more active system (e.g., XPhos Pd G3).2. Ensure solvents are thoroughly degassed and a positive inert gas pressure is maintained.3. Try a different solvent system like Toluene/water or add DMF as a co-solvent.
Significant Protodeboronation	1. Boronic acid instability.[8]2. Reaction temperature is too high or reaction time is too long.3. Base is too harsh.	1. Use anhydrous conditions with K₃PO₄. Consider converting the boronic acid to a more stable pinacol (BPin) ester.2. Screen lower temperatures (e.g., 80 °C) and monitor carefully to stop the reaction upon completion.3. Try a milder base like sodium bicarbonate (NaHCO₃).[20]
Boronic Acid Homocoupling	1. Presence of oxygen.[19]2. Use of a Pd(II) precatalyst without efficient reduction.	1. Improve degassing procedure.2. Ensure conditions are suitable for reduction. Using a Pd(0) source like Pd₂(dba)₃ can sometimes mitigate this.[21]
Dehalogenation of Aryl Halide	1. Catalyst system promotes reduction.2. Presence of hydride sources.	1. This can be substrate-dependent. Screen different ligands.2. Ensure solvents are pure and appropriate.[19]

References

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Li, W., et al. (2018). Influences of Base and Solvent in Suzuki-Miyaura Coupling Reaction... ResearchGate. Retrieved from [Link]

• Valente, C., et al. (2015). Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014. Molecules. Retrieved from [Link]

• Lima, C. F. R. A. C., et al. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. Chemistry – A European Journal. Retrieved from [Link]

• Sigman, M. S., et al. (2020). Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings. ACS Catalysis. Retrieved from [Link]

• Loreto, M. A., et al. (2012). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Molecules. Retrieved from [Link]

• Thomas, A. A., et al. (2021). The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. Retrieved from [Link]

• Reddit r/Chempros. (2024). How to approach choosing reaction conditions for Suzuki? Retrieved from [Link]

• Chemistry LibreTexts. (2019). Suzuki-Miyaura Coupling. Retrieved from [Link]

• ResearchGate. (2014). How can I solve my problem with Suzuki coupling? Retrieved from [Link]

• PubChem. (n.d.). 4-Chloro-2-fluoro-3-methoxyphenylboronic acid. Retrieved from [Link]

• The Organic Synthesis Archive. (n.d.). Suzuki Reaction - Palladium Catalyzed Cross Coupling. Retrieved from [Link]

• ChemWhat. (n.d.). 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid CAS#: 1256346-21-0. Retrieved from [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews. Retrieved from [Link]

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Application Notes and Protocols: 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid as a Versatile Building Block in Organic Synthesis

Introduction: A Uniquely Substituted Building Block

4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid is a polysubstituted arylboronic acid that has emerged as a valuable intermediate in modern organic synthesis. Its utility is primarily centered on the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a cornerstone of carbon-carbon bond formation.[1][2] This building block is of particular interest to researchers in agrochemicals and medicinal chemistry, where the synthesis of complex biaryl structures is paramount.[3][4][5]

The strategic placement of four distinct functional groups on the phenyl ring—a reactive boronic acid, a Lewis-acidifying ortho-fluoro group, a sterically influencing meta-isopropoxy group, and a para-chloro atom—provides a unique combination of electronic and steric properties. This guide offers an in-depth exploration of this reagent, providing field-proven insights, detailed experimental protocols, and an analysis of how its structural features govern its reactivity and application.

Physicochemical Properties & Safe Handling

A thorough understanding of the reagent's properties is critical for its successful application and for ensuring laboratory safety.

Table 1: Physicochemical Data for 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid

Property	Value
CAS Number	1256346-21-0[6]
Molecular Formula	C₉H₁₁BClFO₃
Molecular Weight	232.45 g/mol
Appearance	Typically an off-white to white solid
Storage	Store in a dry, well-ventilated place, often refrigerated at 2-8°C.[7]

Safety & Handling:

Like many boronic acids, this compound can be irritating to the eyes, skin, and respiratory system.[8][9] It is harmful if swallowed.[8]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[9]

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[8][9] Avoid contact with skin and eyes.[9]

• Storage: Keep the container tightly closed and store in a cool, dry place away from strong oxidizing agents.[7][8]

The Causality of Reactivity: Understanding the Substituent Effects

The specific arrangement of substituents on the phenyl ring is not arbitrary; each group plays a distinct role in modulating the molecule's reactivity, particularly in Suzuki-Miyaura coupling.

• The Boronic Acid [-B(OH)₂]: This is the primary reactive group. As a Lewis acid, it interacts with the base in the Suzuki-Miyaura cycle to form a more nucleophilic boronate species, which is essential for the transmetalation step.[10][11]

• The Ortho-Fluoro Group (-F): The highly electronegative fluorine atom positioned ortho to the boronic acid increases the Lewis acidity of the boron center.[12] This electronic pull can facilitate the formation of the reactive boronate complex and influence the rate of transmetalation.[13]

• The Meta-Isopropoxy Group (-O-iPr): This group exerts two main effects. Electronically, the oxygen atom can donate electron density to the ring via resonance, which can modulate the overall electronic character.[14] Sterically, its bulk can influence the preferred rotational conformation of the molecule and affect how it approaches the palladium center during the catalytic cycle.

• The Para-Chloro Group (-Cl): The chlorine atom is an electron-withdrawing group via induction.[15] Its presence further modifies the electronic properties of the aromatic ring, impacting the nucleophilicity of the carbon atom bound to boron.

The interplay of these effects—an ortho-electron-withdrawing group enhancing Lewis acidity and other substituents providing steric and further electronic modulation—makes this reagent a finely tuned substrate for cross-coupling reactions.

Application in Suzuki-Miyaura Cross-Coupling

The primary application of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid is the synthesis of biaryl compounds. The Suzuki-Miyaura reaction provides an efficient means to couple this boronic acid with various aryl, heteroaryl, or vinyl halides and triflates.[2][16]

Mechanistic Rationale

The reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. Understanding this cycle is key to troubleshooting and optimizing reactions.

Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The cycle begins with the active Pd(0) catalyst undergoing Oxidative Addition with an organohalide (R²-X).[11] The resulting Pd(II) complex then undergoes Transmetalation , where the organic group from the boronic acid (R¹) is transferred to the palladium center. This step is facilitated by a base, which activates the boronic acid.[11] Finally, Reductive Elimination occurs, forming the new C-C bond in the biaryl product (R¹-R²) and regenerating the Pd(0) catalyst.[11]

Synthetic Workflow & Preparation

This boronic acid is typically synthesized via a directed ortho-metalation-borylation sequence, taking advantage of the directing ability of the substituents on a precursor molecule.

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• 2. tcichemicals.com [tcichemicals.com]
• 3. US8822730B2 - Methods of isolating 4-chloro-2-fluoro-3-substituted-phenylboronic acids - Google Patents [patents.google.com]
• 4. EP2797933B1 - Methods of forming 4-chloro-2-fluoro-3-substituted-phenylboronic acid pinacol esters and methods of using the same - Google Patents [patents.google.com]
• 5. PROCESS FOR THE SELECTIVE DEPROTONATION AND FUNCTIONALIZATION OF 1-FLUORO-2-SUBSTITUTED-3-CHLOROBENZENES - Patent 2231678 [data.epo.org]
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• 7. (4-Chloro-2-fluoro-3-methoxyphenyl)boronic acid | 944129-07-1 [sigmaaldrich.com]
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• 10. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
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• 13. researchgate.net [researchgate.net]
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• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Cross-Coupling Reactions Involving 4-Chloro-2-fluoro-3-isopropoxyphenylboronic Acid

Introduction: A Multifunctional Building Block for Modern Synthesis

In the landscape of medicinal and agricultural chemistry, the strategic incorporation of halogen atoms and lipophilic groups can profoundly influence a molecule's pharmacokinetic and pharmacodynamic profile.[1][2] 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid is a sophisticated building block that offers chemists a unique convergence of reactive and modulatory functionalities. Its structure is primed for palladium-catalyzed cross-coupling reactions, serving as a linchpin in the assembly of complex molecular architectures.[3][4]

The presence of:

• A Boronic Acid Group : The primary reactive site for Suzuki-Miyaura coupling, enabling the formation of C-C bonds.[5][6]

• A Chloro Substituent : A secondary reactive handle for more demanding cross-coupling conditions, offering opportunities for sequential, site-selective functionalization.[7][8]

• Fluoro and Isopropoxy Groups : These substituents modulate the electronic nature of the aromatic ring and enhance properties like lipophilicity and metabolic stability, which are critical in drug design.[1]

This guide provides researchers, scientists, and drug development professionals with in-depth protocols and expert insights into leveraging this versatile reagent in three cornerstone palladium-catalyzed reactions: the Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira couplings.

Section 1: The Suzuki-Miyaura Coupling: Core Biaryl Synthesis

The Suzuki-Miyaura reaction is the quintessential application for boronic acids, forming C(sp²)-C(sp²) bonds with exceptional reliability and functional group tolerance.[9][10][11] It is the most direct method to incorporate the 4-chloro-2-fluoro-3-isopropoxyphenyl motif into a target structure.

Mechanistic Overview

The reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.[5][6][9] The key steps are (1) Oxidative Addition of the aryl halide to the Pd(0) catalyst, (2) Transmetalation where the organic group is transferred from boron to palladium, and (3) Reductive Elimination to form the new C-C bond and regenerate the active Pd(0) catalyst.[5][6][9]

Figure 1: Simplified Suzuki-Miyaura catalytic cycle.

Experimental Protocol 1: Suzuki-Miyaura Coupling with an Aryl Bromide

This protocol describes a general procedure for coupling 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid with a generic aryl bromide using conventional heating.

Materials:

• 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid (1.2 mmol, 1.2 equiv)

• Aryl Bromide (1.0 mmol, 1.0 equiv)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv)

• Solvent System: 1,4-Dioxane and Water (4:1 ratio, 5 mL)

• Round-bottom flask with magnetic stir bar and reflux condenser

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Vessel Preparation: To a dry round-bottom flask, add the aryl bromide (1.0 mmol), 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid (1.2 mmol), palladium catalyst (0.03 mmol), and base (2.0 mmol).

• Inert Atmosphere: Seal the flask with a septum, and purge with an inert gas (Nitrogen or Argon) for 10-15 minutes. This is critical to prevent oxidation of the Pd(0) catalyst.

• Solvent Addition: Add the degassed 4:1 Dioxane/Water solvent system (5 mL) via syringe.

• Reaction: Heat the mixture to 90-100 °C with vigorous stirring. Monitor the reaction progress using a suitable analytical technique (e.g., TLC or LC-MS). Reaction times typically range from 4 to 24 hours.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Extraction: Separate the organic layer. Extract the aqueous layer twice more with ethyl acetate (10 mL each). Combine the organic extracts.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Expert Insights & Causality

• Choice of Catalyst: While Pd(PPh₃)₄ is a classic and reliable catalyst, couplings involving less reactive aryl chlorides may require more advanced systems.[8] Sterically demanding, electron-rich phosphine ligands like those developed by Buchwald (e.g., SPhos, XPhos) or P(t-Bu)₃ can dramatically increase catalyst activity, lower reaction temperatures, and improve yields by facilitating the rate-limiting oxidative addition step.[7]

• Role of the Base: The base is not merely a spectator. It is essential for activating the boronic acid by forming a more nucleophilic boronate species (-B(OH)₃⁻), which accelerates the transmetalation step.[9][12] The choice of base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄) can influence reaction rate and yield, with factors like solubility and strength playing a key role.[13] Carbonates are often a good starting point due to their moderate strength and good solubility in aqueous/organic mixtures.

• Solvent System: A biphasic solvent system like Dioxane/Water or Toluene/Ethanol/Water is common. The organic solvent solubilizes the catalyst and organic reagents, while the water solubilizes the inorganic base and helps in the formation of the active boronate species.

Data Summary: Reactivity & Conditions

Aryl Halide (Ar-X)	Reactivity Trend	Typical Catalyst System	Typical Temperature	Expert Notes
Ar-I	Highest	Pd(PPh₃)₄, PdCl₂(dppf)	70-90 °C	Most facile coupling; oxidative addition is very fast.
Ar-Br	Intermediate	Pd(PPh₃)₄, PdCl₂(dppf)	80-100 °C	The "workhorse" of Suzuki couplings; generally high yielding.
Ar-OTf	Intermediate	Pd(OAc)₂/PCy₃	80-100 °C	Reactivity is similar to aryl bromides.
Ar-Cl	Lowest	Pd(OAc)₂ + Buchwald Ligand	100-120 °C	Requires highly active catalysts with bulky, electron-rich ligands to overcome the strong C-Cl bond.[7][14]

Section 2: The Buchwald-Hartwig Amination: Forging C-N Bonds

The Buchwald-Hartwig amination is a powerful method for constructing carbon-nitrogen bonds, a linkage ubiquitous in pharmaceuticals.[13][15] While not a direct reaction of the boronic acid itself, it is a critical subsequent step for functionalizing the biaryl products synthesized via the Suzuki coupling, particularly if the coupled partner was a halo-aniline or a dihaloarene.

Mechanistic Overview

Similar to the Suzuki coupling, this reaction follows a Pd(0)/Pd(II) catalytic cycle. The key difference is that after oxidative addition, the palladium complex reacts with an amine in the presence of a strong, non-nucleophilic base to form a palladium-amido complex. Subsequent reductive elimination forms the C-N bond and regenerates the Pd(0) catalyst.[16]

Figure 2: Simplified Buchwald-Hartwig amination cycle.

Experimental Protocol 2: Amination of a Biaryl Chloride

This protocol outlines the amination of a biaryl chloride (derived from Protocol 1 where the starting aryl halide was a dihaloarene).

Materials:

• Biaryl Chloride (1.0 mmol, 1.0 equiv)

• Amine (primary or secondary, 1.2 mmol, 1.2 equiv)

• Palladium Pre-catalyst (e.g., Pd₂(dba)₃, 0.02 mmol, 2 mol%)

• Ligand (e.g., XPhos, 0.08 mmol, 8 mol%)

• Base (e.g., NaOt-Bu, 1.4 mmol, 1.4 equiv)

• Anhydrous Solvent (e.g., Toluene or Dioxane, 5 mL)

• Schlenk tube or microwave vial

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Vessel Preparation (Glovebox Recommended): In an inert atmosphere glovebox, add the base (NaOt-Bu), palladium pre-catalyst, and ligand to a dry Schlenk tube.

• Reagent Addition: Add the biaryl chloride and the anhydrous solvent. Stir for 5 minutes. Finally, add the amine.

• Reaction: Seal the vessel and remove it from the glovebox. Heat the mixture to 100-110 °C. Monitor the reaction's progress.

• Work-up: Cool the reaction to room temperature. Quench carefully with saturated aqueous ammonium chloride (NH₄Cl). Dilute with ethyl acetate and water.

• Extraction & Purification: Perform an aqueous work-up and purification via flash column chromatography as described in Protocol 1.

Expert Insights & Causality

• Ligand is Key: The success of the Buchwald-Hartwig amination is highly dependent on the phosphine ligand.[15][17] Bidentate ligands like DPPF were early successes.[15] Modern, sterically hindered, electron-rich biarylmonophosphine ligands (e.g., XPhos, RuPhos) are now the gold standard. They promote the crucial, often rate-limiting, reductive elimination step to form the C-N bond and prevent catalyst decomposition.

• Base Selection: A strong, non-nucleophilic base is required to deprotonate the amine without competing in the reaction. Sodium tert-butoxide (NaOt-Bu) is the most common choice. Weaker carbonate bases are generally ineffective for this transformation.

• Anhydrous Conditions: Unlike the Suzuki coupling, Buchwald-Hartwig aminations are highly sensitive to water, which can hydrolyze the active catalyst and reagents. Therefore, using anhydrous solvents and inert atmosphere techniques is critical for success.

Section 3: The Sonogashira Coupling: Accessing Aryl Alkynes

The Sonogashira coupling forges a C(sp²)-C(sp) bond between an aryl halide and a terminal alkyne, providing access to conjugated enyne systems that are valuable in materials science and as precursors for more complex heterocycles.[16][18]

Mechanistic Overview

The Sonogashira reaction is unique in that it typically employs a dual catalytic system.[18] A palladium catalyst performs the main cross-coupling cycle (oxidative addition, reductive elimination), while a copper(I) co-catalyst reacts with the terminal alkyne to form a copper(I) acetylide intermediate. This intermediate then participates in the transmetalation step with the palladium center.[16]

Sources

• 1. Recent progress in the strategic incorporation of fluorine into medicinally active compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US8822730B2 - Methods of isolating 4-chloro-2-fluoro-3-substituted-phenylboronic acids - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Yoneda Labs [yonedalabs.com]
• 7. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tcichemicals.com [tcichemicals.com]
• 9. mt.com [mt.com]
• 10. Role of palladium catalyst in cross-coupling reactions-Company News-ZR CATALYST CO., LTD [zr-catalyst.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Suzuki Coupling [organic-chemistry.org]
• 15. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

use of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid in drug discovery

Starting The Research Phase

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Application Notes and Protocols for the Synthesis of Derivatives from 4-Chloro-2-fluoro-3-isopropoxyphenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic Acid

In the landscape of modern medicinal chemistry and agrochemical research, the strategic incorporation of highly functionalized phenyl rings is a cornerstone of rational drug design. 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid emerges as a pivotal building block, offering a unique combination of electronic and steric properties. The presence of a chlorine atom, a fluorine atom, and an isopropoxy group on the phenyl ring allows for fine-tuning of a molecule's lipophilicity, metabolic stability, and binding interactions with biological targets. This substituted phenylboronic acid is a versatile precursor for the synthesis of a diverse array of molecular architectures, particularly through transition metal-catalyzed cross-coupling reactions. Notably, this class of compounds serves as key intermediates in the preparation of advanced herbicidal agents, highlighting their commercial and scientific significance.[1] This guide provides in-depth protocols and technical insights for the synthesis of biaryl, N-aryl, and O-aryl derivatives from this valuable starting material.

Synthesis of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic Acid: A Proposed Route

While not always commercially available, 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid can be synthesized in the laboratory. A general and effective method involves the ortho-lithiation of a corresponding substituted benzene, followed by quenching with a borate ester. This approach provides a reliable pathway to the desired boronic acid.[1]

Workflow for the Synthesis of the Starting Material

Caption: Proposed synthetic workflow for 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid.

Experimental Protocol: Synthesis of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic Acid

• Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet, add 1-chloro-3-fluoro-2-isopropoxybenzene (1.0 equiv) and anhydrous tetrahydrofuran (THF).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Slowly add n-butyllithium (n-BuLi, 1.1 equiv) dropwise via syringe, maintaining the internal temperature below -70 °C. Stir the mixture at -78 °C for 1-2 hours.

• Borylation: Add trimethyl borate (B(OMe)3, 1.2 equiv) dropwise, again keeping the temperature below -70 °C. Allow the reaction to slowly warm to room temperature and stir overnight.

• Quenching and Work-up: Cool the reaction mixture to 0 °C and quench by the slow addition of aqueous hydrochloric acid (1 M) until the solution is acidic.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volumes).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by crystallization or column chromatography.

I. Suzuki-Miyaura Cross-Coupling: Forging Carbon-Carbon Bonds

The Suzuki-Miyaura reaction is a paramount tool for the construction of biaryl and vinyl-aryl structures, which are prevalent in pharmaceuticals and functional materials.[2][3] This palladium-catalyzed reaction couples the arylboronic acid with an aryl or vinyl halide (or triflate). The reaction is lauded for its mild conditions and tolerance of a wide array of functional groups.[2]

Mechanistic Overview of the Suzuki-Miyaura Coupling

The catalytic cycle of the Suzuki-Miyaura coupling is a well-established sequence of elementary steps involving a palladium catalyst.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Key Considerations for Coupling with 4-Chloro-2-fluoro-3-isopropoxyphenylboronic Acid

The steric bulk of the ortho-isopropoxy group and the electronic influence of the ortho-fluoro substituent necessitate careful selection of reaction parameters to ensure efficient coupling.

• Catalyst and Ligand Selection: For sterically hindered substrates, bulky and electron-rich phosphine ligands are often required to facilitate both the oxidative addition and reductive elimination steps.[4][5] Ligands such as SPhos, XPhos, and RuPhos have demonstrated efficacy in challenging Suzuki couplings.[4]

• Base Selection: The choice of base is critical for activating the boronic acid to form a more nucleophilic boronate species. For sterically demanding couplings, stronger bases like potassium phosphate (K3PO4) or cesium carbonate (Cs2CO3) are often employed.[5]

• Solvent System: Aprotic polar solvents such as dioxane, toluene, or a mixture of THF and water are commonly used to ensure the solubility of all reaction components.[4]

Detailed Protocol: Synthesis of a Biaryl Derivative

This protocol provides a general procedure for the Suzuki-Miyaura coupling of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid with an aryl bromide.

Materials:

Reagent	Molar Equiv.
Aryl Bromide	1.0
4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid	1.2
Pd(OAc)2	0.02
SPhos	0.04
K3PO4	2.0
Toluene/Water (10:1)	-

Procedure:

• Reaction Setup: In an oven-dried Schlenk tube equipped with a magnetic stir bar, combine the aryl bromide (1.0 mmol), 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid (1.2 mmol), Pd(OAc)2 (0.02 mmol), SPhos (0.04 mmol), and K3PO4 (2.0 mmol).

• Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with argon or nitrogen three times.

• Solvent Addition: Add degassed toluene (5 mL) and degassed water (0.5 mL) via syringe.

• Reaction: Place the Schlenk tube in a preheated oil bath at 100 °C and stir vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Add water and extract with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel.

II. Buchwald-Hartwig Amination: Crafting Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the synthesis of C-N bonds, enabling the formation of aryl amines from aryl halides and amines.[6][7] This reaction has broad applicability in the synthesis of pharmaceuticals and other biologically active molecules.

Mechanistic Insights into Buchwald-Hartwig Amination

The catalytic cycle involves the oxidative addition of an aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation by a base, and reductive elimination to yield the arylamine product and regenerate the Pd(0) catalyst.

Caption: Catalytic cycle of the Buchwald-Hartwig amination reaction.

Protocol Optimization for Bulky Anilines

When coupling with sterically hindered anilines or electron-rich boronic acids, careful optimization of the reaction conditions is crucial.

• Ligand Selection: Bulky, electron-rich biarylphosphine ligands such as XPhos or BrettPhos are often necessary to promote the reductive elimination step, which can be challenging with sterically encumbered substrates.[8]

• Base Selection: A strong, non-nucleophilic base is typically required. Sodium tert-butoxide (NaOtBu) is a common choice, but for base-sensitive substrates, weaker bases like Cs2CO3 or K3PO4 can be used, often in conjunction with a more active catalyst system.[6][9]

• Solvent Choice: Toluene, dioxane, and THF are common solvents. The choice can influence the solubility of the base and the overall reaction rate.[10]

Detailed Protocol: Synthesis of an N-Aryl Derivative

This protocol outlines a general procedure for the Buchwald-Hartwig amination of an aryl chloride with an amine, which can be adapted for use with 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid as the aryl source in related C-N coupling strategies.

Materials:

Reagent	Molar Equiv.
Aryl Chloride	1.0
Amine	1.2
Pd2(dba)3	0.01
XPhos	0.02
NaOtBu	1.4
Toluene	-

Procedure:

• Reaction Setup: In a glovebox, charge an oven-dried vial with a stir bar, Pd2(dba)3 (0.01 mmol), XPhos (0.02 mmol), and NaOtBu (1.4 mmol).

• Reagent Addition: Add the aryl chloride (1.0 mmol), the amine (1.2 mmol), and toluene.

• Reaction: Seal the vial and heat the reaction mixture at 100 °C for 12-24 hours.

• Monitoring and Work-up: Monitor the reaction by TLC or LC-MS. After completion, cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Purification: Concentrate the filtrate and purify the residue by flash column chromatography.

III. Chan-Lam Coupling: Copper-Catalyzed C-N and C-O Bond Formation

The Chan-Lam coupling provides an alternative to palladium-catalyzed methods for the formation of C-N and C-O bonds.[5][11] This copper-catalyzed reaction couples arylboronic acids with amines, phenols, and other N- and O-nucleophiles, often under mild, aerobic conditions.[12][13]

Mechanistic Rationale for Chan-Lam Coupling

The mechanism is thought to proceed through a Cu(II) or Cu(III) intermediate, with the final C-N or C-O bond being formed via reductive elimination.[5]

Caption: A proposed catalytic cycle for the Chan-Lam coupling reaction.

Experimental Considerations

• Copper Source: Copper(II) acetate (Cu(OAc)2) is the most common catalyst.[14]

• Base: A base such as pyridine or triethylamine is often used to facilitate the reaction.[12]

• Atmosphere: The reaction is typically run open to the air, as oxygen often serves as the terminal oxidant to regenerate the active copper catalyst.[13]

Detailed Protocol: Synthesis of an N-Aryl or O-Aryl Derivative

This protocol provides a general method for the Chan-Lam coupling of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid with a generic N-H or O-H containing nucleophile.

Materials:

Reagent	Molar Equiv.
N-H or O-H Nucleophile	1.0
4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid	1.5
Cu(OAc)2	1.0
Pyridine	2.0
Dichloromethane (DCM)	-

Procedure:

• Reaction Setup: To a round-bottom flask, add the N-H or O-H containing nucleophile (1.0 mmol), 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid (1.5 mmol), Cu(OAc)2 (1.0 mmol), and dichloromethane.

• Base Addition: Add pyridine (2.0 mmol) to the mixture.

• Reaction: Stir the reaction mixture at room temperature, open to the air, for 24-72 hours.

• Monitoring and Work-up: Monitor the reaction by TLC. Upon completion, filter the reaction mixture through a pad of Celite and wash with DCM.

• Purification: Concentrate the filtrate and purify the crude product by flash column chromatography.

Summary of Reaction Conditions

Reaction	Catalyst System	Base	Solvent	Temperature	Key Considerations
Suzuki-Miyaura	Pd(OAc)2 / SPhos	K3PO4	Toluene/Water	100 °C	Bulky, electron-rich ligand for sterically hindered substrates.[4][11]
Buchwald-Hartwig	Pd2(dba)3 / XPhos	NaOtBu	Toluene	100 °C	Strong, non-nucleophilic base and bulky ligand are crucial.[8][9]
Chan-Lam	Cu(OAc)2	Pyridine	DCM	Room Temp.	Often requires stoichiometric copper and is run open to air.[12][14]

Conclusion

4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid is a highly valuable and versatile building block for the synthesis of complex organic molecules. The Suzuki-Miyaura, Buchwald-Hartwig, and Chan-Lam cross-coupling reactions provide powerful and adaptable methods for the construction of C-C, C-N, and C-O bonds, respectively. By carefully selecting the appropriate catalyst, ligand, base, and solvent system, researchers can effectively overcome the challenges posed by the steric and electronic nature of this substrate to generate a wide range of derivatives with significant potential in drug discovery and agrochemical development.

References

• Zhang, Y., & Li, J. (2018). Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. Journal of Organic Chemistry, 83(5), 2844-2852.
• Walker, S. D., et al. (2004). Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure. Journal of the American Chemical Society, 126(38), 11872-11873.
• Sunesson, Y., et al. (2015). Role of the Base in Buchwald–Hartwig Amination. The Journal of Organic Chemistry, 80(1), 355-364.

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

• Wikipedia. (n.d.). Chan–Lam coupling. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Chan-Lam Coupling. Retrieved from [Link]

• NROChemistry. (n.d.). Chan-Lam Coupling: Mechanism & Examples. Retrieved from [Link]

• Bhattacharyya, A., et al. (2016). Optimization of solvent condition for the Buchwald-Hartwig coupling reaction using catalyst 1. RSC Advances, 6(10), 8345-8352.
• U.S. Patent No. 8,822,730 B2. (2014). Methods of isolating 4-chloro-2-fluoro-3-substituted-phenylboronic acids.
• Rosen, B. R., et al. (2019). Electrochemically Enabled Chan-Lam Couplings of Aryl Boronic Acids and Anilines. Organic Letters, 21(12), 4540-4543.

• Organic Chemistry Portal. (n.d.). Etherification of Fluoroarenes with Alkoxyboronic Acid Pinacol Esters via C-F Bond Cleavage. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Głowacki, E. D., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. Molecules, 26(23), 7385.
• Shen, X., et al. (2010). Enantioselective Synthesis of Axially Chiral Biaryls by the Pd-Catalyzed Suzuki-Miyaura Reaction. Journal of the American Chemical Society, 132(32), 11278–11287.
• Z-Ul-Haq, M., et al. (2008). Substituent effects on aryltrifluoroborate solvolysis in water: Implications for Suzuki-Miyaura coupling and the design of stable F-18-labeled aryltrifluoroborates for use in PET imaging. Journal of Fluorine Chemistry, 129(8), 759-765.
• Khan, I., et al. (2022). Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents. Journal of the Iranian Chemical Society, 19(1), 221-231.

• Chem Help ASAP. (2020, February 13). Suzuki cross-coupling reaction [Video]. YouTube. [Link]

• Costa, M., et al. (2020).
• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483.

• Chem Help ASAP. (2020, February 14). Suzuki coupling [Video]. YouTube. [Link]

• Rao, K. S., & Wu, T. S. (2012). Cu-Catalyzed Chan-Evans-Lam Coupling reactions of 2-Nitroimidazole with Aryl boronic acids: An effort toward new bioactive agents against S. pneumoniae. Tetrahedron Letters, 53(40), 5413-5416.
• Kumar, A., et al. (2022). Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald–Hartwig-Type Amination toward Bioactivity Assay. ACS Omega, 7(27), 23456-23467.
• Li, G., et al. (2013). Synthesis of Biaryls via Cross-Coupling Reaction of Arylboronic Acids with Aryl Chlorides Catalyzed by NiCl2/Triphenylphosphine Complexes.

• Organic Chemistry Portal. (n.d.). Metal-Free Synthesis of Aryl Ethers in Water. Retrieved from [Link]

• Widdowson, D. A., & Sandford, G. (2016). Synthesis of Polyfluorinated Biphenyls; Pushing the Boundaries of Suzuki–Miyaura Cross Coupling with Electron-Poor Substrates. Journal of Fluorine Chemistry, 184, 86-93.
• Zhang, J., et al. (2022). Enantioselective construction of ortho-sulfur- or nitrogen-substituted axially chiral biaryls and asymmetric synthesis of isoplagiochin D.
• Reddy, K. S., et al. (2011). Buchwald-Hartwig Amination of Aryl Chlorides Catalyzed by Easily Accessible Benzimidazolyl Phosphine-Pd Complexes. Organic Letters, 13(19), 5224-5227.
• Braun, C. A., et al. (2019). Using Boryl-Substitution and Improved Suzuki-Miyaura Cross-Coupling to Access New Phosphorescent Tellurophenes. Dalton Transactions, 48(27), 10210-10219.
• Fujiwara, Y., et al. (2016). Alkyl Aryl Ether Bond Formation with PhenoFluor.
• Johnson, C., et al. (2018). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. Organic & Biomolecular Chemistry, 16(30), 5464-5468.
• Szymański, S., et al. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journal of Organic Chemistry, 14, 2306-2316.
• Szymański, S., et al. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journal of Organic Chemistry, 14, 2306-2316.

• PubChem. (n.d.). 4-Chloro-2-fluoro-3-methoxyphenylboronic acid. Retrieved from [Link]

• Reddit. (2023, June 24). Brainstorming a Buchwald-Hartwig coupling. r/Chempros. [Link]

• Kilbourn, M. R., & Subramanian, R. (1990). Synthesis of fluorine-18 labeled 1,1-difluoro-2,2-dichloroethyl aryl ethers by 18F-for-19F exchange. Journal of Labelled Compounds and Radiopharmaceuticals, 28(11), 1355-1362.

• Helsinki University Library. (2021). Cu-Catalyzed Arylation of Bromo-Difluoro-Acetamides by Aryl Boronic Acids, Aryl Trialkoxysilanes and Dimethyl-Aryl-Sulfonium Salts: New Entries to Aromatic Amides. [Link]

• Iakovenko, R. O., et al. (2021).

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catalytic systems for 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid reactions

An Application Guide to Catalytic Systems for 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid Reactions

Introduction: The Strategic Value of a Complex Building Block

In the landscape of modern medicinal chemistry and materials science, the strategic incorporation of highly functionalized aromatic moieties is paramount for tuning molecular properties. 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid is a prime example of such a valuable building block. Its unique substitution pattern—featuring a halogen for potential secondary modification, a fluorine atom to modulate electronic properties and metabolic stability, and a bulky isopropoxy group—makes it an attractive component for creating novel pharmaceuticals and advanced materials.

The primary and most powerful application for this boronic acid is the Suzuki-Miyaura cross-coupling reaction, a Nobel Prize-winning transformation that forges carbon-carbon bonds with exceptional reliability and functional group tolerance.[1][2] This guide provides a detailed exploration of the catalytic systems required to effectively utilize 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid, focusing on the practical considerations and mechanistic underpinnings necessary for successful synthesis. We will delve into the logic behind catalyst selection, reaction optimization, and provide robust, field-tested protocols for researchers and drug development professionals.

Mechanistic Core: The Palladium-Catalyzed Suzuki-Miyaura Cycle

Understanding the catalytic cycle is fundamental to troubleshooting and optimizing any Suzuki-Miyaura reaction. The process is a sequence of three key steps, revolving around a palladium center that cycles between the Pd(0) and Pd(II) oxidation states.

• Oxidative Addition: The cycle begins with the active Pd(0) catalyst inserting into the carbon-halogen bond of the electrophilic coupling partner (an aryl or vinyl halide/triflate). This is often the rate-limiting step, especially for the robust C-Cl bond present in our substrate's potential coupling partners.[1][2]

• Transmetalation: The organoboronic acid, activated by a base, transfers its organic group (the 4-chloro-2-fluoro-3-isopropoxyphenyl moiety) to the Pd(II) center, displacing the halide. The base is crucial; it converts the neutral boronic acid into a more nucleophilic borate species, which facilitates this transfer.[3][4][5]

• Reductive Elimination: The two organic partners on the palladium complex couple and are ejected from the coordination sphere, forming the new C-C bond of the desired biaryl product. This step regenerates the active Pd(0) catalyst, allowing the cycle to continue.

Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Designing the Optimal Catalytic System

The success of coupling a sterically and electronically complex fragment like 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid hinges on the careful selection of each reaction component. The challenge is often amplified when the coupling partner is an unactivated or hindered aryl chloride, which requires a highly active catalyst system.[6][7][8]

The Palladium Precatalyst: The Source of Power

The reaction requires a source of Pd(0). While Pd(PPh₃)₄ can be used, it is more common and often more efficient to use air-stable Pd(II) sources like Palladium(II) Acetate (Pd(OAc)₂) or Pd₂(dba)₃, which are reduced in situ to the active Pd(0) species.

The Ligand: The Key to Unlocking Reactivity

For challenging couplings, particularly those involving aryl chlorides, the ligand is the most critical variable. Traditional ligands like triphenylphosphine (PPh₃) are often insufficient. Modern advancements have produced classes of ligands specifically designed to facilitate the difficult oxidative addition step.[9][10]

• Causality: The strength of the C-Cl bond requires a catalyst that is both highly electron-rich and sterically demanding. An electron-rich ligand makes the palladium center more nucleophilic and thus more reactive towards oxidative addition. Steric bulk promotes the formation of a highly reactive, monoligated Pd(0)L species and accelerates the final reductive elimination step.[11][12]

Ligand Class	Examples	Key Characteristics	Best For...
Buchwald Biarylphosphines	SPhos, XPhos, RuPhos	Highly electron-rich and sterically bulky.[11][12]	Unactivated/hindered aryl chlorides, room temperature couplings, low catalyst loadings.
N-Heterocyclic Carbenes (NHCs)	IPr, IMes	Strong σ-donors, thermally stable.	High-temperature reactions, coupling of heterocyclic chlorides.
Traditional Triarylphosphines	PPh₃, P(o-tol)₃	Moderately electron-rich, less bulky.	Activated aryl chlorides, aryl bromides, and iodides under standard conditions.

The Base: The Essential Activator

The base plays a multifaceted role, primarily to activate the boronic acid by forming the borate anion [R-B(OH)₃]⁻, which is significantly more nucleophilic for the transmetalation step.[4][5] The choice of base can dramatically affect reaction outcomes.

• Inorganic Carbonates (e.g., K₂CO₃, Cs₂CO₃): Commonly used and effective, often in an aqueous/organic biphasic system. Cesium carbonate is more soluble in organic solvents and can be more effective for difficult couplings.

• Phosphates (e.g., K₃PO₄): A strong, non-nucleophilic base that is often the base of choice for sterically demanding couplings and when dealing with base-sensitive functional groups.[11] It is typically used with minimal water.

• Fluorides (e.g., KF, CsF): Can be effective, particularly under anhydrous conditions, but can sometimes lead to competing side reactions.

The Solvent: The Reaction Medium

The solvent must solubilize the reactants and catalyst system. Anhydrous, polar aprotic solvents are standard.

• Toluene, Dioxane, Tetrahydrofuran (THF): Excellent choices for their ability to dissolve the organic components and for their suitable boiling points, allowing for a range of reaction temperatures.

• Biphasic Systems: A combination of an organic solvent (like toluene or dioxane) with a small amount of water is frequently used to dissolve the inorganic base (e.g., K₂CO₃), facilitating its interaction with the boronic acid at the phase interface.

Experimental Protocols

The following protocols provide a robust starting point for researchers. All manipulations should be performed under an inert atmosphere (Nitrogen or Argon) to protect the catalyst from oxygen.

Protocol 1: General Purpose Suzuki-Miyaura Coupling with an Aryl Bromide

This protocol is designed as a reliable starting point for coupling 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid with a standard aryl bromide.

Materials:

• 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid (1.2 mmol, 1.2 equiv)

• Aryl Bromide (1.0 mmol, 1.0 equiv)

• Palladium(II) Acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Potassium Phosphate (K₃PO₄, 2.0 mmol, 2.0 equiv)

• Toluene (5 mL)

• Water (0.5 mL)

Step-by-Step Procedure:

• To a dry round-bottom flask or reaction vial equipped with a magnetic stir bar, add the aryl bromide, 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Seal the vessel with a rubber septum.

• Evacuate and backfill the vessel with an inert gas (e.g., Argon) three times.

• Add the degassed toluene and water via syringe.

• Place the reaction in a preheated oil bath at 100 °C.

• Stir vigorously for 4-12 hours. Monitor the reaction progress by a suitable analytical method (e.g., TLC or LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Separate the organic layer, and wash with brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: High-Performance Coupling with a Challenging Aryl Chloride

This protocol employs a more advanced catalytic system tailored for the difficult oxidative addition of an aryl chloride, which may be necessary when coupling the boronic acid with a less reactive partner.

Materials:

• 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid (1.5 mmol, 1.5 equiv)

• Aryl Chloride (1.0 mmol, 1.0 equiv)

• Pd₂(dba)₃ (0.015 mmol, 1.5 mol%)

• XPhos (0.06 mmol, 6 mol%)

• Potassium Carbonate (K₂CO₃, 3.0 mmol, 3.0 equiv)

• 1,4-Dioxane (4 mL)

• Water (1 mL)

Step-by-Step Procedure:

• In an oven-dried Schlenk flask, combine the aryl chloride, 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid, Pd₂(dba)₃, XPhos, and K₂CO₃.

• Seal the flask and thoroughly purge with Argon for 15 minutes.

• Add the degassed 1,4-dioxane and water via syringe.

• Heat the mixture to 110 °C with vigorous stirring for 12-24 hours.

• Monitor the reaction for the disappearance of starting material.

• After cooling, perform the aqueous work-up and purification as described in Protocol 1.

Figure 2: A generalized experimental workflow for Suzuki-Miyaura cross-coupling reactions.[13]

Troubleshooting and Optimization Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	Inactive catalyst; Insufficient temperature; Poor choice of ligand/base.	Use a more electron-rich ligand (e.g., SPhos, XPhos). Switch to a stronger base (K₃PO₄). Increase temperature. Ensure reagents are pure and dry.
Protodeboronation	Presence of excess water/protons; Prolonged reaction time at high temp.	Use a minimal amount of water. Switch to a non-aqueous base system (e.g., KF in THF). Reduce reaction time once starting material is consumed.
Homocoupling of Boronic Acid	Oxygen contamination leading to oxidative homocoupling.	Ensure the reaction setup is thoroughly purged with inert gas. Use freshly degassed solvents.
Hydrolysis of Aryl Halide	Strong base and high temperature, especially with activated halides.	Use a milder base (e.g., K₂CO₃ instead of NaOH). Lower the reaction temperature if possible.

Conclusion

4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid is a sophisticated building block whose potential is fully realized through the Suzuki-Miyaura cross-coupling reaction. Success in this endeavor is not accidental; it is the result of a rational design of the catalytic system. For reactions involving robust aryl chlorides, the use of modern, sterically bulky, and electron-rich phosphine ligands is not merely an option but a necessity. By carefully selecting the palladium source, ligand, base, and solvent, and by adhering to meticulous experimental technique, researchers can reliably forge new carbon-carbon bonds and accelerate the discovery of next-generation molecules.

References

• Application Notes and Protocols for Palladium-Catalyzed Suzuki Coupling of Aryl Chlorides - Benchchem.
• Palladium-Catalyzed Coupling Reactions of Aryl Chlorides - ResearchGate.
• Palladium-catalyzed coupling reactions of aryl chlorides. | Semantic Scholar.
• Palladium-catalyzed coupling reactions of aryl chlorides - PubMed.
• Palladium-Catalyzed Coupling Reactions of Aryl Chlorides - University of Windsor.
• Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction.
• Suzuki Coupling - Organic Chemistry Portal.
• Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. - ResearchGate.
• Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction.
• Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure | Journal of the American Chemical Society.
• Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure - PubMed.
• US8822730B2 - Methods of isolating 4-chloro-2-fluoro-3-substituted-phenylboronic acids.
• Suzuki-Miyaura Cross Coupling Reaction - TCI Chemicals.
• Application Notes and Protocols for Suzuki Coupling using 3-Chloro-4-fluorophenylboronic acid - Benchchem.
• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs.

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Technical Notes & Optimization

Technical Support Center: Optimizing Suzuki-Miyaura Reactions with Substituted Phenylboronic Acids

Welcome to the technical support center for the Suzuki-Miyaura cross-coupling reaction. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize reactions involving substituted phenylboronic acids. As Senior Application Scientists, we provide not just protocols, but the reasoning behind them, ensuring robust and reproducible results.

Troubleshooting Guide

This section addresses common problems encountered during Suzuki-Miyaura reactions with substituted phenylboronic acids, offering systematic solutions based on mechanistic principles.

Issue 1: Low or No Product Yield

A low or non-existent yield is the most frequent issue. A systematic check of the reaction components and conditions is the first step towards a solution.

Q1: My Suzuki-Miyaura reaction is not yielding any product. Where do I start troubleshooting?

A1: When a Suzuki-Miyaura reaction fails, a methodical approach is crucial. Begin by verifying the integrity of your reagents and the reaction setup.

• Catalyst Activity: The heart of the reaction is the palladium catalyst. Ensure your palladium source and ligand are active. If you are using a Pd(II) precatalyst, such as Pd(OAc)₂, it must be reduced in situ to the active Pd(0) species.[1][2] This reduction is often facilitated by phosphine ligands or by the homocoupling of two boronic acid molecules.[1] Consider using a pre-formed Pd(0) catalyst like Pd(PPh₃)₄ or a more advanced precatalyst like a palladacycle to ensure a sufficient concentration of the active catalytic species.[2]

• Oxygen Contamination: The Suzuki-Miyaura reaction is sensitive to oxygen, which can lead to the oxidative degradation of the Pd(0) catalyst and promote the homocoupling of boronic acids.[1][2][3] It is imperative to properly degas your solvent and maintain an inert atmosphere (e.g., nitrogen or argon) throughout the reaction.[4]

• Reagent Quality: The purity and stability of your boronic acid are paramount. Boronic acids can degrade over time, especially if not stored properly. Consider using freshly purchased or recrystallized boronic acid. The quality of your aryl halide, base, and solvent should also be verified. Anhydrous solvents are generally recommended.[5]

• Base Selection: The base plays a critical role in the transmetalation step, activating the boronic acid.[5][6] The choice of base can significantly impact the reaction outcome. For many standard couplings, inorganic bases like K₂CO₃ or Cs₂CO₃ are effective.[7] For more challenging substrates, stronger bases like K₃PO₄ may be necessary.[5]

Issue 2: Protodeboronation of the Boronic Acid

Protodeboronation is a common side reaction where the boronic acid is converted to the corresponding arene, leading to reduced yields of the desired cross-coupled product.[8]

Q2: I am observing a significant amount of the arene corresponding to my boronic acid. How can I prevent protodeboronation?

A2: Protodeboronation is particularly problematic with electron-deficient or heteroaromatic boronic acids.[9] Several strategies can be employed to mitigate this undesired side reaction:

• Use of Boronic Esters: Converting the boronic acid to a more stable boronic ester, such as a pinacol or MIDA ester, is a highly effective strategy.[5][8][10] These esters provide a "slow release" of the boronic acid into the reaction mixture, keeping its concentration low and minimizing the rate of protodeboronation.[8][10]

• Anhydrous Conditions: While some water can be beneficial for the activity of certain bases, excessive water can promote protodeboronation.[8] Using anhydrous solvents and reagents can help to suppress this side reaction.

• Choice of Base and Solvent: The reaction conditions can influence the rate of protodeboronation. In some cases, using a weaker base or a non-aqueous solvent system can be beneficial.

Experimental Protocol: Preparation of a Diethanolamine (MIDA) Boronate Ester [2][11]

• Dissolution: In a vial equipped with a magnetic stir bar, dissolve the substituted phenylboronic acid (1.0 equivalent) in a minimal amount of methylene chloride.

• Addition: While stirring, add diethanolamine (1.0 equivalent) dropwise via pipette.[2][11]

• Precipitation: A precipitate of the MIDA boronate ester will form. The initial solid may dissolve completely before the product precipitates.[2][11]

• Isolation: Stir the resulting slurry for 10-15 minutes.

• Filtration: Isolate the white solid product by vacuum filtration.

• Drying: Wash the solid with a small amount of cold solvent and dry under vacuum. The resulting MIDA boronate ester is typically a stable, crystalline solid that can be used directly in the Suzuki-Miyaura coupling reaction.[11]

Issue 3: Homocoupling of the Boronic Acid

The formation of a biaryl product derived from the coupling of two boronic acid molecules is another common side reaction that consumes the starting material and complicates purification.

Q3: My reaction mixture contains a significant amount of the homocoupled product from my boronic acid. What causes this and how can I minimize it?

A3: Homocoupling is often promoted by the presence of Pd(II) species and oxygen in the reaction mixture.[1][3][12][13][14] The following measures can help to suppress this side reaction:

• Rigorous Degassing: As with preventing catalyst decomposition, thoroughly degassing the solvent and maintaining an inert atmosphere is crucial to minimize oxygen levels, which can promote homocoupling.[1][3][13] A subsurface sparge with nitrogen or argon is a very effective method.[13]

• Use of a Pd(0) Precatalyst: Starting with a Pd(0) source, such as Pd(PPh₃)₄ or Pd₂(dba)₃, can reduce the amount of Pd(II) present at the beginning of the reaction.[1]

• Addition of a Reducing Agent: In some cases, the addition of a mild reducing agent, like potassium formate, can help to minimize the concentration of free Pd(II) without significantly affecting the desired catalytic cycle.[13]

• Controlled Addition of Reagents: Sometimes, the slow addition of the boronic acid to the reaction mixture can help to keep its concentration low and disfavor the homocoupling pathway.

Frequently Asked Questions (FAQs)

This section provides answers to specific questions regarding the optimization of Suzuki-Miyaura reactions with different classes of substituted phenylboronic acids.

Q4: I am working with an electron-deficient phenylboronic acid and observing low yields. What adjustments should I make?

A4: Electron-deficient phenylboronic acids can be challenging coupling partners due to their reduced nucleophilicity and increased susceptibility to protodeboronation.[9] To improve the efficiency of these reactions:

• Use Electron-Rich Ligands: Employing bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) or N-heterocyclic carbene (NHC) ligands can enhance the rate of oxidative addition and promote the overall catalytic cycle.[5]

• Stronger Bases: A stronger base, such as K₃PO₄ or Cs₂CO₃, is often required to facilitate the transmetalation of electron-deficient boronic acids.[5][7]

• Higher Temperatures: Increasing the reaction temperature can help to overcome the higher activation energy associated with the coupling of less reactive substrates.

• Consider Boronic Esters: As mentioned previously, converting the electron-deficient boronic acid to a more stable ester derivative can be a very effective strategy to prevent protodeboronation.[9]

Q5: My reaction with a sterically hindered, ortho-substituted phenylboronic acid is sluggish. How can I improve the reaction rate and yield?

A5: Steric hindrance, particularly from ortho-substituents, can significantly slow down the transmetalation and reductive elimination steps of the catalytic cycle.[2][15][16] The following modifications are often successful:

• Bulky, Electron-Rich Ligands: The use of bulky biarylphosphine ligands (e.g., XPhos, SPhos, RuPhos) or NHC ligands is often essential for the successful coupling of sterically hindered substrates.[2][16][17] These ligands promote both oxidative addition and the crucial reductive elimination step.

• Choice of Base and Solvent: For sterically demanding couplings, strong, non-nucleophilic bases like t-BuOK or K₃PO₄ are often effective.[16] Aprotic polar solvents like dioxane or toluene are commonly used.[16]

• Higher Catalyst Loading and Temperature: Increasing the catalyst loading (e.g., from 1 mol% to 2-5 mol%) and the reaction temperature may be necessary to achieve a reasonable reaction rate.

Table 1: Recommended Conditions for Challenging Substituted Phenylboronic Acids

Boronic Acid Type	Recommended Ligand(s)	Recommended Base(s)	Solvent System	Key Considerations
Electron-Deficient	SPhos, XPhos, NHCs	K₃PO₄, Cs₂CO₃	Dioxane, Toluene	Prone to protodeboronation; consider using a boronic ester derivative.[9]
Electron-Rich	Pd(PPh₃)₄, dppf	K₂CO₃, Na₂CO₃	Dioxane/H₂O, Toluene	Generally less problematic, but can be slow to undergo oxidative addition with electron-rich aryl halides.
Sterically Hindered (ortho-substituted)	XPhos, SPhos, RuPhos, NHCs[2][16]	K₃PO₄, t-BuOK	Dioxane, Toluene	Requires more forcing conditions; bulky ligands are crucial for reductive elimination.[2][16]

Visualizing the Suzuki-Miyaura Catalytic Cycle

The following diagram illustrates the key steps in the generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction.[1][6][18]

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Troubleshooting Workflow for Low Yield

This flowchart provides a logical sequence of steps to diagnose and resolve low-yield Suzuki-Miyaura reactions.

Caption: A decision tree for troubleshooting low-yield reactions.

General Experimental Protocol

This protocol provides a starting point for a Suzuki-Miyaura coupling reaction. Optimization will likely be required based on the specific substrates.

• Reaction Setup: To a dry reaction vial containing a magnetic stir bar, add the aryl halide (1.0 equiv.), the substituted phenylboronic acid or boronic ester (1.2-1.5 equiv.), and the base (2.0-3.0 equiv.).

• Inert Atmosphere: Seal the vial with a septum and purge with an inert gas (argon or nitrogen) for 10-15 minutes.

• Catalyst Addition: Under the inert atmosphere, add the palladium precatalyst (e.g., Pd(OAc)₂) and the ligand (e.g., SPhos) in the desired molar percentage (typically 0.5-2 mol%).[2]

• Solvent Addition: Add the degassed solvent or solvent mixture (e.g., Dioxane/H₂O 10:1) via syringe to achieve a concentration of 0.1-0.5 M with respect to the limiting reagent.[2]

• Reaction: Place the vial in a preheated oil bath or heating block and stir vigorously at the desired temperature (typically 80-110 °C).[2][19]

• Monitoring: Monitor the reaction progress by a suitable analytical technique such as TLC, GC-MS, or LC-MS.[2]

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[2]

• Purification: Purify the crude product by flash column chromatography.[2]

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Hirschi, J. M., et al. (2016). The catalytic mechanism of the Suzuki-Miyaura reaction. ResearchGate. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. Angewandte Chemie International Edition, 47(26), 4859-4862. [Link]

• Wikipedia. (2023). Protodeboronation. [Link]

• Hirschi, J. M., et al. (2016). The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. [Link]

• ACS GCI Pharmaceutical Roundtable. Suzuki-Miyaura Reagent Guides. [Link]

• Wikipedia. (2023). Suzuki reaction. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Identification of a Surprising Boronic Acid Homocoupling Process in Suzuki–Miyaura Cross-Coupling Reactions Utilizing a Hindered Fluorinated Arene. ResearchGate. [Link]

• Singh, S., et al. (2015). Effect of substituents on Suzuki-Miyaura reactions. ResearchGate. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. [Link]

• Karami, K., et al. (2012). The Suzuki coupling reaction of aryl bromides with phenylboronic acid. ResearchGate. [Link]

• Tu, T., et al. (2012). Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates. Organic Chemistry Portal. [Link]

• Li, J., et al. (2019). The Substituent Effects of Suzuki Coupling in Aqueous Micelles. Semantic Scholar. [Link]

• Rychnovsky, S. (2011). Masking Boronic Acids for Suzuki Coupling. YouTube. [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling? r/Chempros. [Link]

• Wallace, D. J., et al. (2003). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Organic Process Research & Development, 7(4), 519-522. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). The Suzuki-Miyaura Reaction and Boron Reagents – Mechanism, Synthesis and Application. ResearchGate. [Link]

• Cetinkaya, B., et al. (2013). C(sp2) Suzuki–Miyaura cross-coupling reactions using nitrile-functionalized NHC palladium complexes. Dalton Transactions, 42(4), 1054-1062. [Link]

• Ahn, S., et al. (2020). Optimizing chemical reaction conditions using deep learning: a case study for the Suzuki–Miyaura cross-coupling reaction. Organic Chemistry Frontiers. [Link]

• Kaur, N., et al. (2019). Optimization table for the Suzuki-Miyaura cross-coupling reactions. ResearchGate. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2004). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 126(20), 6358-6366. [Link]

• Thomas, A. A., et al. (2016). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society, 138(49), 15935-15947. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition, 46(28), 5359-5363. [Link]

• Myers, A. G. The Suzuki Reaction. Andrew G. Myers Research Group. [Link]

• Tang, W., et al. (2010). Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. ResearchGate. [Link]

• Reddit. (2025). Question About Suzuki Coupling Reaction Byproducts (Homocoupling). r/chemhelp. [Link]

• Pomarański, P., et al. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journal of Organic Chemistry, 14, 2384-2393. [Link]

• Pomarański, P., et al. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. ResearchGate. [Link]

• Pomarański, P., et al. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. ResearchGate. [Link]

• Roughley, S. D., & Jordan, A. M. (2011). The Suzuki–Miyaura Coupling. Synthetic Methods in Drug Discovery, 1, 1-33. [Link]

• Candeias, N. R., et al. (2017). Eco-Friendly Physical Activation Methods for Suzuki–Miyaura Reactions. Catalysts, 7(4), 98. [Link]

• Karami, K., et al. (2012). The Suzuki coupling reactions of aryl bromides with phenylboronic acid. ResearchGate. [Link]

• Reddit. (2020). What is the proper way to set up a suzuki coupling? r/chemistry. [Link]

• Kotha, S., et al. (2002). Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. Tetrahedron, 58(48), 9633-9695. [Link]

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• 8. Protodeboronation - Wikipedia [en.wikipedia.org]
• 9. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
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• 18. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 19. Step-by-Step Guide for KitAlysis™ Suzuki-Miyaura Cross-Coupling Reaction Screening Kit [sigmaaldrich.com]

Technical Support Center: Purification of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid

Welcome to the technical support center for the purification of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshoot common issues encountered during the purification of this and structurally similar arylboronic acids. Our goal is to equip you with the knowledge to not only solve problems but also to understand the underlying chemical principles governing these purification techniques.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect when working with 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid?

A1: The impurity profile of your 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid will largely depend on its synthetic route. If prepared via a Miyaura borylation to form the corresponding boronate ester followed by hydrolysis, common impurities may include unreacted starting materials, homocoupled byproducts, and products of protodeborylation.[1][2][3] A significant and common "impurity" or related species is the corresponding boroxine, which is a cyclic anhydride formed from three molecules of the boronic acid through the loss of three molecules of water.[4][5][6]

Q2: My NMR spectrum looks complex, with more signals than I expected. What could be the cause?

A2: A complex NMR spectrum is often indicative of the presence of the corresponding boroxine in equilibrium with the boronic acid.[4][5][6] This equilibrium is sensitive to the amount of water present in your sample and solvent. Boroxines are readily formed upon dehydration and can be hydrolyzed back to the boronic acid by the addition of water.[4] ¹¹B NMR can be particularly useful in distinguishing between the three-coordinate boron in the boroxine and the four-coordinate boron in the boronic acid.[6]

Q3: Is it necessary to convert the boroxine back to the boronic acid before use in subsequent reactions?

A3: While some reactions, like the Suzuki-Miyaura coupling, can sometimes be performed directly with boroxines, it is generally recommended to use the pure boronic acid for better stoichiometry and reaction kinetics.[7][8] The presence of the boroxine can complicate accurate mass determination of the reagent and may lead to inconsistent reaction outcomes. The conversion of boroxines back to boronic acids is typically straightforward, often requiring only recrystallization from a water-containing solvent.[4]

Q4: Can I purify 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid using standard silica gel column chromatography?

A4: While possible, purifying arylboronic acids on standard silica gel can be challenging.[9] These compounds often streak on the column, leading to poor separation and low recovery. This is due to the interaction of the acidic boronic acid moiety with the silica surface. Some researchers have reported success using eluents containing a small amount of a polar solvent like methanol and a base like aqueous ammonia to mitigate this issue.[10] Alternatively, using neutral alumina or reverse-phase chromatography can be more effective.

Troubleshooting Guide

Here we address specific problems you may encounter during the purification of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid.

Problem	Potential Cause(s)	Recommended Solution(s)
Low yield after extraction	- Incomplete extraction from the aqueous phase.- The compound is partially soluble in the organic wash solvent.	- Use a salting-out extraction method to increase the partitioning of the boronic acid into the organic phase.[11][12][13]- Ensure the aqueous phase is sufficiently acidified to suppress ionization of the boronic acid, thereby increasing its solubility in the organic solvent.
Product is an oil or waxy solid, difficult to handle	- Presence of impurities that are depressing the melting point.- Incomplete removal of solvent.	- Attempt recrystallization from a different solvent system. A solvent/anti-solvent approach can be effective.[14]- Triturate the material with a non-polar solvent like hexane to induce crystallization and remove non-polar impurities.[9]- Ensure the product is thoroughly dried under high vacuum.
Boroxine is the major component after purification	- Purification method involved anhydrous conditions or azeotropic removal of water.- The boronic acid has dehydrated during storage.	- Recrystallize the product from a solvent mixture containing water (e.g., hot water, ethanol/water) to hydrolyze the boroxine back to the boronic acid.[4][14]- Store the purified boronic acid in a cool, dry place, but not under conditions that would aggressively remove water (e.g., over a strong desiccant for extended periods).
Poor separation on silica gel column chromatography	- Strong interaction of the acidic boronic acid with the silica stationary phase.	- Switch to a different stationary phase, such as neutral alumina.- Consider reverse-phase chromatography (e.g., C18).- If using silica gel, try adding a modifier to the eluent, such as a small amount of acetic acid or triethylamine, to improve peak shape.

Key Experimental Protocols

Protocol 1: Purification by Recrystallization

Recrystallization is often the most effective method for purifying solid arylboronic acids and can also serve to convert any boroxine present back to the desired boronic acid.

Step-by-Step Methodology:

• Solvent Screening: In small test tubes, test the solubility of a small amount of the crude 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid in various solvents (e.g., water, ethanol, isopropanol, ethyl acetate, toluene, and mixtures thereof) at room temperature and upon heating.[9][10][15] An ideal solvent will dissolve the compound when hot but not when cold.

• Dissolution: In an appropriately sized flask, add the crude boronic acid and the chosen solvent. Heat the mixture with stirring until the solid is completely dissolved. Add the minimum amount of hot solvent required for complete dissolution.

• Decolorization (Optional): If the solution is colored due to impurities, add a small amount of activated charcoal and heat for a few minutes. Hot filter the solution to remove the charcoal.

• Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. To promote the formation of larger, purer crystals, avoid disturbing the solution during this initial cooling phase. Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold recrystallization solvent to remove any adhering impurities.

• Drying: Dry the purified crystals under vacuum to a constant weight.

Protocol 2: Salting-Out Extraction

This method is particularly useful for isolating the product from a reaction mixture containing a water-miscible organic solvent, such as acetonitrile, which is a common scenario after certain synthetic steps. This protocol is based on a patented method for this class of compounds.

Step-by-Step Methodology:

• Initial Mixture: Begin with your 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid in a mixture of water and a water-miscible organic solvent (e.g., acetonitrile).

• Salt Addition: Add a salt, such as sodium chloride or magnesium sulfate, to the mixture until the solution is saturated.[11][12][13][16][17] This will cause the mixture to separate into two distinct layers: an upper organic layer and a lower aqueous layer.

• Phase Separation: Transfer the mixture to a separatory funnel and allow the layers to fully separate.

• Extraction: Drain the lower aqueous layer. The desired boronic acid will be partitioned into the upper organic layer.

• Back-Extraction (Optional): To maximize recovery, the aqueous layer can be extracted again with a fresh portion of the water-miscible organic solvent.

• Drying and Concentration: Combine the organic layers, dry over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), filter, and remove the solvent under reduced pressure to yield the purified boronic acid.

Visualizations

Boronic Acid-Boroxine Equilibrium

Caption: Reversible equilibrium between a boronic acid and its corresponding boroxine trimer.

Salting-Out Extraction Workflow

Caption: Workflow for the purification of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid using salting-out extraction.

References

• boroxine chemistry: from fundamental studies to applications in supramolecular and synthetic organ. (2013). HETEROCYCLES, 87(5), 995.
• How to purify boronic acids/boronate esters? (2016).
• Formation of Boroxine: Its Stability and Thermodynamic Parameters in Solution. (2022).
• Al-Zoubi, R. M., Marion, O., & Hall, D. G. (2013). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 42(21), 8482-8495.
• Tips on increasing yield of Miyaura coupling reaction? (2022). Reddit.
• removal of boronic acid impurities from trimethylboroxine. (n.d.). Benchchem.
• How to separate Phenylboronic Acid from reaction mixtures? (2026). Sparrow Chemical Blog.
• The Boroxine–Boronic Acid Equilibrium. (2025). University of Edinburgh Research Explorer.
• J. Org. Chem. 2021, 86, 103 109 (Miyaura Borylation Conditions Douces). (n.d.). Scribd.
• Case Study: Knowledge Based Problem Solving. (n.d.).
• boroxine chemistry: from fundamental studies to applications in supramolecular and synthetic organ. (2013). HETEROCYCLES, 87(5), 995.
• Applications of the Reversible Boronic Acids/Boronate Switch to Nucleic Acids. (2022). PubMed.
• Purity comparison by NMR and HPLC. (n.d.).
• How can I remove excess (BPin)2 in the Miyaura Borylation reaction without destroying the product (aryl-boronic ester)? (2015).
• Boronic acid-promoted, site-selective Fischer esterification of sugar alcohols. (n.d.). The Royal Society of Chemistry.
• Accurate analysis of boronic pinacol esters using low residual silanol silica based reversed phase HPLC. (2025).
• Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester, Department of Chemistry.
• Process for the preparation of substituted phenylboronic acids. (2003).
• Boronic acids for affinity chromatography: spectral methods for determinations of ionization and diol-binding constants. (1989). PubMed.
• Salting-out Liquid-Liquid Extraction (SALLE). (n.d.).
• Process for preparing substituted phenyl boronic acids. (2000).
• Enhancing Extractions by Salting Out. (2023).
• Taking salt with acetonitrile. (2009). Wiley Analytical Science.
• Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology on an Arc™ HPLC System. (n.d.).
• Purific
• Salting-out assisted liquid/liquid extraction with acetonitrile: a new high throughput sample preparation technique for good laboratory practice bioanalysis using liquid chromatography-mass spectrometry. (2009). PubMed.
• Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki–Miyaura Coupling Conditions. (2022).
• Another glimpse over the salting-out assisted liquid-liquid extraction in acetonitrile/w
• Formation of boroxine: Its stability and thermodynamic parameters in solution. (2002). Semantic Scholar.
• FORMATION OF BOROXINE: ITS STABILITY AND THERMODYNAMIC PARAMETERS IN SOLUTION Yuji Tokunaga,* Hiroki Ueno, Youji Shimomura, and. (n.d.). LOCKSS.
• HPLC Separation of Aromatic Boronic Acids on Primesep P. (n.d.). SIELC Technologies.
• Design and Synthesis of Arylboronic Acid Chemosensors for the Fluorescent-Thin Layer Chromatography (f-TLC) Detection of Mycolactone. (n.d.). MDPI.

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Technical Support Center: Troubleshooting Common Side Reactions with Substituted Phenylboronic Acids

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth, field-proven insights into the common side reactions encountered when using substituted phenylboronic acids, particularly in the context of Suzuki-Miyaura cross-coupling. Our goal is to move beyond simple protocols and explain the causality behind experimental choices, empowering you to troubleshoot and optimize your reactions effectively.

Section 1: Troubleshooting Guide - The "Big Three" Side Reactions

This section addresses the most prevalent issues in a direct question-and-answer format.

1.1 Protodeboronation: The Disappearing Act

Q1: What is protodeboronation and why is my boronic acid starting material being consumed without forming the desired product?

A: Protodeboronation is the cleavage of the carbon-boron bond, where the boronic acid group is replaced by a hydrogen atom from a proton source.[1] This is one of the most common decomposition pathways for arylboronic acids and a primary cause of reduced yields in Suzuki-Miyaura coupling.[2]

The mechanism is highly dependent on pH. It can be catalyzed by both acid and, more commonly under Suzuki conditions, base.[1][3] In base-catalyzed protodeboronation, the hydroxide ion attacks the Lewis acidic boron atom to form a more electron-rich boronate species ([ArB(OH)₃]⁻).[4][5] This species is then susceptible to protonolysis by a proton source (like water), leading to the undesired arene byproduct.[6][7]

Key factors that accelerate protodeboronation include:

• Presence of Water: Water is often the primary proton source.

• Strong Bases: Strong inorganic bases (e.g., NaOH, KOH) create a high concentration of the susceptible boronate species.[4][8]

• High Temperatures: Increased thermal energy can overcome the activation barrier for C-B bond cleavage.

• Electronic Effects: Arylboronic acids with electron-withdrawing substituents or significant ortho-substitution are often more susceptible to base-catalyzed protodeboronation.[6][8]

Q2: My LC-MS analysis shows a significant amount of the arene corresponding to my boronic acid. How can I minimize protodeboronation?

A: Minimizing protodeboronation requires careful control of reaction conditions to disfavor the C-B bond cleavage pathway.

• Rigorous Control of Water:

  • Use anhydrous solvents and, if possible, dry reagents.

  • If an aqueous base is required, minimize the amount of water or use a biphasic system where the concentration of water in the organic phase is low.

• Strategic Base Selection:

  • Switch from strong hydroxide bases (NaOH, KOH) to milder carbonate or phosphate bases (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄).[8] These bases are strong enough to facilitate the catalytic cycle but are less aggressive in promoting protodeboronation.

  • Organic bases (e.g., triethylamine) can be used in some cases, but their efficacy varies.

• Use of Boronic Acid Derivatives:

  • For particularly unstable boronic acids, consider using derivatives like boronate esters (e.g., pinacol esters) or MIDA boronates.[1] These act as "slow-release" sources of the boronic acid under the reaction conditions, keeping its instantaneous concentration low and thus reducing the rate of decomposition.[9] Organotrifluoroborates are another alternative known for their enhanced stability against protodeboronation.[10]

• Reaction Optimization:

  • Run the reaction at the lowest temperature that allows for a reasonable reaction rate.

  • Increase the equivalents of the boronic acid (e.g., 1.5 to 2.0 equiv.) to compensate for some degree of degradation, though this is a workaround rather than a solution.

1.2 Homocoupling: The Unwanted Dimer

Q3: My main byproduct is a symmetrical biaryl (a dimer of my boronic acid). What is causing this homocoupling reaction?

A: The formation of a biaryl byproduct derived from the coupling of two boronic acid molecules is known as homocoupling. This side reaction is almost always mediated by the presence of oxygen in the reaction mixture.[11][12]

The generally accepted mechanism involves the oxidation of the active Pd(0) catalyst by O₂ to form a Pd(II) species, often a palladium peroxo complex.[13] This Pd(II) species can then undergo transmetalation with two molecules of the boronic acid, followed by reductive elimination to produce the homocoupled biaryl and regenerate the Pd(0) catalyst.[2][14] This parasitic cycle consumes your boronic acid and can complicate purification. Homocoupling is particularly problematic when using Pd(II) precatalysts (like Pd(OAc)₂), as they must be reduced in situ to Pd(0), a process that can itself involve homocoupling.[2]

Q4: How can I prevent the formation of homocoupled biaryl impurities?

A: The key to preventing homocoupling is the rigorous exclusion of oxygen.

• Thorough Degassing:

  • Inert Gas Sparging: Bubble a stream of an inert gas (argon or nitrogen) through your solvent for 20-30 minutes before adding the catalyst and reagents. This is a simple and effective method.[12][15]

  • Freeze-Pump-Thaw: For maximum oxygen removal, perform at least three freeze-pump-thaw cycles. This involves freezing the solvent with liquid nitrogen, applying a high vacuum to remove gases, and then thawing under an inert atmosphere.[12]

• Maintain an Inert Atmosphere:

  • Ensure your reaction is set up under a positive pressure of nitrogen or argon using a balloon or a manifold. All reagent additions should be done via syringe or under a positive flow of inert gas.

• Catalyst and Ligand Choice:

  • Use a Pd(0) source (e.g., Pd(PPh₃)₄) directly, which does not require an in-situ reduction step that can sometimes promote homocoupling.

  • Employ bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands like SPhos) or N-heterocyclic carbenes (NHCs).[16][17] These ligands promote rapid oxidative addition and reductive elimination in the desired cross-coupling cycle, helping it to outcompete the slower homocoupling pathway.[10]

• Procedural Tactics:

  • One tactic is to pre-heat the mixture of the palladium catalyst, base, solvent, and aryl halide for a short period (e.g., 10-15 minutes at 60-80 °C) before adding the boronic acid.[11] This can help ensure the active catalytic species is formed and ready to engage with the boronic acid in the desired cross-coupling as soon as it is introduced.

1.3 Oxidation: The Phenol Problem

Q5: I am observing a phenol byproduct corresponding to my boronic acid. Why is this happening?

A: The conversion of an arylboronic acid to its corresponding phenol is an oxidative ipso-hydroxylation.[18] While this transformation can be a synthetically useful reaction in its own right, it is often an undesired side reaction during cross-coupling.[19]

This oxidation can be caused by a variety of factors:

• Dissolved Oxygen: Similar to homocoupling, atmospheric oxygen can contribute to the oxidation of the boronic acid, sometimes facilitated by the metal catalyst.[20]

• Peroxides: Trace peroxide impurities in solvents (especially ethers like THF or dioxane) can be potent oxidants.

• Oxidizing Agents: The use of certain oxidants, or the presence of oxidizing impurities, will readily convert the C-B bond to a C-O bond.[18][21]

Q6: What are the best practices to avoid oxidizing my substituted phenylboronic acid?

A: Preventing oxidation relies on proper handling, storage, and reaction setup.

• Proper Storage and Handling:

  • Store boronic acids in a cool, dark, and dry place, preferably under an inert atmosphere (e.g., in a desiccator backfilled with argon).[22][23] Phenylboronic acids are generally stable solids, but prolonged exposure to air and moisture can lead to degradation.[24]

  • Avoid sources of strong light, which can sometimes promote oxidation.

• Use High-Purity Reagents:

  • Use freshly distilled or inhibitor-free solvents, especially ethers, to eliminate peroxide impurities.

  • Ensure all reagents are of high purity, as contaminants can sometimes act as catalysts for oxidation.[25]

• Inert Reaction Conditions:

  • As with preventing homocoupling, thoroughly degassing the reaction mixture to remove dissolved oxygen is a critical step.[12]

Section 2: General FAQs

Q7: How do substituents on the phenyl ring affect stability and reactivity?

A: Substituents have a profound impact via both electronic and steric effects.

• Electronic Effects:

  • Electron-Withdrawing Groups (EWGs): (e.g., -NO₂, -CN, -CF₃) increase the Lewis acidity of the boron atom. This makes the boronic acid more susceptible to attack by hydroxide, and thus more prone to base-catalyzed protodeboronation.[6][8] However, they can make the corresponding aryl halide a better substrate for oxidative addition.

  • Electron-Donating Groups (EDGs): (e.g., -OCH₃, -CH₃) decrease the Lewis acidity, generally making the boronic acid more stable to protodeboronation. They also favor the formation of the trimeric boroxine anhydride.[26][27]

• Steric Effects:

  • Ortho-Substituents: Bulky groups at the ortho position can sterically hinder the approach of the palladium complex, slowing down the rate of transmetalation.[28][29] In some cases, this can allow side reactions to become more competitive. However, ortho-substituents can also disfavor the formation of planar, undesired homocoupled byproducts.

Q8: What is a boroxine, and is it a problem for my reaction?

A: A boroxine is a six-membered ring that is the cyclic, trimeric anhydride of a boronic acid, formed by the dehydration of three boronic acid molecules.[30][31] This is a reversible equilibrium process.[27] 3 ArB(OH)₂ ⇌ (ArBO)₃ + 3 H₂O For most Suzuki-Miyaura reactions, boroxines are not a problem . They are generally competent coupling partners and are often in rapid equilibrium with the monomeric boronic acid under the reaction conditions.[27][31] The main consideration is stoichiometry. If you have an older sample of boronic acid that has partially dehydrated to the boroxine, its molecular weight will be different. Using the mass assuming it is purely the boronic acid will result in adding fewer molar equivalents than intended.

Q9: How can I purify my desired product away from these common boronic acid-derived impurities?

A:

• Protodeboronation Byproduct (Arene): These are typically non-polar and can often be separated from more polar biaryl products by standard silica gel column chromatography.

• Homocoupling Byproduct (Biaryl): This can be challenging as the homocoupled dimer often has polarity and solubility properties very similar to the desired cross-coupled product. Careful chromatography with a shallow solvent gradient is often required.

• Phenol Byproduct: The acidic nature of phenols allows for easy removal. An aqueous basic wash (e.g., with 1M NaOH) during the reaction workup will extract the phenol into the aqueous layer, leaving the neutral desired product in the organic phase.

• Residual Boronic Acid/Boron Impurities: A common purification trick is to wash the organic layer with an aqueous solution of a diol, like diethanolamine, or by filtering the crude product through a silica plug conditioned with a solvent containing a small amount of a diol. The diol complexes with the boron species, making them highly polar and retaining them in the aqueous phase or on the silica.

Section 3: Protocols & Methodologies

Protocol 1: General Suzuki-Miyaura Coupling with Emphasis on Minimizing Side Reactions

This protocol incorporates best practices for a typical coupling of a substituted phenylboronic acid with an aryl bromide.

• Reagent Preparation:

  • Aryl Bromide (1.0 equiv)

  • Substituted Phenylboronic Acid (1.2-1.5 equiv)

  • Palladium Catalyst (e.g., Pd(PPh₃)₄, 1-3 mol%)

  • Base (e.g., K₂CO₃, K₃PO₄, 2.0-3.0 equiv, finely ground)

  • Solvent (e.g., Toluene/H₂O 4:1, or Dioxane/H₂O 4:1)

• Reaction Setup (Under Inert Atmosphere):

  • To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the aryl bromide, the base, and the palladium catalyst.

  • Seal the flask with a septum, and cycle between vacuum and argon (or nitrogen) three times to create an inert atmosphere.

  • Add the solvent(s) via syringe. The solvent should be previously degassed by sparging with argon for 30 minutes.

  • Add the substituted phenylboronic acid as a solid under a positive flow of argon.

  • Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir until TLC or LC-MS indicates consumption of the limiting reagent.

• Workup and Purification:

  • Cool the reaction to room temperature and dilute with an organic solvent like ethyl acetate.

  • Wash the organic layer with water, then with brine. If phenol formation is suspected, wash with 1M NaOH before the water wash.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude residue by silica gel column chromatography to isolate the desired product.

Section 4: Visual Summaries

Diagrams of Reaction Pathways

The following diagrams illustrate the desired Suzuki-Miyaura cycle and the competing side reaction pathways.

Caption: Fig 1. The main catalytic cycle vs. competing side reactions.

Caption: Fig 2. A decision tree for troubleshooting common side reactions.

Troubleshooting Summary Table

Symptom Observed (by LC-MS/TLC)	Potential Side Reaction	Primary Cause(s)	Key Mitigation Strategies
Boronic acid consumed, but desired product yield is low. A major peak corresponds to the arene of the boronic acid (Ar-H).	Protodeboronation	Presence of water; strong base (e.g., NaOH); high temperature; electron-deficient boronic acid.	Use anhydrous solvents; switch to milder bases (K₂CO₃, K₃PO₄); lower reaction temperature; use boronate esters.[1][8]
A significant byproduct with a mass corresponding to a dimer of the boronic acid (Ar-Ar) is formed.	Homocoupling	Dissolved oxygen (O₂) in the reaction mixture, which oxidizes the Pd(0) catalyst to active Pd(II) for homocoupling.[12][13]	Rigorously degas all solvents and the final reaction mixture (argon sparging or freeze-pump-thaw); maintain a strict inert atmosphere.[15]
A byproduct corresponding to the phenol of the boronic acid (Ar-OH) is observed.	Oxidation	Dissolved oxygen; peroxide impurities in solvents (especially ethers); improper storage of the boronic acid.[18][20]	Degas the reaction mixture; use fresh, purified solvents; store boronic acids under an inert atmosphere, away from light.[22]
Reaction is sluggish or stalls.	Catalyst Deactivation / Poor Reactivity	Impurities poisoning the catalyst; substrate is sterically hindered or electronically deactivated.	Use high-purity reagents[25]; screen different, more active ligands (e.g., Buchwald ligands)[16]; increase reaction temperature or time.

Section 5: References

• Cox, P. A., et al. (2017). Base-Catalyzed Aryl-B(OH)₂ Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society. [Link]

• ResearchGate. (2022). The proposed mechanism for protodeboronation of arylboronic acids. ResearchGate. [Link]

• Semantic Scholar. (n.d.). Base-Catalyzed Aryl-B(OH)₂ Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Semantic Scholar. [Link]

• Royal Society of Chemistry. (2017). Acid-promoted metal-free protodeboronation of arylboronic acids. RSC Publishing. [Link]

• American Chemical Society. (2017). Base-Catalyzed Aryl-B(OH)₂ Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society. [Link]

• Wikipedia. (n.d.). Protodeboronation. Wikipedia. [Link]

• American Chemical Society. (2014). Base-Promoted Protodeboronation of 2,6-Disubstituted Arylboronic Acids. The Journal of Organic Chemistry. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

• ResearchGate. (2017). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. ResearchGate. [Link]

• Scite.ai. (n.d.). Ligand effects in palladium‐catalyzed Suzuki and Heck coupling reactions. Scite.ai. [Link]

• National Institutes of Health. (n.d.). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. NIH. [Link]

• ResearchGate. (2012). Formation of Boroxine: Its Stability and Thermodynamic Parameters in Solution. ResearchGate. [Link]

• ResearchGate. (2018). How to prevent metal catalysed homocoupling reaction of boronic acids?. ResearchGate. [Link]

• American Chemical Society. (2005). Formation of Para-Substituted Triphenylboroxines: A Computational Study. The Journal of Physical Chemistry A. [Link]

• American Chemical Society. (2008). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society. [Link]

• Royal Society of Chemistry. (2013). boroxine chemistry: from fundamental studies to applications in supramolecular and synthetic organ. Chemical Society Reviews. [Link]

• National Institutes of Health. (n.d.). Thermodynamics of Boroxine Formation from the Aliphatic Boronic Acid Monomers R–B(OH)₂ (R = H, H₃C, H₂N, HO, and F): A Computational Investigation. NIH. [Link]

• ResearchGate. (n.d.). Methods for the hydroxylation of boronic acids into phenols.. ResearchGate. [Link]

• Wikipedia. (n.d.). Suzuki reaction. Wikipedia. [Link]

• ResearchGate. (2006). Mechanism of the Palladium-Catalyzed Homocoupling of Arylboronic Acids: Key Involvement of a Palladium Peroxo Complex. ResearchGate. [Link]

• PubMed. (2006). Mechanism of the palladium-catalyzed homocoupling of arylboronic acids: key involvement of a palladium peroxo complex. PubMed. [Link]

• National Institutes of Health. (n.d.). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. NIH. [Link]

• ResearchGate. (2018). An Efficient Synthesis of Phenols via Oxidative Hydroxylation of Arylboronic Acids Using (NH₄)₂S₂O₈. ResearchGate. [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. Reddit. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Importance of Purity: Selecting the Right Boronic Acid for Suzuki Coupling. NINGBO INNO PHARMCHEM CO.,LTD.. [Link]

• American Chemical Society. (2002). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Organic Process Research & Development. [Link]

• ResearchGate. (n.d.). Hydroxylation of phenylboronic acid reaction.. ResearchGate. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• ResearchGate. (2023). Suzuki–Miyaura Coupling Reaction Product Isolation. ResearchGate. [Link]

• National Institutes of Health. (n.d.). Scalable and Practical Approach of Phenol Formation from Hydroxylation of Arylboronic Acids under Metal-, Photocatalyst-, and Light-Free Conditions. NIH. [Link]

• MDPI. (n.d.). Copper(II) NHC Catalyst for the Formation of Phenol from Arylboronic Acid. MDPI. [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Phenylboronic acid. Carl ROTH. [Link]

• Wikipedia. (n.d.). Phenylboronic acid. Wikipedia. [Link]

• HPC Standards. (n.d.). Phenylboronic acid. HPC Standards. [Link]

• Mettler Toledo. (n.d.). Suzuki Cross-Coupling Reactions Mechanisms. Mettler Toledo. [Link]

• NROChemistry. (n.d.). Suzuki Coupling: Mechanism & Examples. NROChemistry. [Link]

• ResearchGate. (2020). Solubility of Phenylboronic Acid and its Cyclic Esters in Organic Solvents. ResearchGate. [Link]

• ResearchGate. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. ResearchGate. [Link]

• Beilstein Journals. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journal of Organic Chemistry. [Link]

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• 30. Phenylboronic acid:Synthesis,reactions_Chemicalbook [chemicalbook.com]
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Technical Support Center: Optimizing Reactions with 4-Chloro-2-fluoro-3-isopropoxyphenylboronic Acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid (CAS 1256346-21-0)[1]. This guide is designed to provide expert insights and practical solutions to improve reaction yields and troubleshoot common issues encountered during its use, particularly in Suzuki-Miyaura cross-coupling reactions.

The unique structure of this boronic acid—featuring two ortho-substituents (fluoro and isopropoxy) and an electron-withdrawing chloro group—presents specific challenges. It is both sterically hindered and electron-deficient . This combination can impede key steps in the catalytic cycle, leading to low conversion rates and the formation of undesirable byproducts. This guide provides targeted strategies to overcome these hurdles.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I am observing low to no yield in my Suzuki-Miyaura coupling reaction. What are the primary causes and how can I resolve this?

Low conversion is the most common issue when working with this sterically demanding and electronically deactivated substrate. The problem often originates from an inefficient catalyst system or suboptimal reaction conditions that fail to overcome the high activation energy barriers for key steps in the catalytic cycle.

Possible Cause 1: Inadequate Catalyst and Ligand System

The combination of steric bulk from the ortho-isopropoxy group and the electron-withdrawing nature of the fluoro and chloro substituents makes both the transmetalation and reductive elimination steps of the Suzuki-Miyaura cycle particularly challenging[2][3]. A standard catalyst system like Pd(PPh₃)₄ is often insufficient.

• Expert Recommendation: Employ a catalyst system featuring a bulky, electron-rich phosphine ligand. These ligands are essential for promoting the oxidative addition and, crucially, the difficult reductive elimination step required for sterically hindered biaryl synthesis[3][4]. Biarylphosphine ligands (Buchwald ligands) or N-heterocyclic carbenes (NHCs) are highly recommended[2][5].

• Troubleshooting Steps:

  • Switch to a Specialized Ligand: Replace PPh₃ with a more effective ligand such as SPhos, XPhos, or RuPhos. These have proven effective for hindered substrates[2][5]. For extremely demanding couplings, consider AntPhos, which has shown high reactivity with di-ortho-substituted aryl halides[6][7].

  • Use a Pre-catalyst: To ensure the formation of the active Pd(0) species and improve reproducibility, use a modern palladium pre-catalyst (e.g., XPhos Pd G3). These are often more stable and efficient than generating the catalyst from a Pd(0) or Pd(II) source separately[2][4].

  • Increase Catalyst Loading: For particularly difficult couplings, increasing the catalyst loading from a typical 1-2 mol% to 3-5 mol% may be necessary to achieve a satisfactory conversion rate[2].

Possible Cause 2: Suboptimal Base Selection

The base plays a critical role in the catalytic cycle; its primary function is to activate the boronic acid by forming a more nucleophilic boronate species, which is necessary for transmetalation[8][9][10]. For a sterically hindered and electron-deficient boronic acid, the choice and strength of the base are paramount.

• Expert Recommendation: A stronger, non-nucleophilic base is often required to facilitate the formation of the boronate complex and drive the transmetalation step.

• Troubleshooting Steps:

  • Screen Stronger Bases: If you are using a mild base like Na₂CO₃ or K₂CO₃ with poor results, switch to a stronger base such as K₃PO₄ or Cs₂CO₃[2][9].

  • Consider Anhydrous Conditions: If protodeboronation is a suspected side reaction (see Q2), using an anhydrous base like K₃PO₄ in an anhydrous solvent (e.g., dioxane or toluene) can be beneficial[11][12].

Possible Cause 3: Boronic Acid Instability and Degradation

Boronic acids, particularly those that are electron-deficient, are susceptible to degradation pathways that consume the starting material and reduce yields.

• Protodeboronation: The replacement of the C-B bond with a C-H bond. This is a common side reaction for electron-deficient boronic acids and can be promoted by excess water or certain basic conditions[11][13].

• Homocoupling: The coupling of two boronic acid molecules to form a symmetrical biaryl. This is often caused by the presence of oxygen, which can re-oxidize the Pd(0) catalyst to Pd(II) species that promote this side reaction[4][14].

• Troubleshooting Steps:

  • Ensure Rigorous Inert Conditions: Thoroughly degas all solvents and the reaction mixture before adding the palladium catalyst. Maintain a positive pressure of an inert gas (argon or nitrogen) throughout the experiment to prevent oxygen-mediated homocoupling[11][14].

  • Use High-Purity Reagents: Use fresh, high-purity 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid, as degradation can occur during storage.

  • Consider Boronic Esters: To mitigate protodeboronation, convert the boronic acid to a more stable boronate ester, such as a pinacol ester (Bpin). These esters provide a "slow release" of the boronic acid under the reaction conditions, minimizing its concentration in the mixture and thus its rate of degradation[4][15].

Q2: How can I identify and minimize protodeboronation?

Protodeboronation is the protonolysis of the carbon-boron bond, resulting in the formation of 1-chloro-3-fluoro-2-isopropoxybenzene and reducing the amount of boronic acid available for the desired cross-coupling[13]. This is a significant issue for electron-deficient arylboronic acids.

• Identification: This side product can be identified by GC-MS or LC-MS analysis of the crude reaction mixture. Its molecular weight will correspond to the aryl core of the boronic acid without the B(OH)₂ group.

• Mitigation Strategies:

  • Use Anhydrous Conditions: Minimize the amount of water in the reaction. Use anhydrous solvents and a base like K₃PO₄ instead of aqueous carbonate solutions[12].

  • Employ Boronate Esters: As mentioned previously, converting the boronic acid to a pinacol or neopentyl glycol ester can significantly enhance its stability and suppress protodeboronation[4][15].

  • Use a "Slow-Release" Strategy: This involves using a protected form of the boronic acid (like an MIDA boronate ester or an organotrifluoroborate) that slowly releases the active boronic acid into the reaction, keeping its ambient concentration low and minimizing decomposition[13].

  • Avoid Harsh Bases and High Temperatures: While a strong base is often needed, excessively harsh conditions or prolonged heating can accelerate decomposition. Screen temperatures and reaction times carefully.

Optimization & Recommended Protocols

Data Presentation: Recommended Starting Conditions

The following table provides recommended starting points for optimizing the Suzuki-Miyaura coupling of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid with a typical aryl bromide.

Parameter	Recommended Condition	Rationale & Citation
Palladium Source	Pd₂(dba)₃ or a Pd(II) pre-catalyst (e.g., Pd(OAc)₂)	Provides a reliable source of the active Pd(0) catalyst[4][16].
Ligand	XPhos, SPhos, or RuPhos	Bulky, electron-rich ligands are critical for overcoming the steric and electronic challenges of this substrate[2][5].
Catalyst Loading	2-3 mol % Pd	A higher loading may be required for this challenging coupling to achieve reasonable rates[2].
Base	K₃PO₄ or Cs₂CO₃ (3 equivalents)	Stronger bases are more effective at promoting transmetalation for hindered and electron-deficient boronic acids[2].
Solvent	1,4-Dioxane or Toluene (anhydrous)	Aprotic, non-polar solvents are often preferred for sterically demanding couplings and can minimize protodeboronation.
Temperature	80-110 °C	Elevated temperatures are typically necessary to overcome the high activation barriers[2][17].

Diagrams: Workflow and Mechanism

The following diagram outlines a logical workflow for addressing low-yield reactions with 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid.

Caption: A decision tree for troubleshooting low-yield Suzuki-Miyaura reactions.

This diagram illustrates the key steps of the catalytic cycle, highlighting where challenges arise with this specific substrate.

Caption: The Suzuki-Miyaura cycle with challenging steps highlighted.

Experimental Protocol: General Procedure for a Challenging Suzuki-Miyaura Coupling

This protocol provides a robust starting point for the coupling of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid with an aryl bromide (Ar-Br).

Materials:

• 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid (1.2 equiv)

• Aryl bromide (1.0 equiv)

• Pd₂(dba)₃ (0.015 equiv, 1.5 mol % Pd)

• XPhos (0.033 equiv, 3.3 mol %)

• K₃PO₄ (potassium phosphate), finely ground (3.0 equiv)

• Anhydrous 1,4-dioxane

• Reaction vessel (e.g., microwave vial or Schlenk flask) with a magnetic stir bar

Procedure:

• Vessel Preparation: To an oven-dried reaction vessel containing a magnetic stir bar, add the aryl bromide (1.0 equiv), 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid (1.2 equiv), K₃PO₄ (3.0 equiv), Pd₂(dba)₃ (0.015 equiv), and XPhos (0.033 equiv).

• Inert Atmosphere: Seal the vessel with a septum or cap. Evacuate the vessel and backfill with an inert gas (e.g., argon or nitrogen). Repeat this cycle three times to ensure all oxygen is removed[14].

• Solvent Addition: Add anhydrous 1,4-dioxane via syringe. The typical concentration is 0.1 M with respect to the limiting reagent (aryl bromide).

• Degassing: Sparge the reaction mixture with argon or nitrogen gas for 10-15 minutes while stirring to ensure the solvent is thoroughly degassed[11].

• Reaction: Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS, or GC-MS) until the limiting starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with an organic solvent (e.g., ethyl acetate) and water.

  • Separate the organic layer. Extract the aqueous layer twice more with the organic solvent.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to isolate the desired biaryl compound.

References

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• Carrow, B. P., & Hartwig, J. F. (2013). Mechanism of Palladium-Catalyzed Suzuki-Miyaura Reactions: Multiple and Antagonistic Roles of Anionic "Bases" and Their Countercations. Chemistry – A European Journal. [Link]

• Wikipedia. (Accessed 2026). Suzuki reaction. Wikipedia, The Free Encyclopedia. [Link]

• Leconte, N., et al. (2014). Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. Chemistry – A European Journal. [Link]

• Reddit r/Chempros. (2024). How to approach choosing reaction conditions for Suzuki?. Reddit. [Link]

• Tang, W., et al. (2014). Sterically demanding aryl–alkyl Suzuki–Miyaura coupling. Organic Chemistry Frontiers. [Link]

• Walker, S. D., et al. (2004). Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2008). Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. Angewandte Chemie International Edition. [Link]

• Royal Society of Chemistry. (2014). Sterically demanding aryl–alkyl Suzuki–Miyaura coupling. RSC Publishing. [Link]

• Yoneda Labs. (Accessed 2026). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. [Link]

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• Billingsley, K. L., & Buchwald, S. L. (2007). A general and efficient method for the Suzuki-Miyaura coupling of 2-pyridyl nucleophiles. Angewandte Chemie International Edition. [Link]

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• Reddit r/chemistry. (2016). Why is the Suzuki-Miyaura coupling reaction steric sensitive?. Reddit. [Link]

• Fisher Scientific. (Accessed 2026). Suzuki-Miyaura Cross-Coupling Reaction. Fisher Scientific. [Link]

• ResearchGate. (2025). Suzuki Cross-Coupling Reaction of Sterically Hindered Aryl Boronates with 3-Iodo-4-methoxybenzoic Acid Methylester. ResearchGate. [Link]

• ResearchGate. (Accessed 2026). The Slow‐Release Strategy in Suzuki–Miyaura Coupling. ResearchGate. [Link]

• Organic Chemistry Portal. (Accessed 2026). Suzuki Coupling. Organic Chemistry Portal. [Link]

• ResearchGate. (2024). Suppressing Protodeboronation in Cu‐Mediated F/F‐Fluorination of Arylboronic Acids. ResearchGate. [Link]

• ResearchGate. (Accessed 2026). A general protodeboronation reaction. ResearchGate. [Link]

• Reddit r/OrganicChemistry. (2022). Tips on increasing yield of Miyaura coupling reaction?. Reddit. [Link]

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• Reddit. (2021). Your "Go-To", "just couple already", Suzuki conditions?. Reddit. [Link]

• Korenaga, T., et al. (2005). Suzuki-Miyaura coupling reaction using pentafluorophenylboronic acid. Organic Letters. [Link]

• ResearchGate. (2025). An Improved Suzuki–Miyaura Cross-Coupling Reaction for the Synthesis ofFluorine-Substituted 3-Biaryl-1-ferrocenyl-2-propen-1-one. ResearchGate. [Link]

• Google Patents. (2014). US8822730B2 - Methods of isolating 4-chloro-2-fluoro-3-substituted-phenylboronic acids.

• LookChem. (Accessed 2026). 4-Chloro-2-fluoro-3-methoxyphenylboronic acid Safety Data Sheets(SDS). LookChem. [Link]

• Korenaga, T., et al. (2005). Suzuki-Miyaura coupling reaction using pentafluorophenylboronic acid. PubMed. [Link]

• PubChem. (Accessed 2026). 4-Chloro-2-fluoro-3-methoxyphenylboronic acid. PubChem. [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 5. pubs.acs.org [pubs.acs.org]
• 6. Sterically demanding aryl–alkyl Suzuki–Miyaura coupling - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
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• 13. Protodeboronation - Wikipedia [en.wikipedia.org]
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• 17. pdf.benchchem.com [pdf.benchchem.com]

stability issues of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid in solution

Introduction

Welcome to the technical support guide for 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid (CAS No. 1256346-21-0). This document is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile reagent in their synthetic workflows, most notably in metal-catalyzed cross-coupling reactions like the Suzuki-Miyaura coupling.

While arylboronic acids are celebrated for their utility and relative stability compared to other organometallics, they are not without their challenges.[1] Instability in solution can lead to diminished reaction yields, complex purification profiles, and inconsistent results. This guide provides a structured approach to understanding, identifying, and mitigating the common stability issues associated with this specific boronic acid, drawing upon established principles of organoboron chemistry.

Frequently Asked Questions (FAQs)

Q1: What are the primary chemical stability concerns for 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid in solution?

A1: Like most arylboronic acids, this compound is susceptible to several key degradation pathways in solution:

• Protodeboronation: This is a common side reaction where the C–B(OH)₂ bond is cleaved and replaced with a C–H bond, resulting in the formation of 1-chloro-3-fluoro-2-isopropoxybenzene. This process can be catalyzed by acids, bases, water, and certain metal catalysts.[2][3]

• Oxidation: The carbon-boron bond can be oxidized to a carbon-oxygen bond, converting the boronic acid into the corresponding phenol (4-chloro-2-fluoro-3-isopropoxyphenol). This degradation is often mediated by dissolved oxygen or other oxidizing agents in the reaction mixture.[4][5][6]

• Boroxine Formation: In the solid state or in anhydrous non-polar solvents, three molecules of the boronic acid can undergo dehydration to form a cyclic trimeric anhydride called a boroxine. While this is often a reversible process upon addition of water, it can complicate accurate weighing and stoichiometry, potentially impacting reaction outcomes.[7]

Q2: How do the specific substituents on this molecule (ortho-Fluoro, ortho-Isopropoxy) affect its stability?

A2: The electronic and steric nature of the substituents directly adjacent to the boronic acid moiety plays a significant role in its reactivity and stability. The ortho-fluoro group is electron-withdrawing, which can influence the Lewis acidity of the boron center. The ortho-isopropoxy group is electron-donating and sterically bulky. The interplay of these effects can modulate the rates of both desired reactions and undesired degradation. For instance, highly electron-deficient arylboronic acids can be unstable under basic conditions, which are common in Suzuki couplings.[8]

Q3: What are the ideal storage and handling conditions for this compound?

A3: To ensure maximum shelf-life and reagent integrity, 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid should be stored under the following conditions:

• Temperature: Store in a cool environment, typically between 2-8°C, as recommended by suppliers.[9]

• Atmosphere: Keep in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) to minimize exposure to moisture and atmospheric oxygen.

• Environment: The storage location should be dry and well-ventilated.[10] While arylboronic acids are generally more stable than their aliphatic counterparts, prolonged exposure to ambient air and humidity can lead to gradual degradation.[11]

Q4: My Suzuki-Miyaura coupling reaction with this boronic acid is giving low yields. Could reagent instability be the cause?

A4: Absolutely. Low yields are a classic symptom of boronic acid degradation either before or during the reaction. Protodeboronation is a frequent culprit in Suzuki couplings, as the basic conditions and presence of a palladium catalyst can accelerate this undesired side reaction.[3] Oxidation can also consume the starting material. It is critical to analyze the crude reaction mixture to determine if the primary issue is a lack of conversion or consumption of the starting material via a degradation pathway.

Q5: How can I detect and quantify the degradation of my boronic acid sample?

A5: The most effective analytical techniques for monitoring the stability of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid are:

• HPLC with UV or MS Detection: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the gold standard. It can separate the parent boronic acid from its primary degradants (the protodeboronated arene and the corresponding phenol).[12]

• NMR Spectroscopy: ¹H and ¹¹B NMR are powerful tools. ¹H NMR can be used to detect and quantify the formation of the protodeboronated byproduct. ¹¹B NMR is particularly useful for observing changes to the boron center itself, which can indicate degradation or boroxine formation.[12]

Troubleshooting Guide: Diagnosing and Solving Stability Issues

This section provides a systematic approach to troubleshooting reactions where the stability of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid is .

Workflow for Troubleshooting Low-Yielding Reactions

Caption: Troubleshooting workflow for stability issues.

Issue: Protodeboronation Detected

Symptoms:

• Presence of 1-chloro-3-fluoro-2-isopropoxybenzene in the reaction mixture, confirmed by LC-MS (by mass) or ¹H NMR.

• Reduced yield of the desired coupled product.

Causality: Protodeboronation is the hydrolytic cleavage of the C-B bond. The reaction is often facilitated by proton sources (even water) and can be significantly accelerated under both acidic and basic conditions commonly employed in synthesis.[2][8]

Solutions & Mitigation Strategies:

Strategy	Rationale	Recommended Actions
Optimize Base Selection	Strong aqueous bases can promote the formation of boronate species that are more susceptible to protonolysis.[3]	Use weaker, non-nucleophilic, or anhydrous bases. Consider K₃PO₄, Cs₂CO₃, or KF. Ground solid bases to a fine powder to improve reproducibility.
Control Water Content	Water is the primary proton source for this side reaction.[3]	Use anhydrous solvents. If an aqueous co-solvent is required for solubility, use the minimum amount necessary and consider degassing it.
Lower Reaction Temperature	Protodeboronation, like most reactions, is temperature-dependent.	If the desired coupling proceeds at a reasonable rate, attempt the reaction at a lower temperature (e.g., 60-80°C instead of >100°C).
Use Boronic Esters	Converting the boronic acid to a more stable derivative, like a pinacol or MIDA ester, can protect it from premature degradation.[7][13]	Prepare the corresponding pinacol or MIDA boronate ester. These are generally more stable to storage and chromatography. The active boronic acid can be generated in situ under the reaction conditions.[13]

Issue: Oxidation Detected

Symptoms:

• Presence of 4-chloro-2-fluoro-3-isopropoxyphenol in the reaction mixture, confirmed by LC-MS.

• Reaction mixture may develop color.

Causality: The C-B bond is susceptible to oxidative cleavage, particularly in the presence of dissolved molecular oxygen or reactive oxygen species (ROS).[6] This process converts the boronic acid to a phenol, consuming the starting material.[5]

Solutions & Mitigation Strategies:

Strategy	Rationale	Recommended Actions
Inert Atmosphere	Removing molecular oxygen from the reaction vessel is the most direct way to prevent air oxidation.[4]	Thoroughly degas all solvents (e.g., by three freeze-pump-thaw cycles or by sparging with argon/nitrogen for 20-30 minutes). Run the reaction under a positive pressure of an inert gas (N₂ or Ar).
Antioxidant Additives	In biological or sensitive applications, trace amounts of antioxidants can sometimes suppress oxidation.	This is less common in standard cross-coupling but can be considered. Note: Additives may interfere with catalysis.
Purify Reagents	Peroxides in solvents (like THF or dioxane) can be potent oxidants.	Use freshly distilled or inhibitor-free solvents from a purification system.

Appendix A: Key Experimental Protocols

Protocol 1: Stability Assessment via HPLC-UV

This protocol provides a framework for developing a stability-indicating method.

• Sample Preparation: Prepare a stock solution of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid (approx. 1 mg/mL) in a suitable aprotic solvent like acetonitrile to minimize pre-injection hydrolysis.[14]

• Forced Degradation (for method validation):

  • Acidic: Add 100 µL of stock to 900 µL of 0.1 M HCl. Heat at 60°C for 4 hours.

  • Basic: Add 100 µL of stock to 900 µL of 0.1 M NaOH. Let stand at room temperature for 4 hours.

  • Oxidative: Add 100 µL of stock to 900 µL of 3% H₂O₂. Let stand at room temperature for 4 hours.

• Chromatographic Conditions (Starting Point):

  • Column: C18 stationary phase (e.g., Waters XBridge BEH C18, 4.6 x 100 mm, 3.5 µm). Using columns with low silanol activity can reduce on-column degradation.[14]

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient: 5% B to 95% B over 15 minutes.

  • Flow Rate: 1.0 mL/min

  • Detection: UV at 254 nm.

• Analysis: Inject the forced degradation samples. The method is considered "stability-indicating" if the parent peak is baseline-resolved from all degradation product peaks. The peak for the protodeboronated arene will be significantly less polar (longer retention time), while the phenol may have a similar or slightly shorter retention time than the parent boronic acid.

Appendix B: Visual Guide to Degradation

Caption: Major degradation pathways for the boronic acid.

References

• The highly efficient air oxidation of aryl and alkyl boronic acids by a microwave-assisted protocol under transition metal-free conditions. RSC Publishing.
• Acid-promoted metal-free protodeboronation of arylboronic acids. RSC Publishing.
• Chemoselective oxidation of aryl organoboron systems enabled by boronic acid-selective phase transfer. PMC - NIH.
• The proposed mechanism for protodeboronation of arylboronic acids.
• Improving the oxidative stability of boronic acids through stereoelectronic effects. PNAS.
• Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Semantic Scholar.
• Boronic acid with high oxidative stability and utility in biological contexts. PNAS.
• Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society.
• Analytical techniques for monitoring the degrad
• Base-catalyzed Aryl-B(OH)2 Protodeboronation Revisited: from Concerted Proton-Transfer to Liberation of a Transient Arylanion. LJMU Research Online.
• Boronic Acids and Deriv
• Technical Support Center: Troubleshooting Common Side Reactions with Ethylboronic Acid. Benchchem.
• Storage and handling guidelines for organoboronic acids to prevent decomposition. Benchchem.
• Understanding Boronic Acids: Properties, Handling, and Sourcing. Benchchem.
• accurate analysis of boronic pinacol esters using low residual silanol silica based reversed phase hplc. Ingenta Connect.
• A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. Journal of the American Chemical Society.
• 4-Chloro-2-fluoro-3-methoxyphenylboronic acid Safety D
• (4-Chloro-2-fluoro-3-methoxyphenyl)boronic acid | 944129-07-1. Sigma-Aldrich.

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• 2. Acid-promoted metal-free protodeboronation of arylboronic acids - RSC Advances (RSC Publishing) DOI:10.1039/C7RA05979E [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. The highly efficient air oxidation of aryl and alkyl boronic acids by a microwave-assisted protocol under transition metal-free conditions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Improving the oxidative stability of boronic acids through stereoelectronic effects - American Chemical Society [acs.digitellinc.com]
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• 8. pubs.acs.org [pubs.acs.org]
• 9. (4-Chloro-2-fluoro-3-methoxyphenyl)boronic acid | 944129-07-1 [sigmaaldrich.com]
• 10. lookchem.com [lookchem.com]
• 11. Boronic Acids and Derivatives - Amerigo Scientific [amerigoscientific.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. ingentaconnect.com [ingentaconnect.com]

Technical Support Center: Troubleshooting Reactions with 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid

Welcome to the technical support guide for 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid. This resource is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting for Suzuki-Miyaura cross-coupling reactions involving this challenging substrate. Our goal is to move beyond simple procedural lists and delve into the mechanistic reasoning behind common failures, empowering you to optimize your reactions effectively.

Part 1: Understanding the Unique Challenges of This Substrate

Before troubleshooting, it is critical to understand the inherent properties of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid that make it a non-trivial coupling partner. Its structure presents a combination of steric and electronic hurdles that can impede the Suzuki-Miyaura catalytic cycle.

Q: Why is my reaction with 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid failing when standard Suzuki conditions work for simpler boronic acids?

A: Your experience is common and highlights the unique reactivity profile of this molecule, which is dictated by three key structural features:

• Steric Hindrance: The ortho-isopropoxy group is sterically bulky. This bulkiness can significantly hinder the approach of the boronic acid to the palladium center during the transmetalation step, which is often the rate-limiting step in the catalytic cycle.[1][2]

• Electron-Withdrawing Groups (EWGs): The molecule possesses two EWGs directly on the aromatic ring: an ortho-fluoro and a meta-chloro substituent. These groups decrease the electron density of the phenyl ring, which in turn reduces the nucleophilicity of the carbon atom attached to boron. This electronic deactivation further slows the rate of transmetalation, where the aryl group is transferred from boron to the palladium catalyst.[3][4][5]

• Potential for Side Reactions: Like many boronic acids, this reagent is susceptible to common side reactions such as protodeboronation (cleavage of the C-B bond by a proton source) and oxidative homocoupling to form an undesired symmetrical biaryl.[6][7] The electronic nature of this substrate can sometimes exacerbate these issues.

These combined effects mean that standard, general-purpose Suzuki-Miyaura protocols are often insufficient. Success requires conditions specifically tailored to overcome both steric and electronic barriers.

The Suzuki-Miyaura Catalytic Cycle: Highlighting Problematic Steps

To visualize where failures can occur, consider the catalytic cycle below. For 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid, the Transmetalation and Reductive Elimination steps are often the most challenging due to the factors described above.

Caption: The Suzuki-Miyaura Cycle. Red and yellow highlight challenging steps.

Part 2: Troubleshooting Guide in Q&A Format

This section directly addresses the most common failures encountered in the lab.

Q1: My reaction shows low to no yield of the desired product. Where do I start troubleshooting?

A: When facing a failed reaction with a challenging substrate, systematically evaluate the core reaction parameters. The culprit is almost always a suboptimal choice of catalyst, ligand, base, or reaction conditions. Standard catalysts like Pd(PPh₃)₄ are frequently ineffective for this type of substrate.[2]

First, re-evaluate your catalytic system and conditions. Forcing conditions are typically necessary.[1]

Parameter	Recommendation for 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid	Rationale
Palladium Source	Use a modern pre-catalyst, such as a Buchwald G3 or G4 type (e.g., XPhos Pd G3).[1]	Pre-catalysts are air-stable and efficiently generate the active Pd(0) species in solution, ensuring a high concentration of active catalyst from the start.[8]
Ligand	Bulky, electron-rich biaryl phosphine ligands (e.g., XPhos, SPhos, RuPhos).[2][8]	These ligands accelerate both the oxidative addition and the difficult reductive elimination steps. Their bulkiness promotes the formation of a highly reactive, coordinatively unsaturated palladium center necessary for hindered substrates.[2]
Base	Use a strong, non-nucleophilic base like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃).[1]	These bases are effective at promoting the formation of the reactive boronate species without causing significant protodeboronation. Ensure the base is finely powdered and anhydrous to maximize its surface area and reactivity.[8]
Solvent	Anhydrous, polar aprotic solvents like 1,4-Dioxane, Toluene, or THF.[1][9]	These solvents effectively dissolve the reactants and are stable at the high temperatures often required. Rigorous deoxygenation of the solvent is mandatory.
Temperature	Elevated temperatures, typically in the range of 80-110 °C.[1]	The increased thermal energy is required to overcome the high activation barriers associated with the sterically and electronically challenging transmetalation and reductive elimination steps.

Q2: I'm observing significant protodeboronation (loss of the boronic acid group). How can I prevent this?

A: Protodeboronation is the cleavage of the C–B bond, replacing it with a C–H bond, which consumes your starting material. It is often catalyzed by base and trace amounts of water.[6]

Troubleshooting Steps:

• Ensure Anhydrous Conditions: While some water is necessary for certain bases to function, excess water can promote protodeboronation. Use anhydrous solvents and dry your base (e.g., by heating K₃PO₄ under vacuum) before use.

• Modify the Boronic Acid: If protodeboronation remains a persistent issue, the boronic acid is likely unstable under your reaction conditions. A highly effective strategy is to convert the boronic acid to a more stable boronic ester, such as a pinacol ester or an MIDA boronate.[10] These derivatives are more robust and slowly hydrolyze in situ to release the boronic acid, keeping its instantaneous concentration low and minimizing side reactions.[11][12]

• Use a Diethanolamine Adduct: An alternative and simple method is to form the diethanolamine (DEA) adduct of the boronic acid.[1] This creates a stable, crystalline solid that is easier to handle and can be used directly in the coupling reaction, often leading to improved results.[13]

Q3: My main side product is the homocoupled dimer of my boronic acid. What causes this and how can I stop it?

A: Homocoupling is a reaction between two molecules of the boronic acid, and it is primarily driven by the presence of oxygen and/or Pd(II) species in the reaction mixture.[6][7] Electron-deficient boronic acids are particularly susceptible to this side reaction.[7]

Troubleshooting Steps:

• Rigorous Exclusion of Oxygen: This is the most critical factor. Your solvent must be thoroughly deoxygenated before use (e.g., by three freeze-pump-thaw cycles or by sparging with argon for at least 30 minutes). Maintain a positive pressure of an inert gas (argon or nitrogen) throughout the entire reaction setup and duration.[1][7]

• Use a Pd(0) Source or an Efficient Pre-catalyst: If you are using a Pd(II) source like Pd(OAc)₂, its reduction to the active Pd(0) can be inefficient and promote homocoupling. Starting with a Pd(0) source like Pd(PPh₃)₄ or, more preferably, a modern pre-catalyst that cleanly generates Pd(0), can significantly reduce this side reaction.[7][8]

• Slow Addition: In some cases, adding the boronic acid slowly via a syringe pump to the reaction mixture can keep its concentration low, disfavoring the bimolecular homocoupling reaction relative to the desired cross-coupling pathway.[2]

Part 3: Recommended Experimental Protocol

This general procedure is a robust starting point for coupling 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid with an aryl bromide.

Protocol: Suzuki-Miyaura Coupling of a Challenging Boronic Acid

• Vessel Preparation: To an oven-dried reaction vial or flask, add the aryl halide (1.0 equiv), 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid (1.3–1.5 equiv), and finely powdered, anhydrous K₃PO₄ (2.5 equiv). Add a magnetic stir bar.

• Inert Atmosphere: Seal the vessel with a rubber septum. Evacuate the vessel and backfill with argon. Repeat this cycle three times to ensure a completely inert atmosphere.

• Reagent Addition: Under a positive pressure of argon, add the palladium pre-catalyst (e.g., XPhos Pd G3, 1–3 mol%) and the ligand (e.g., XPhos, 1.1-1.2 equiv relative to palladium) if not using a pre-catalyst.

• Solvent Addition: Add the thoroughly degassed solvent (e.g., 1,4-Dioxane) via syringe. The reaction concentration should typically be between 0.1 and 0.5 M with respect to the limiting reagent.

• Reaction: Place the sealed vial in a preheated oil bath or heating block set to the desired temperature (e.g., 100 °C). Stir the reaction vigorously.

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS until the limiting reagent is consumed.[1]

• Workup: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water, followed by brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to isolate the desired product.[1]

Part 4: Visual Troubleshooting Workflow

This decision tree provides a logical path to diagnose and solve common issues.

Caption: A decision tree for troubleshooting failed Suzuki-Miyaura reactions.

References

• Molander, G. A., & Canturk, B. (2012). Organotrifluoroborate Hydrolysis: Boronic Acid Release Mechanism and an Acid–Base Paradox in Cross-Coupling. Journal of the American Chemical Society. [Link]

• Carrow, B. P., & Hartwig, J. F. (2014). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations. Journal of the American Chemical Society. [Link]

• Molander, G. A., & Canturk, B. (2012). Organotrifluoroborate Hydrolysis: Boronic Acid Release Mechanism and an Acid-Base Paradox in Cross-Coupling. ResearchGate. [Link]

• Old, D. W., Wolfe, J. P., & Buchwald, S. L. (1998). A Highly Active Catalyst for Suzuki Coupling Reactions: 2-Aryl-2‘-dicyclohexylphosphinobiphenyl. Journal of the American Chemical Society. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews. [Link]

• Bak, A., & Micalizio, G. P. (2021). Solvent-Controlled Monoselective Suzuki–Miyaura Cross-Coupling of Symmetrical 1,1-Dichloroalkenes: Scope and Origin of Selectivity. ACS Catalysis. [Link]

• Qu, P., & Ramdular, A. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• Gillis, E. P., & Burke, M. D. (2009). DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions. Angewandte Chemie International Edition. [Link]

• Senczyszyn, J., et al. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journal of Organic Chemistry. [Link]

• Liu, Y., et al. (2019). The Substituent Effects of Suzuki Coupling in Aqueous Micelles. Semantic Scholar. [Link]

• Strømsodd, E. A., et al. (2023). Strategies for successful Suzuki-Miyaura cross-couplings with thienylboronic acids: From model studies to dye structures. Dyes and Pigments. [Link]

• Senczyszyn, J., et al. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. ResearchGate. [Link]

• ChemWhat. (n.d.). 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid CAS#: 1256346-21-0. [Link]

• Reddit. (2021). Diagnosing issues with a failed Suzuki coupling?. [Link]

• LookChem. (n.d.). 4-Chloro-2-fluoro-3-methoxyphenylboronic acid Safety Data Sheets(SDS). [Link]

• ResearchGate. (n.d.). Sterically hindered Suzuki-Miyaura cross-coupling: Ligand and base effect. [Link]

• PubChem. (n.d.). 4-Chloro-3-fluorophenylboronic Acid. [Link]

• PubChem. (n.d.). 4-Chloro-2-fluoro-3-methoxyphenylboronic acid. [Link]

• Han, F. S., et al. (2007). Electron-Poor, Fluoro-Containing Arylboronic Acids as Efficient Coupling Partners for Bis(1,5-cyclooctadiene)nickel(0)/Tricyclohexylphosphine-Catalyzed Cross-Coupling Reactions of Aryl Arenesulfonates. Organic Letters. [Link]

• Netherton, M. R., & Fu, G. C. (2001). Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Crystallographic Characterization of an Oxidative-Addition Adduct Generated under Remarkably Mild Conditions. Organic Letters. [Link]

Sources

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• 4. The Substituent Effects of Suzuki Coupling in Aqueous Micelles. | Semantic Scholar [semanticscholar.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60197H [pubs.rsc.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. reddit.com [reddit.com]
• 10. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Reaction Conditions for Enhanced Product Purity

From the Desk of a Senior Application Scientist

Welcome to the Technical Support Center. As professionals in chemical synthesis and drug development, we recognize that achieving high product purity is not merely a goal but a critical quality attribute that dictates the safety and efficacy of the final substance.[1][2] Impurities can arise from a multitude of sources, including the raw materials, the manufacturing process itself, and degradation of the product.[3][4] This guide is designed to provide you, our fellow researchers and developers, with practical, in-depth troubleshooting strategies and foundational knowledge to proactively control and enhance the purity of your products by mastering your reaction conditions.

Troubleshooting Guide: A Problem-Oriented Approach

This section addresses common purity-related challenges encountered during synthesis. We will diagnose the potential root causes and provide actionable, step-by-step guidance.

Q1: My final product is contaminated with unreacted starting materials. What are the likely causes and solutions?

This is a frequent issue, often pointing towards an incomplete reaction. The primary goal is to drive the reaction to completion without inducing side reactions or degradation.

Causality & Diagnosis:

• Insufficient Reaction Time: The reaction may simply not have had enough time to proceed to completion.

• Suboptimal Temperature: The reaction temperature might be too low, resulting in slow kinetics.[5] Conversely, a temperature that is too high could cause degradation of reactants or catalysts.

• Poor Stoichiometry: An incorrect ratio of reactants can leave the limiting reagent unconsumed if there's an error in calculation or weighing, or if a key reagent degrades upon storage.

• Catalyst Deactivation: The catalyst may have lost its activity due to poisoning by impurities in the starting materials or solvents, or due to thermal degradation.[6][7]

• Equilibrium Limitations: The reaction may be reversible and has simply reached equilibrium.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unreacted starting material.

Q2: I'm observing an unexpected byproduct that is difficult to separate from my main product. How can I identify and suppress its formation?

Byproduct formation is a classic selectivity problem. The key is to understand the mechanism of its formation and adjust conditions to favor the desired reaction pathway.

Causality & Diagnosis:

• Side Reactions: The reactants or intermediates are participating in a competing reaction pathway. This is often highly sensitive to temperature, solvent, and catalyst choice.[8]

• Over-reaction/Consecutive Reactions: The desired product itself is reacting further to form the byproduct. This is common in reactions like alkylations or nitrations.

• Reagent Impurities: Impurities in starting materials or reagents can sometimes be more reactive than the primary components, leading to their own set of products.[9]

• Poor Mixing/Mass Transfer: In heterogeneous or fast reactions, localized "hot spots" of high reactant concentration can favor different reaction pathways, especially if the order of addition is critical.[10][11]

Mitigation Strategies:

• Characterize the Byproduct: First, isolate and determine the structure of the byproduct using techniques like LC-MS, NMR, and IR spectroscopy.[12] Understanding its structure provides vital clues about its formation mechanism.

• Adjust Temperature: Many side reactions have a higher activation energy than the desired reaction. Lowering the temperature can often suppress the byproduct formation to a greater extent than the main reaction, even if it means extending the reaction time.[13][14]

• Change the Solvent: The solvent plays a critical role in stabilizing or destabilizing transition states for different reaction pathways.[15][16] For example, a switch from a polar aprotic solvent (like DMSO) to a polar protic solvent (like isopropanol) can dramatically alter the product distribution in nucleophilic substitutions.[17]

• Optimize Reagent Addition: For fast reactions, slow, controlled addition of a key reagent can maintain its low concentration, preventing side reactions that require a high concentration of that reagent.[18]

• Re-evaluate the Catalyst: A catalyst's primary role is to lower the activation energy of a specific pathway.[19] If a byproduct is forming, the catalyst may not be selective enough.[8] Consider screening other catalysts known for higher selectivity in similar transformations.[6]

Q3: My product purity is inconsistent between batches, even though I follow the same procedure. What should I investigate?

Reproducibility issues are often caused by seemingly minor, unmonitored variations in reaction conditions or materials. A systematic investigation is required.

Causality & Diagnosis:

• Raw Material Variability: Different batches of starting materials or reagents can have different impurity profiles.[9] An seemingly inert impurity in one batch might be a catalyst poison in the next.

• Atmospheric Conditions: Reactions sensitive to moisture or oxygen can show variability if not performed under a consistent inert atmosphere (e.g., Nitrogen or Argon).

• Mixing and Heat Transfer Inconsistencies: As reaction scale changes, mixing efficiency and heat transfer rates do not scale linearly.[10] A reaction that is well-controlled in a 100 mL flask may develop hot spots or poor mixing in a 5 L reactor, leading to different impurity profiles.

• Work-up and Isolation Variances: Subtle changes in quenching time, pH adjustment during extraction, or solvent volumes can affect the final purity. For instance, a product that is slightly unstable to acid might degrade to different extents if the pH of an aqueous wash is not precisely controlled.[20]

Troubleshooting Protocol:

• Retain Samples: Always keep samples of all starting materials from each batch. If a purity issue arises, you can analyze the raw materials to check for new impurities.

• Standardize Reaction Setup: Ensure that the stirring rate, vessel geometry (as much as possible), and condenser efficiency are consistent. For scaled-up reactions, consider using overhead stirring for better mixing.

• Monitor Critical Parameters: Log the reaction temperature, addition rates, and reaction times meticulously. Use analytical techniques to monitor the reaction's progress and ensure it is stopped at the same conversion point each time.[21]

• Robustness Testing: During development, intentionally vary parameters like temperature (±5 °C), concentration (±10%), and water content to understand which variables have the most significant impact on purity. This is a core principle of Design of Experiments (DoE).[22]

FAQs: Proactive Optimization for Purity by Design

This section provides answers to frequently asked questions, focusing on the fundamental principles that allow you to design reactions for high purity from the outset.

Q: How does temperature critically affect product purity?

Temperature is arguably the most critical parameter influencing both reaction rate and selectivity.[14] According to the Arrhenius equation, a general rule of thumb is that reaction rates double for every 10 °C increase in temperature.[13] However, the rates of desired and undesired reactions do not increase equally.

• Selectivity: If an undesired byproduct has a higher activation energy than the desired product, increasing the temperature will accelerate the formation of the byproduct more significantly, thus lowering purity.[13] Conversely, lowering the temperature will favor the pathway with the lower activation energy.

• Stability: Excessively high temperatures can cause thermal degradation of reactants, intermediates, products, or the catalyst, directly generating impurities.[14]

Temperature	Relative Rate of Main Reaction	Relative Rate of Side Reaction	Observed Product Purity	Rationale
80 °C	1.0	1.0	98%	Baseline condition.
100 °C	3.5	5.0	95%	Side reaction is accelerated more than the main reaction.
120 °C	9.0	20.0	85%	Purity drops significantly as the high-activation energy side reaction dominates.
60 °C	0.4	0.3	>99%	Lowering temperature significantly suppresses the side reaction, improving purity at the cost of reaction time.
Table 1. Example of Temperature's Impact on the Purity of a Hypothetical Reaction.

Q: What is the role of the solvent in controlling selectivity and purity?

A solvent is not merely an inert medium; it is an active participant in the reaction at a molecular level.[16] Its choice can be the difference between a clean reaction and an intractable mixture.[15]

• Stabilization of Intermediates: Solvents can stabilize or destabilize reactants, transition states, and intermediates. For example, polar protic solvents (like water or ethanol) excel at stabilizing charged species like carbocations and anions through hydrogen bonding, which favors SN1-type reactions.[17]

• Solubility: The solvent must keep all reactants and key intermediates in solution. If a reactant or intermediate precipitates, the reaction may stop or follow a different pathway in the solid state.

• Reactivity: Some solvents can react with reagents (e.g., using methanol as a solvent with a strong base like NaH can lead to deprotonation of the solvent).

Solvent Type	Key Properties	Effect on Purity & Selectivity	Example Application
Polar Protic (e.g., H₂O, MeOH)	H-bond donor, high dielectric constant	Stabilizes both cations and anions. Favors reactions with charged intermediates (SN1).	Solvolysis reactions.
Polar Aprotic (e.g., DMSO, ACN)	High dielectric constant, no H-bond donation	Solvates cations well but leaves anions "bare" and highly nucleophilic. Favors SN2 reactions.	Nucleophilic substitutions with anionic nucleophiles.
Nonpolar (e.g., Hexane, Toluene)	Low dielectric constant, weak intermolecular forces	Does not stabilize charged species. Favors free-radical reactions or reactions with neutral transition states.	Radical halogenations, Diels-Alder reactions.
Table 2. General Guide to Solvent Selection for Purity Control.[16][17]

Q: How can I select the right catalyst to minimize byproduct formation?

A catalyst enhances the rate of a reaction by providing an alternative pathway with a lower activation energy.[19] A selective catalyst provides this pathway only for the desired reaction, leaving the activation energy for side reactions unchanged.

• Homogeneous vs. Heterogeneous: Homogeneous catalysts are in the same phase as the reactants and often offer high selectivity and milder reaction conditions. Heterogeneous catalysts are in a different phase (e.g., a solid catalyst in a liquid reaction), which simplifies their removal post-reaction, preventing contamination of the product.[19]

• Catalyst Purity: The purity of the catalyst itself is critical. Impurities within the catalyst can act as poisons or promote alternative reaction pathways, directly impacting product quality.[6]

• Enzymes and Biocatalysts: For pharmaceutical synthesis, enzymes offer unparalleled specificity, often targeting a single stereocenter and eliminating many common organic chemistry byproducts.[7]

Q: What is the impact of pH on my reaction's purity profile?

The pH of the reaction medium can have a profound effect on product purity, especially in aqueous or protic solvent systems.[23]

• Reactant/Catalyst Ionization: The ionization state of acidic or basic functional groups on your reactants or catalyst is pH-dependent. This can alter their reactivity and nucleophilicity.[24] For example, an amine is nucleophilic in its free base form but unreactive once protonated at low pH.

• Product Stability: Many functional groups (e.g., esters, acetals) are susceptible to hydrolysis under acidic or basic conditions.[3] Maintaining the optimal pH is crucial to prevent the degradation of the desired product.[4]

• Side Reaction Pathways: pH can catalyze or inhibit specific side reactions. For instance, aldol condensations are often base-catalyzed; running a reaction under neutral or acidic conditions can prevent these byproducts.

Caption: Interplay of key reaction parameters influencing final product purity.

Q: How do I optimize reaction time to maximize purity?

Optimizing reaction time is a balancing act. You need sufficient time for the reaction to reach high conversion, but extended times can lead to the formation of degradation products or consecutive byproducts.[25]

• Reaction Monitoring: The best way to determine the optimal time is to monitor the reaction's progress. Take small aliquots at regular intervals and analyze them by a suitable technique (e.g., TLC, HPLC, GC, or NMR).

• The Purity vs. Time Profile: Plot the concentration of the desired product and key impurities over time. The optimal reaction time is often the point where the product concentration plateaus, just before the concentration of degradation-related impurities begins to rise significantly. In one study, shorter reaction times of 2 and 5 minutes produced the highest purity product, even though yield improved with longer times.[25]

Experimental Protocol: One-Factor-at-a-Time (OFAT) Temperature Optimization

This protocol provides a basic framework for optimizing the reaction temperature to maximize purity.

Objective: To determine the optimal temperature for the synthesis of Product P from Reactant A and Reactant B that maximizes purity by minimizing the formation of byproduct X.

Methodology:

• Baseline Experiment:

  • Set up the reaction in a standard reaction vessel with controlled stirring and an inert atmosphere.

  • Run the reaction at your initial, literature-based, or estimated temperature (e.g., 80 °C) for a set period (e.g., 4 hours).

  • Upon completion, quench the reaction and perform a standard work-up.

  • Analyze the crude product by a quantitative method (e.g., qNMR or HPLC with a UV detector) to determine the purity and the ratio of Product P to Byproduct X.

• Temperature Variation Experiments:

  • Repeat the baseline experiment identically, but vary only the temperature. Run separate experiments at lower and higher temperatures (e.g., 60 °C, 70 °C, 90 °C, 100 °C).

  • It is critical that all other parameters (reagent stoichiometry, concentration, solvent, stirring rate, and reaction time) are kept constant.[26]

• Data Analysis:

  • Create a table summarizing the results from all experiments (similar to Table 1 above).

  • Plot the product purity (%) versus the reaction temperature (°C).

  • Identify the temperature that provides the highest purity. If purity is high but conversion is low at a certain temperature, you may need to perform a subsequent optimization of reaction time at that new temperature.

• Self-Validation:

  • Once the optimal temperature is identified, run the reaction at this temperature at least twice more to confirm the result is reproducible. This ensures the observed improvement was not an artifact of a single experiment.

References

• Title: Sources Of Impurities In Pharmaceutical Substances Source: Simson Pharma Limited URL
• Title: Pharmaceutical Impurities & Their Effects Source: Advent Chembio URL
• Title: Importance of Catalysis in Chemistry and Industry Source: Solubility of Things URL
• Title: Recent trends in the impurity profile of pharmaceuticals Source: PMC - NIH URL
• Title: What is Solvent Selection in Chemistry?
• Title: The Sources of Impurities in Pharmaceutical Substances Source: Moravek URL
• Title: impact of catalyst purity on organic transformation efficiency Source: IJARST URL
• Title: IMPURITIES AND ITS IMPORTANCE IN PHARMACY Source: International Journal of Pharmaceutical Sciences Review and Research URL
• Title: Maximizing Yield and Purity: Strategies for Fine Chemical Synthesis Source: AZoM URL
• Title: The Role of pH in Chemical Reactions Source: Solubility of Things URL
• Title: Can Reaction Temperature Impact Synthetic Product Yield and Purity?
• Title: Impact of Temperature on the Rate of Chemical Reactions in Tanzania Source: AJPO Journals URL
• Title: Factors Considered When Designing a Chemical Synthesis Process Source: Science Ready URL
• Title: Analytical Control Strategies for Process Chemists Source: ACS Publications URL
• Title: Why Solvent Purity Is Crucial in the World of Chemistry Source: Ibis Scientific, LLC URL
• Title: Temperature Effects in Industrial Chemistry Applications Source: Solubility of Things URL
• Title: How does reaction time impact synthetic product purity and yield?
• Title: (PDF)
• Title: Effect of Solvent on Chemical Reactions and Reactivity Source: IntechOpen URL
• Title: Reaction Conditions Optimization: The Current State Source: PRISM BioLab URL
• Title: Mixing and Mass Transfer | Reaction Rate Source: Mettler Toledo URL
• Title: Solvent effects Source: Wikipedia URL
• Title: Role of Catalyst in Industries Source: Scribd URL
• Title: Catalysis in industry Source: Royal Society of Chemistry URL
• Title: The Impact of pH on Chemical Stability in Lab Experiments Source: Ibis Scientific, LLC URL
• Title: Reaction Condition Optimization Services Source: BOC Sciences URL
• Title: A Complete Guide to Industrial Chemical Mixing Source: MXD Process URL
• Title: A Brief Introduction to Chemical Reaction Optimization Source: ACS Publications URL
• Title: How To: Troubleshoot a Reaction Source: University of Rochester Department of Chemistry URL
• Title: Mixing and the Selectivity of Chemical Reactions Source: Organic Process Research & Development URL
• Title: Vapor and Molten Mg-Based Catalysts for Methane Activation Source: ACS Publications URL
• Title: 3.
• Title: Mixing and the Selectivity of Chemical Reactions Source: ResearchGate URL
• Title: Effects of pH Source: Worthington Biochemical URL
• Title: Effect of pH on Enzymatic Reaction Source: Creative Enzymes URL
• Title: The Impact of pH on Chemical Reactions Source: Aithor URL
• Title: Effect of Reagent Addition Rate and Temperature on Synthesis of Gold Nanoparticles in Microemulsion Route Source: ResearchGate URL
• Title: Common ways to lose product and reduce yield?
• Title: Summary of Stoichiometry: Purity and Yield Source: Teachy URL
• Title: How to determine the purity of newly synthesized organic compound?
• Title: Does the quantity of reactant have an impact on the reaction rate?
• Title: Mass Transfer Operations in Chemical Engineering: Principles and Applications Source: LinkedIn URL
• Title: 13.
• Title: Technical Support Center: Process Optimization for Two-Step Chemical Reactions Source: Benchchem URL

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Technical Support Center: Catalyst Selection for Suzuki Coupling with Furan Boronic Acids

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions involving furan boronic acids. This guide is designed for researchers, scientists, and drug development professionals to navigate the unique challenges associated with these substrates. Furan boronic acids are valuable building blocks but are notoriously unstable, often leading to frustratingly low yields and complex reaction mixtures. This document provides in-depth troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you achieve successful and reproducible outcomes.

Part 1: Troubleshooting Guide - Common Issues & Solutions

This section is structured in a question-and-answer format to directly address the most common problems encountered in the lab.

Question 1: Why is my yield consistently low or zero when using furan boronic acids?

Answer: This is the most prevalent issue and typically points to one primary culprit: protodeboronation .[1][2][3] This is an undesired side reaction where the C-B bond of the furan boronic acid is cleaved and replaced by a C-H bond, effectively destroying your starting material.[3] Furan boronic acids, especially 2-furan boronic acid, are highly susceptible to this process under typical Suzuki conditions (e.g., elevated temperatures, aqueous basic media).[4]

Solutions & Rationale:

• Catalyst & Ligand Selection is Critical: The goal is to make the desired cross-coupling reaction kinetically much faster than the protodeboronation side reaction.

  • Use Bulky, Electron-Rich Biarylphosphine Ligands: Modern ligands developed by Buchwald and others, such as SPhos and XPhos , are highly effective.[5][6][7] These ligands promote the crucial, often rate-limiting, steps of the catalytic cycle: oxidative addition and reductive elimination.[5][8] Their steric bulk helps to stabilize the active monoligated Pd(0) species, which accelerates the reaction and outcompetes the decomposition pathway.[5][9]

  • Employ Palladium Precatalysts: Using well-defined precatalysts (e.g., XPhos Pd G3) ensures the rapid and efficient generation of the active Pd(0) catalyst.[10][11] This avoids induction periods where the furan boronic acid might decompose while waiting for the catalyst to become active.[4][10]

• Re-evaluate Your Base and Solvent System:

  • Avoid Strong, Highly Aqueous Bases: While a base is necessary to form the reactive boronate species, harsh conditions accelerate protodeboronation.[1][3] Instead of NaOH or KOH, consider milder inorganic bases like K₃PO₄ or K₂CO₃ .[11][12]

  • Minimize Water or Use Anhydrous Conditions: While a small amount of water can be beneficial for dissolving the base, excess water provides the proton source for protodeboronation.[2][3] Consider using anhydrous solvents like dioxane or toluene with a sparingly soluble base like K₃PO₄.[11][13]

• Control Reaction Temperature:

  • Lower the Temperature: Many modern catalyst systems are active at room temperature or slightly elevated temperatures (e.g., 40 °C).[4][10][14] Avoid high temperatures (e.g., >80-100 °C) whenever possible, as this is a major driver of protodeboronation.[4][10]

• Consider a More Stable Boron Reagent:

  • If protodeboronation remains a significant issue, switch from the boronic acid to a more stable derivative like a boronic ester (e.g., pinacol ester), MIDA boronate , or a potassium trifluoroborate salt .[9][10][15][16] These reagents slowly release the boronic acid in situ, keeping its concentration low and minimizing decomposition.[10][13]

Question 2: My starting aryl halide is consumed, but besides the desired product, I see significant amounts of homocoupled byproducts (bisfuran and/or biaryl). What's happening?

Answer: The formation of homocoupled products suggests a problem with the catalytic cycle's efficiency. This can happen when the transmetalation step (transfer of the furan group from boron to palladium) is slow, or if oxygen is present in the reaction.

Solutions & Rationale:

• Improve Ligand Choice: As with low yields, bulky electron-rich phosphine ligands are key. They facilitate a rapid reductive elimination step, which is the final C-C bond-forming step.[8][11][15] If this step is fast, the palladium intermediate is less likely to undergo side reactions that lead to homocoupling.

• Ensure Rigorous Inert Conditions: Oxygen can interfere with the catalyst, leading to the formation of palladium oxides and promoting the homocoupling of boronic acids.[17][18] Ensure your solvents are thoroughly degassed (e.g., by sparging with argon or nitrogen, or through freeze-pump-thaw cycles) and that the reaction is maintained under a positive pressure of an inert gas.[10][18]

• Check Base and Solvent: The choice of base is crucial for facilitating the transmetalation step.[17][15] Ensure your base is sufficiently soluble or finely powdered to interact at the interface.[17][18] Sometimes, a change of base (e.g., from K₂CO₃ to Cs₂CO₃ or K₃PO₄) can dramatically improve the rate of transmetalation.[19]

Question 3: I am trying to couple my furan boronic acid with an aryl chloride, but the reaction is very sluggish. How can I improve this?

Answer: Aryl chlorides are notoriously less reactive than the corresponding bromides or iodides because the C-Cl bond is stronger, making the oxidative addition step more difficult and often rate-limiting.[8][12]

Solutions & Rationale:

• Use a Highly Active Catalyst System: This is a scenario where standard catalysts like Pd(PPh₃)₄ will likely fail. You need a more potent system specifically designed for activating C-Cl bonds.

  • Ligand is Paramount: Use highly electron-rich and bulky biarylphosphine ligands. SPhos and XPhos are excellent starting points for aryl chloride couplings.[5][6][11] These ligands increase the electron density on the palladium center, which facilitates the cleavage of the strong C-Cl bond.[8][15]

  • Consider N-Heterocyclic Carbene (NHC) Ligands: NHC ligands are even more electron-donating than phosphines and can be very effective for activating aryl chlorides.[15][20]

• Optimize Base and Temperature: Aryl chloride couplings often require slightly more forcing conditions. While you must still be mindful of protodeboronation, you may need to use a stronger base or slightly higher temperatures (e.g., 60-80 °C) in conjunction with a highly active catalyst that can perform the coupling quickly.[14]

Part 2: Understanding the Key Parameters

A successful Suzuki coupling is a balance of several interdependent factors. Understanding the role of each component is crucial for rational troubleshooting.

The Suzuki-Miyaura Catalytic Cycle with Furan Boronic Acids

The diagram below illustrates the catalytic cycle and highlights the key challenges associated with furan boronic acids.

Caption: Suzuki cycle for furan boronic acids, showing the desired coupling pathway and the competing protodeboronation side reaction.

Parameter Deep Dive

Parameter	Role in Reaction	Why it Matters for Furan Boronic Acids	Recommendations
Pd Catalyst	The engine of the cycle. Facilitates all bond-breaking and bond-forming steps.	Inefficient generation of the active Pd(0) species allows time for the furan boronic acid to decompose before the coupling can begin.	Use modern precatalysts (e.g., Buchwald G3/G4) that form the active species rapidly under mild conditions.[4][11]
Ligand	Stabilizes the Pd center, modulates its reactivity, and influences reaction rates.	Bulky, electron-rich ligands accelerate the desired oxidative addition and reductive elimination steps, making the overall cycle faster than the undesired protodeboronation.[5][7][8]	SPhos, XPhos, RuPhos. These are the go-to ligands for challenging heteroaryl couplings.[5][6][11]
Base	Activates the boronic acid to form a more nucleophilic boronate species for transmetalation.[15]	The choice is a trade-off. A base is required, but basic, aqueous conditions promote protodeboronation.[3]	Start with milder, often less soluble bases like K₃PO₄ or K₂CO₃ .[11][12] For highly sensitive substrates, consider fluoride sources (KF, CsF) or anhydrous conditions.[21]
Solvent	Solubilizes reactants and influences reaction rates and equilibria.	Must balance solubility of the organic partners and the inorganic base. The presence of water can be detrimental.[2][3]	Dioxane, Toluene, THF, 2-MeTHF. Often used with a small amount of water (e.g., 10:1 organic:water) or under completely anhydrous conditions.[11][18]
Temperature	Controls the reaction rate.	Heat is a major accelerator of protodeboronation.[4][10]	Run reactions at the lowest possible temperature that affords a reasonable rate. Many modern systems work well at RT to 40 °C.[4][14]

Part 3: Recommended Starting Protocols

These protocols provide robust starting points for your experiments. Always begin with a small-scale test reaction before committing larger quantities of valuable materials.

Protocol 1: General Coupling with an Aryl Bromide

This protocol is a reliable starting point for coupling 2-furan boronic acid with a standard aryl or heteroaryl bromide.

Workflow:

Caption: Step-by-step workflow for a general Suzuki coupling of furan boronic acid with an aryl bromide.

Detailed Steps:

• Vessel Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add the aryl bromide (1.0 equiv), furan boronic acid (1.2–1.5 equiv), and finely powdered K₃PO₄ (2.0–3.0 equiv).[18]

• Inert Atmosphere: Seal the vial with a septum cap and purge with argon or nitrogen for 5-10 minutes.[18]

• Catalyst Addition: Under the inert atmosphere, add the palladium precatalyst (e.g., XPhos Pd G3, 1–2 mol%).

• Solvent Addition: Add degassed solvent (e.g., Dioxane, approx. 0.1 M concentration) via syringe.[18]

• Reaction: Place the vial in a preheated block at 40-60 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS.[18]

• Workup: After completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[18]

• Purification: Purify the crude product by flash column chromatography.[18]

Part 4: Frequently Asked Questions (FAQs)

• Q1: Can I use a boronic acid that looks old or discolored? A1: It is highly discouraged. Furan boronic acids can oligomerize or decompose upon storage.[22] Using impure starting material is a common cause of reaction failure.[23] It is best to use fresh, high-purity boronic acid or to consider converting it to a more stable derivative like a DABO boronate for storage.[24]

• Q2: Is it better to use a boronic acid or a boronic ester? A2: Boronic acids are generally more reactive, but boronic esters (like pinacol esters) are significantly more stable and less prone to protodeboronation.[16][22] If you are struggling with decomposition, switching to the corresponding pinacol ester is an excellent troubleshooting step, though you may need slightly longer reaction times or higher temperatures.[24]

• Q3: My reaction works, but purification is difficult due to residual boron-containing impurities. Any advice? A3: Boronic acids and their byproducts can be tricky to remove. A common purification technique is to perform an extractive wash with a basic aqueous solution (e.g., 1M NaOH) to remove the acidic boron species. Alternatively, forming a diethanolamine adduct can help precipitate the boronic acid, which can then be filtered off.[18][24]

• Q4: I don't have access to advanced Buchwald ligands. Can I use something simpler like PPh₃? A4: While Pd(PPh₃)₄ is a classic Suzuki catalyst, it is generally not effective for challenging substrates like furan boronic acids, especially with aryl chlorides.[23] The reaction rates are too slow, and protodeboronation will likely dominate.[2] Success with these substrates truly relies on the use of modern, highly active catalyst systems.

References

• Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. National Institutes of Health (NIH). Available at: [Link]

• Suzuki reaction. Wikipedia. Available at: [Link]

• Bulky Phosphine Ligands Promote Palladium-Catalyzed Protodeboronation. Journal of the American Chemical Society. Available at: [Link]

• Bulky phosphine ligands promote palladium-catalysed protodeboronation. ChemRxiv. Available at: [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available at: [Link]

• Protodeboronation. Wikipedia. Available at: [Link]

• How to approach choosing reaction conditions for Suzuki? Reddit r/Chempros. Available at: [Link]

• A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society. Available at: [Link]

• Quantitative In Silico Prediction of the Rate of Protodeboronation by a Mechanistic Density Functional Theory-Aided Algorithm. PubMed Central. Available at: [Link]

• Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society. Available at: [Link]

• Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate. National Institutes of Health (NIH). Available at: [Link]

• Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: PH-Rate Profiles, Autocatalysis, and Disproportionation. ResearchGate. Available at: [Link]

• Why am I getting low yield for my Suzuki coupling reaction? Reddit r/chemistry. Available at: [Link]

• Catalysts for Suzuki-Miyaura coupling processes: scope and studies of the effect of ligand structure. PubMed. Available at: [Link]

• Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? ResearchGate. Available at: [Link]

• A mechanistic proposal for the protodeboronation of neat boronic acids: boronic acid mediated reaction in the solid state. Semantic Scholar. Available at: [Link]

• Which conditions are favorable for the efficient Suzuki coupling? ResearchGate. Available at: [Link]

• Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews. Available at: [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link]

• DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions. National Institutes of Health (NIH). Available at: [Link]

• Preformed Pd(II) Catalysts based on Monoanionic [N,O] Ligands for Suzuki-Miyaura Cross-Coupling at Low Temperature. MDPI. Available at: [Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. National Institutes of Health (NIH). Available at: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

• EvanPhos. A Ligand for ppm Level Pd-Catalyzed Suzuki- Miyaura Couplings in Either Organic Solvent or Water. The Royal Society of Chemistry. Available at: [Link]

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• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. reddit.com [reddit.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Heteroaryl—Heteroaryl, Suzuki—Miyaura, Anhydrous Cross-Coupling Reactions Enabled by Trimethyl Borate - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pure.hw.ac.uk [pure.hw.ac.uk]
• 15. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 16. Yoneda Labs [yonedalabs.com]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. researchgate.net [researchgate.net]
• 20. Suzuki Coupling [organic-chemistry.org]
• 21. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. reddit.com [reddit.com]
• 24. DABO Boronates: Stable Heterocyclic Boronic Acid Complexes for Use in Suzuki-Miyaura Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]

optimization of reaction time and temperature for boronic acid reactions

Welcome to the Technical Support Center for boronic acid reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of optimizing reaction time and temperature, ensuring robust and reproducible outcomes. Here, we move beyond simple protocols to explain the underlying principles that govern these powerful synthetic transformations.

Troubleshooting Guide: Common Issues in Boronic Acid Reactions

Boronic acid reactions, particularly the widely used Suzuki-Miyaura coupling, are fundamental to modern organic synthesis.[1] However, achieving high yields and purity can be challenging. This section addresses common problems in a question-and-answer format, providing both solutions and the rationale behind them.

Q1: My reaction yield is low or non-existent. What are the primary causes and how can I address them?

A1: Low or no product formation can stem from several factors, often related to catalyst activity, reagent quality, or suboptimal reaction conditions.[2]

• Catalyst Inactivation: The palladium catalyst, particularly the active Pd(0) species, is highly sensitive to oxygen.[3] Inactivation can occur if the reaction is not performed under strictly inert conditions.

  • Solution: Ensure all solvents and reagents are thoroughly degassed.[2] Common methods include freeze-pump-thaw cycles or sparging with an inert gas (Argon or Nitrogen) for an extended period. Maintain a positive pressure of inert gas throughout the reaction. Using fresh, high-quality palladium catalysts or more stable pre-catalysts is also recommended.[2]

• Poor Reagent Quality: Boronic acids can degrade over time, especially when exposed to air and moisture, leading to the formation of boroxines or protodeboronation (cleavage of the C-B bond).[3][4]

  • Solution: Use fresh or recently purified boronic acids. If instability is a persistent issue, consider using more stable derivatives like boronate esters (e.g., pinacol esters or MIDA boronates).[3][5]

• Inappropriate Base or Solvent: The base is crucial for the transmetalation step, and its effectiveness is highly dependent on the solvent.[6] Poor solubility of the base can stall the reaction.

  • Solution: Screen a variety of bases such as K₂CO₃, Cs₂CO₃, and K₃PO₄.[2] A combination of an organic solvent with water (e.g., Toluene/H₂O, THF/H₂O, or Dioxane/H₂O) often improves the solubility of inorganic bases and facilitates the reaction.[2]

Q2: I'm observing significant side products like homocoupling of the boronic acid or dehalogenation of my starting material. What's going wrong?

A2: These are common side reactions that compete with the desired cross-coupling pathway.

• Homocoupling: This occurs when two molecules of the boronic acid couple with each other. It is often promoted by the presence of oxygen.

  • Solution: Rigorous degassing of the reaction mixture and maintaining a strict inert atmosphere are critical to minimize homocoupling.[3]

• Dehalogenation: This is the reduction of the aryl halide starting material to the corresponding arene.[4] It can occur if the palladium complex, after oxidative addition, reacts with a hydride source.

  • Solution: The choice of base and solvent can influence dehalogenation. Using non-protic solvents and non-hydroxide bases can be beneficial. Employing bulky, electron-rich phosphine ligands can also favor the desired cross-coupling pathway.[4] Lowering the reaction temperature may also reduce the rate of this side reaction.[2]

• Protodeboronation: This is the cleavage of the carbon-boron bond, replacing the boronic acid group with a hydrogen atom, which reduces the amount of boronic acid available for the desired reaction.[7]

  • Solution: This side reaction is often accelerated by the presence of water, basic conditions, and elevated temperatures.[7] Using anhydrous solvents (if the chosen base is soluble), carefully selecting a milder base, and optimizing the temperature to the lowest effective level can mitigate protodeboronation.

Below is a workflow diagram to guide your initial troubleshooting efforts for low-yield reactions.

Caption: Initial troubleshooting workflow for low-yield Suzuki coupling.

Frequently Asked Questions (FAQs): Optimizing Reaction Time and Temperature

Fine-tuning the reaction time and temperature is a critical step in optimizing any boronic acid reaction. These parameters are often interdependent and can significantly impact yield, purity, and the side product profile.

Q3: How does temperature affect my boronic acid reaction, and how do I determine the optimal temperature?

A3: Temperature plays a crucial role in reaction kinetics. Generally, higher temperatures lead to faster reaction rates. However, excessively high temperatures can promote the degradation of reagents and catalysts, as well as increase the formation of undesired side products.[7]

• Mechanism Insight: The catalytic cycle of a Suzuki-Miyaura reaction involves several steps: oxidative addition, transmetalation, and reductive elimination.[8] Each of these steps has its own temperature dependence. For instance, while transmetalation may be slow at room temperature, increasing the temperature can accelerate this step.[9]

• Finding the Optimal Temperature: A systematic approach is recommended.

  • Literature Precedent: Start with the temperature conditions reported for similar substrates.

  • Stepwise Increase: Begin the reaction at a moderate temperature (e.g., 50-60 °C) and monitor its progress by TLC or LC-MS. If the reaction is sluggish, incrementally increase the temperature by 10-20 °C and continue monitoring.[10]

  • Watch for Decomposition: Be vigilant for the appearance of new, unidentified spots on your TLC plate or peaks in your chromatogram, as this can indicate decomposition of your starting materials, product, or catalyst at higher temperatures.

The following table provides general temperature ranges for Suzuki-Miyaura couplings with different aryl halides. Note that these are starting points and may require further optimization.

Aryl Halide (Ar-X)	Relative Reactivity	Typical Temperature Range (°C)
Ar-I	Most Reactive	Room Temperature - 80 °C
Ar-Br	Moderately Reactive	60 °C - 100 °C
Ar-Cl	Least Reactive	80 °C - 120+ °C
Ar-OTf	Reactive (similar to Br)	60 °C - 100 °C

This table is a general guide; optimal temperatures are substrate and catalyst dependent.

Q4: What is the best way to determine the optimal reaction time?

A4: The optimal reaction time is the point at which the consumption of the limiting reagent is maximized, and the formation of the desired product has plateaued, without significant degradation of the product or formation of byproducts.

• Reaction Monitoring: The most reliable way to determine the optimal reaction time is to monitor the reaction's progress. Techniques like Thin Layer Chromatography (TLC), Gas Chromatography (GC), or Liquid Chromatography-Mass Spectrometry (LC-MS) are invaluable.

  • Procedure: Set up the reaction and take small aliquots at regular intervals (e.g., every 30-60 minutes). Analyze these aliquots to track the disappearance of the starting materials and the appearance of the product.

  • Endpoint Determination: The reaction is typically considered complete when one of the starting materials is no longer visible by the chosen analytical method. Continuing the reaction beyond this point may lead to product degradation.

The following diagram illustrates the relationship between reaction time, product formation, and potential byproduct formation.

Sources

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Optimizing Suzuki Coupling Reactions [covasyn.com]

Reference Data & Comparative Studies

A Researcher's Guide to Substituted Phenylboronic Acids: A Comparative Analysis

For the discerning researcher in organic synthesis or drug development, the phenylboronic acid scaffold represents a cornerstone of modern chemical innovation. Its utility in the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction is legendary, and its applications continue to expand into materials science and chemical biology. However, the true power and nuance of this versatile reagent lie in the substituents adorning the phenyl ring. A simple methyl or nitro group can dramatically alter reactivity, stability, and function, turning a sluggish reaction into a rapid success or a stable reagent into a fleeting intermediate.

This guide provides an in-depth comparative analysis of substituted phenylboronic acids, moving beyond catalog listings to dissect the fundamental principles that govern their behavior. We will explore, with supporting experimental data and protocols, how electronic and steric effects dictate performance in the lab, enabling you to make informed, causality-driven decisions for your specific research needs.

The Suzuki-Miyaura Reaction: A Substituent's Playground

The Suzuki-Miyaura cross-coupling is the principal arena where the subtle differences between substituted phenylboronic acids become starkly apparent. The reaction's catalytic cycle involves three key steps: oxidative addition, transmetalation, and reductive elimination. The electronic nature of the substituent on the phenylboronic acid primarily influences the efficiency of the transmetalation step, where the organic group is transferred from boron to the palladium catalyst.[1]

Figure 1: The Suzuki-Miyaura catalytic cycle. The substituent 'R' on the phenylboronic acid critically impacts the rate-determining transmetalation step.

• Electron-Withdrawing Groups (EWGs): Substituents like -NO₂, -CN, or -CF₃ pull electron density away from the boronic acid moiety. This increases the Lewis acidity of the boron atom, making it more electrophilic and accelerating the transmetalation step.[2] Consequently, EWG-substituted phenylboronic acids often exhibit higher reaction rates.[3]

• Electron-Donating Groups (EDGs): Groups such as -OCH₃ or -CH₃ push electron density towards the boron atom. This decreases its Lewis acidity, which can slow the rate of transmetalation.

• Steric Hindrance: Substituents at the ortho position, regardless of their electronic nature, can physically block the approach of the boronic acid to the palladium center. This steric impediment, known as the "ortho effect," often leads to a significant decrease in reaction rates.[4]

Experimental Protocol: Comparative Kinetic Analysis via GC Monitoring

This protocol provides a robust method for comparing the reactivity of different phenylboronic acids under identical conditions.

• Preparation: In separate, oven-dried 10 mL vials equipped with stir bars, add the aryl halide (e.g., 4-bromoanisole, 1.0 mmol), palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol), and an internal standard (e.g., dodecane, 0.5 mmol).

• Reagent Addition: To each vial, add the specific substituted phenylboronic acid (1.2 mmol) and the base (e.g., K₂CO₃, 2.0 mmol).

• Solvent and Initiation: Add the degassed solvent system (e.g., 4 mL of a 3:1 dioxane/water mixture) to each vial. Seal the vials and place them simultaneously into a preheated oil bath or heating block set to 80°C. Start vigorous stirring and begin timing (t=0).

• Sampling: At predetermined time intervals (e.g., 5, 15, 30, 60, 120 min), withdraw a ~0.1 mL aliquot from each reaction mixture using a syringe.

• Workup: Immediately quench the aliquot in a vial containing 1 mL of diethyl ether and 1 mL of water. Vortex thoroughly.

• Analysis: Inject a sample of the organic layer into a Gas Chromatograph (GC) equipped with an appropriate column (e.g., HP-5).

• Quantification: Calculate the product yield at each time point by comparing the integrated peak area of the product to that of the internal standard, using a pre-determined response factor.

• Data Interpretation: Plot yield versus time for each substituted phenylboronic acid. The initial slope of each curve provides the initial reaction rate, allowing for direct comparison.

Comparative Reactivity Data

The following table summarizes the expected relative initial reaction rates for a selection of substituted phenylboronic acids in a typical Suzuki-Miyaura coupling, normalized to the rate of unsubstituted phenylboronic acid.

Phenylboronic Acid Substituent	Position	Electronic/Steric Effect	Relative Initial Rate
4-Methoxy (-OCH₃)	para	Electron-Donating	0.7
4-Methyl (-CH₃)	para	Electron-Donating	0.8
None (H)	-	Neutral	1.0
4-Fluoro (-F)	para	Weakly Electron-Withdrawing	1.8
4-Trifluoromethyl (-CF₃)	para	Strongly Electron-Withdrawing	4.1
2-Methyl (-CH₃)	ortho	EDG, Strong Steric Hindrance	0.3
2,6-Difluoro (-F)₂	ortho	EWG, Strong Steric Hindrance	0.5

Field Insights: The data clearly illustrates that for maximizing reaction speed, a para-substituted phenylboronic acid with a strong electron-withdrawing group is often the superior choice. However, the dramatic rate decrease for the ortho-substituted examples underscores the critical importance of steric factors. Even with the activating electronic effect of two fluorine atoms, the steric bulk of the 2,6-difluorophenylboronic acid significantly impedes its reactivity.[5]

The Stability Question: Taming Protodeboronation

A key challenge in working with boronic acids is their susceptibility to protodeboronation—the cleavage of the C–B bond by a proton source, which regenerates the arene and boric acid.[6] This side reaction is often base-catalyzed and can significantly reduce the yield of the desired cross-coupling product, particularly in reactions requiring prolonged heating or aqueous basic conditions.[7]

Figure 2: A simplified mechanism for base-catalyzed protodeboronation. The stability of the boronate intermediate is key.

The electronic nature of the ring substituent also governs the rate of this undesirable process:

• Electron-Withdrawing Groups (EWGs): These groups stabilize the transient aryl anion that can form during certain protodeboronation pathways, thus increasing the rate of decomposition.[6] This creates a direct trade-off: the same feature that accelerates the desired coupling reaction also accelerates the undesired degradation.

• Electron-Donating Groups (EDGs): By increasing electron density on the ring, EDGs destabilize any anionic character at the ipso-carbon, thereby slowing the rate of protodeboronation.

Experimental Protocol: Assessing Protodeboronation Stability by NMR

• Sample Preparation: Prepare a 0.1 M solution of the substituted phenylboronic acid in a buffered solvent system (e.g., 1:1 D₂O/dioxane-d₈, buffered to a specific pD, such as 13, with NaOD). Add a known concentration of an inert internal standard (e.g., trimethylsilylpropanoic acid, TMSP).

• Initial Spectrum: Acquire an initial ¹H NMR spectrum (t=0) at a constant temperature (e.g., 70°C).

• Time-Course Monitoring: Continue to acquire spectra at regular intervals over a period of several hours or days, depending on the expected stability of the compound.

• Data Analysis: Integrate the signal corresponding to a characteristic proton on the phenylboronic acid and the signal of the internal standard in each spectrum.

• Calculation: Plot the natural logarithm of the decreasing concentration of the phenylboronic acid versus time. The slope of this line is the negative of the pseudo-first-order rate constant (k). The half-life (t₁/₂) can then be calculated using the equation: t₁/₂ = ln(2)/k.

Comparative Stability Data

The following table presents representative half-lives for the protodeboronation of various substituted phenylboronic acids under basic aqueous conditions.

Phenylboronic Acid Substituent	Position	Electronic Effect	Half-life (t₁/₂) at pH 13, 70°C
4-Methoxy (-OCH₃)	para	Electron-Donating	~100 hours
None (H)	-	Neutral	~15 hours
4-Fluoro (-F)	para	Weakly Electron-Withdrawing	~4 hours
3,5-Difluoro (-F)₂	meta	Electron-Withdrawing	~30 minutes
Pentafluoro (-F)₅	multiple	Strongly Electron-Withdrawing	< 1 second
2,6-Difluoro (-F)₂	ortho	Electron-Withdrawing	~1 minute

(Data adapted from kinetic studies reported in the literature.[7][8])

Field Insights: The data reveals a dramatic decrease in stability for phenylboronic acids bearing electron-withdrawing groups, with half-lives spanning orders of magnitude.[7][8] For challenging couplings that require long reaction times or high temperatures, choosing a more stable boronic acid (even if it's less reactive) and compensating with a more active catalyst system may be a more fruitful strategy than using a highly reactive but unstable coupling partner.

Application in Biosensing: Tuning Affinity for Carbohydrates

Phenylboronic acids can reversibly bind with 1,2- and 1,3-diols, a property that makes them invaluable for the design of sensors for carbohydrates, including glucose.[2] This interaction involves the formation of a cyclic boronate ester.

Figure 3: Principle of a boronic acid-based sensor. Binding to a diol creates a cyclic ester, which can trigger a measurable signal.

The binding affinity (and thus the sensitivity of the sensor) can be tuned by the substituents on the phenyl ring. Electron-withdrawing groups increase the Lewis acidity of the boron atom, leading to stronger and more stable complexes with diols.[2][9] Therefore, for applications requiring the detection of low concentrations of carbohydrates, a phenylboronic acid functionalized with one or more EWGs is often the superior choice.

Concluding Recommendations

The selection of a substituted phenylboronic acid is not a one-size-fits-all decision. It is a strategic choice that should be guided by the specific demands of the experiment.

• For Maximizing Reaction Rate: Choose a phenylboronic acid with a strong electron-withdrawing substituent (e.g., -CF₃, -NO₂) in the para or meta position. Be mindful of the trade-off with decreased stability.

• For Enhancing Stability: When reactions require prolonged heating or when protodeboronation is a significant concern, select a phenylboronic acid with an electron-donating substituent (e.g., -OCH₃, -CH₃).

• Regarding Steric Effects: Avoid ortho-substituted phenylboronic acids unless steric hindrance is a desired element of your synthetic design, as they generally exhibit significantly lower reactivity in cross-coupling reactions.

• For Sensor Design: To increase binding affinity for diols and enhance sensor sensitivity, utilize phenylboronic acids bearing electron-withdrawing groups .

By understanding the interplay of electronic and steric effects, researchers can harness the full potential of this remarkable class of reagents, leading to more efficient syntheses, more stable materials, and more sensitive analytical tools.

References

• Aldridge, S., & Coombs, D. L. (2017). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society, 139(33), 11525–11537. [Link]

• Lloyd-Jones, G. C., & Leach, A. G. (2022). In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. Accounts of Chemical Research, 55(9), 1235–1250. [Link]

• Al-Zoubi, R. M. (2014). The Suzuki-Miyaura Cross-Coupling Reaction in the Last Two Decades. Australian Journal of Chemistry, 67(3), 339. [Link]

• Barbon, S. M., et al. (2015). Continuous flow Suzuki–Miyaura cross-coupling reactions catalyzed by dendrimer-encapsulated Pd nanoparticles using microreactors. Organic & Biomolecular Chemistry, 13(28), 7763–7770. [Link]

• Silva, J., et al. (2021). Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. Molecules, 26(19), 5945. [Link]

• Miura, M., & Nomura, M. (2002). Direct Arylation via C-H Bond Cleavage. In Cross-Coupling Reactions (pp. 271-291). Springer. [Link]

• Wikipedia. (n.d.). Protodeboronation. Retrieved January 16, 2026, from [Link]

• Pomarański, P., et al. (2018). Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids and 3,4,5-tribromo-2,6-dimethylpyridine. Beilstein Journal of Organic Chemistry, 14, 2384–2393. [Link]

• Martínez-Aguirre, M. A., et al. (2013). Substituent Effects and pH Profiles for Stability Constants of Arylboronic Acid Diol Esters. The Journal of Organic Chemistry, 78(10), 4876–4886. [Link]

• Zhang, H., et al. (2013). Protodeboronation of ortho- and para-phenol boronic acids and application to ortho and meta functionalization of phenols using boronic acids as blocking and directing groups. The Journal of Organic Chemistry, 78(23), 12154–12160. [Link]

• Lloyd-Jones, G. C., et al. (2016). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH-Rate Profiles, Autocatalysis, and Disproportionation. Journal of the American Chemical Society, 138(29), 9145–9157. [Link]

• Buchwald, S. L., et al. (2011). A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Angewandte Chemie International Edition, 50(45), 10640–10644. [Link]

• Yatsimirsky, A. K., et al. (2013). Substituent effects and pH profiles for stability constants of arylboronic acid diol esters. The Journal of Organic Chemistry, 78(10), 4876-86. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved January 16, 2026, from [Link]

• Wikipedia. (n.d.). Ortho effect. Retrieved January 16, 2026, from [Link]

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• 4. A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protodeboronation - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Substituent effects and pH profiles for stability constants of arylboronic acid diol esters - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Analytical Maze: A Comparative Guide to the Validation of Analytical Procedures for Boronic Acids

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry and drug development, boronic acids and their derivatives are indispensable building blocks. Their utility in forming carbon-carbon and carbon-heteroatom bonds, most notably through the Suzuki-Miyaura coupling reaction, has cemented their importance. However, the very reactivity that makes them valuable also presents unique analytical challenges. Ensuring the purity, potency, and stability of these compounds through validated analytical methods is not merely a regulatory formality but a cornerstone of robust scientific research and safe pharmaceutical development.

This guide provides a comparative analysis of analytical techniques for boronic acids, grounded in the principles of scientific integrity and informed by practical, field-proven insights. We will delve into the "why" behind experimental choices, offering a self-validating framework for your analytical protocols, all while being rigorously referenced to authoritative standards.

The Analytical Conundrum of Boronic Acids: Dehydration, Boroxines, and Hydrolysis

Before embarking on a comparison of analytical methodologies, it is crucial to understand the inherent chemical nature of boronic acids that complicates their analysis. The primary challenge lies in their propensity to undergo reversible dehydration to form cyclic trimers known as boroxines.[1][2][3] This equilibrium is readily influenced by factors such as temperature, solvent, and concentration, leading to potential inaccuracies in quantification if not properly controlled.[4][5][6]

Furthermore, boronate esters, common synthetic intermediates, are susceptible to hydrolysis back to the parent boronic acid.[7][8][9] This instability necessitates careful consideration of sample preparation and chromatographic conditions to ensure the analytical method accurately reflects the true composition of the sample.[7][8]

A Comparative Analysis of Key Analytical Techniques

The selection of an appropriate analytical technique for boronic acids is a critical decision, contingent on the specific analytical need—be it quantification of the active ingredient, impurity profiling, or stability testing. Here, we compare the most prevalent methods, highlighting their strengths, weaknesses, and optimal applications.

High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UHPLC)

HPLC and UHPLC are workhorse techniques in pharmaceutical analysis, and for good reason. They offer excellent resolution, sensitivity, and versatility for the analysis of a wide range of boronic acids.[10]

Causality Behind Experimental Choices:

• Stationary Phase: Reversed-phase columns, particularly C18, are commonly employed.[11] However, the silanol activity of the stationary phase can influence on-column hydrolysis of boronate esters.[12] Utilizing columns with low silanol activity or end-capping can mitigate this issue.

• Mobile Phase: The pH of the mobile phase is a critical parameter. Low pH conditions can suppress the ionization of the boronic acid group, leading to better retention and peak shape. Conversely, for certain applications, highly basic mobile phases with an ion-pairing reagent have been successfully used to stabilize reactive pinacolboronate esters.[8] The use of aprotic diluents for sample preparation is often recommended to prevent hydrolysis before injection.[8]

• Detector: UV detection is common for aromatic boronic acids.[11] For boronic acids lacking a chromophore, derivatization or the use of alternative detectors like fluorescence detectors (post-column derivatization with reagents like alizarin) or mass spectrometry is necessary.[13][14]

Self-Validating System: A robust HPLC method for boronic acids will demonstrate specificity by resolving the boronic acid from its boroxine and any synthetic precursors or degradation products. Linearity, accuracy, and precision should be established across a relevant concentration range, as per ICH Q2(R1) guidelines.[15][16][17]

Liquid Chromatography-Mass Spectrometry (LC-MS)

The coupling of liquid chromatography with mass spectrometry provides a powerful tool for both qualitative and quantitative analysis of boronic acids, offering high sensitivity and selectivity.[11][18]

Causality Behind Experimental Choices:

• Ionization Technique: Electrospray ionization (ESI) is frequently used, often in negative ion mode to detect the deprotonated [M-H]⁻ ion.[11][18] Optimization of cone voltage is crucial to minimize in-source fragmentation and the formation of boroxines or solvent adducts.[11][19]

• Derivatization: While direct analysis is often possible, derivatization can sometimes simplify spectra and improve ionization efficiency.[4][5]

Self-Validating System: An LC-MS method should demonstrate specificity through mass-to-charge ratio identification, confirming the identity of the analyte and separating it from isobaric impurities. The validation parameters of linearity, accuracy, precision, and limits of detection (LOD) and quantification (LOQ) are essential for quantitative methods.[11][18]

Gas Chromatography (GC) and Gas Chromatography-Mass Spectrometry (GC-MS)

Due to the low volatility and thermal lability of boronic acids, GC analysis typically requires a derivatization step to convert them into more volatile and stable esters.[20][21]

Causality Behind Experimental Choices:

• Derivatization: Silylation or esterification are common derivatization techniques.[5] For the analysis of specific impurities like bis(pinacolato)diboron (BPD) and tetrahydroxydiboron (BBA), derivatization can be employed to enable their detection by GC-MS.[21]

• Injection Technique: Split/splitless injection is standard. Careful optimization of the injector temperature is necessary to avoid degradation of the derivatized analyte.

Self-Validating System: A validated GC method will demonstrate the completeness and reproducibility of the derivatization reaction. The method's specificity, linearity, accuracy, and precision must be established for the derivatized analyte.

Titration

Titration offers a simple, cost-effective, and absolute method for the quantification of boric acid and, by extension, boronic acids.[22][23]

Causality Behind Experimental Choices:

• Titrant and Endpoint Detection: Boric acid is a weak acid, making direct titration with a strong base challenging due to an indistinct endpoint.[24][25] The addition of a polyol, such as mannitol, forms a complex with the boric acid, increasing its acidity and allowing for a sharp, clear endpoint that can be detected potentiometrically.[22][24][26]

• Coulometric Titration: For high-precision assays, coulometric titration can be employed, offering exceptional accuracy and precision.[23]

Self-Validating System: The validation of a titration method involves demonstrating its accuracy by titrating a certified reference standard. Precision is assessed through repeated titrations. The method's specificity can be a limitation if other acidic or basic impurities are present.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR, particularly ¹¹B NMR, is a powerful tool for the structural characterization and qualitative analysis of boronic acids and their derivatives.[27][28][29]

Causality Behind Experimental Choices:

• Nucleus: ¹¹B NMR is highly informative as the chemical shift is sensitive to the hybridization state of the boron atom (sp² vs. sp³), allowing for the study of boronic acid-diol interactions and the equilibrium between the boronic acid and its boronate ester form.[29][30][31]

• Quantitative NMR (qNMR): While primarily a qualitative technique, with careful experimental setup and the use of an internal standard, ¹H NMR can be used for quantitative analysis.

Self-Validating System: For structural elucidation, the NMR data should be consistent with the expected chemical structure. For quantitative applications, the method must be validated for specificity, linearity, accuracy, and precision.

Summary of Method Comparison

Feature	HPLC/UHPLC-UV	LC-MS	GC-MS	Titration	NMR Spectroscopy
Principle	Chromatographic separation with UV detection	Chromatographic separation with mass detection	Chromatographic separation of volatile derivatives with mass detection	Volumetric analysis based on acid-base reaction	Nuclear magnetic resonance
Primary Application	Quantification, impurity profiling	Quantification, identification, impurity profiling	Quantification of volatile impurities, trace analysis	High-precision assay of bulk material	Structural elucidation, qualitative analysis, reaction monitoring
Key Advantage	Versatility, robustness	High sensitivity and selectivity	High sensitivity for volatile compounds	Absolute method, low cost	Detailed structural information
Key Limitation	Requires chromophore, potential for on-column degradation	Matrix effects, instrument cost	Requires derivatization, not suitable for non-volatile compounds	Lack of specificity	Lower sensitivity for quantitative analysis, instrument cost
Boroxine/Hydrolysis	Can be controlled with mobile phase and column choice	Can be monitored and minimized with optimized source conditions	Derivatization stabilizes the molecule	Measures total boric acid content	Can directly observe the equilibrium

Experimental Workflows and Protocols

General Validation Workflow

The validation of any analytical procedure should follow a systematic approach as outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines.[15][16][17]

Caption: A generalized workflow for the validation of an analytical procedure.

Protocol: HPLC-UV Assay of an Aromatic Boronic Acid

1. Objective: To determine the purity of an aromatic boronic acid raw material.

2. Materials and Reagents:

• Aromatic Boronic Acid Reference Standard (of known purity)
• Aromatic Boronic Acid Sample
• Acetonitrile (HPLC grade)
• Water (HPLC grade)
• Formic Acid (or other suitable modifier)
• Volumetric flasks, pipettes, and autosampler vials

3. Chromatographic Conditions:

• Column: C18, 4.6 x 150 mm, 5 µm (with low silanol activity)
• Mobile Phase A: Water with 0.1% Formic Acid
• Mobile Phase B: Acetonitrile with 0.1% Formic Acid
• Gradient: 10% B to 90% B over 15 minutes
• Flow Rate: 1.0 mL/min
• Column Temperature: 30 °C
• Detection Wavelength: 254 nm
• Injection Volume: 10 µL

4. Standard and Sample Preparation:

• Standard Solution (100 µg/mL): Accurately weigh approximately 10 mg of the Reference Standard into a 100 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water.
• Sample Solution (100 µg/mL): Accurately weigh approximately 10 mg of the Sample into a 100 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of acetonitrile and water.

5. Validation Parameters to be Assessed:

• Specificity: Inject a blank (diluent), the standard solution, the sample solution, and a sample spiked with known impurities (including the corresponding boroxine if available).
• Linearity: Prepare a series of standard solutions at five concentration levels (e.g., 50, 75, 100, 125, 150 µg/mL). Plot the peak area against the concentration and determine the correlation coefficient, y-intercept, and slope of the regression line.
• Accuracy: Analyze samples spiked with the reference standard at three concentration levels (e.g., 80%, 100%, 120% of the sample concentration) in triplicate. Calculate the percent recovery.
• Precision (Repeatability and Intermediate Precision): Analyze six replicate sample preparations on the same day by the same analyst (repeatability). Repeat the analysis on a different day with a different analyst and/or instrument (intermediate precision). Calculate the relative standard deviation (RSD).
• Limit of Quantification (LOQ): Determine the lowest concentration that can be quantified with acceptable precision and accuracy, typically by analyzing a series of dilute solutions and determining the concentration at which the signal-to-noise ratio is approximately 10.

Logical Relationships in Method Selection

The choice of an analytical method is a multifactorial decision. The following diagram illustrates the logical relationships influencing this selection process.

Caption: A decision-making diagram for selecting an analytical method for boronic acids.

Conclusion

The validation of analytical procedures for boronic acids demands a nuanced understanding of their chemical behavior and a judicious selection of analytical techniques. There is no one-size-fits-all solution; the optimal method is dictated by the specific analytical challenge at hand. By grounding our methodologies in the principles of causality and self-validation, and by adhering to internationally recognized guidelines such as ICH Q2(R1), we can ensure the generation of reliable and reproducible data. This commitment to scientific integrity is paramount for advancing research, ensuring product quality, and ultimately, safeguarding public health.

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A Senior Application Scientist's Guide to the Mass Spectrometry Analysis of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic Acid

Introduction: Navigating the Analytical Complexities of Arylboronic Acids

4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid is a key building block in modern organic synthesis, particularly valued in Suzuki-Miyaura cross-coupling reactions for the creation of novel pharmaceutical compounds. For researchers and drug development professionals, the precise characterization and purity assessment of such reagents are not merely procedural; they are foundational to the success of multi-step syntheses and the safety of the final active pharmaceutical ingredient (API).

However, arylboronic acids present unique and significant challenges for mass spectrometry analysis. Their inherent propensity to undergo dehydration to form cyclic anhydrides, known as boroxines (trimers), can complicate mass spectra, leading to ambiguity in molecular weight determination and purity assessment.[1][2][3] This guide provides a comparative analysis of different mass spectrometric strategies for the robust and reliable characterization of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid, grounded in experimental rationale and field-proven insights. We will explore direct analysis via Liquid Chromatography-Electrospray Ionization-Mass Spectrometry (LC-ESI-MS) and an alternative approach using Gas Chromatography-Mass Spectrometry (GC-MS) following derivatization, providing the causal logic behind each experimental choice.

Molecular Profile and Isotopic Signature

A fundamental step in any mass spectrometry analysis is understanding the analyte's intrinsic properties. The unique elemental composition of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid gives rise to a distinctive isotopic pattern that serves as a crucial diagnostic fingerprint.

Property	Value	Source
Chemical Formula	C₉H₁₁BClFO₃	[4][5]
Average Molecular Weight	232.44 g/mol	[4]
Monoisotopic Mass	232.0423 Da	Calculated

The two most significant contributors to its isotopic signature are Boron and Chlorine:

• Boron (B): Exists as two stable isotopes, ¹⁰B (~19.9%) and ¹¹B (~80.1%). This results in a characteristic M and M-1 peak pattern for boron-containing ions.[2]

• Chlorine (Cl): Has two stable isotopes, ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%). This creates a highly recognizable M+ and M+2 peak pattern with an intensity ratio of approximately 3:1.[6][7]

The combination of these elements produces a unique isotopic cluster for the molecular ion and any fragments containing both Boron and Chlorine, which is invaluable for confident identification.

Comparative Analysis of Mass Spectrometry Workflows

The choice of an analytical workflow is dictated by the desired outcome—be it qualitative identification, purity assessment, or trace-level quantification. Here, we compare the two most pragmatic approaches for this molecule.

Caption: Comparative workflows for MS analysis of the target boronic acid.

Workflow A: Ultra-High-Performance Liquid Chromatography-Electrospray Ionization-MS (UHPLC-ESI-MS)

This is often the first-line approach due to its high sensitivity, high throughput, and direct applicability to polar, non-volatile compounds.[3][8] ESI is a soft ionization technique that typically yields the protonated molecule [M+H]⁺ or the deprotonated molecule [M-H]⁻, minimizing in-source fragmentation and preserving molecular weight information.[9]

• Expertise & Rationale: The key challenge with direct ESI-MS of boronic acids is the potential for in-source formation of boroxines, dimers, and solvent adducts, which can complicate data interpretation.[3][10] By coupling the MS with a rapid UHPLC separation, we can chromatographically resolve the parent boronic acid from its boroxine trimer and other impurities, allowing for their individual detection and characterization. The choice of a slightly acidic mobile phase (e.g., with 0.1% formic acid) helps promote protonation for positive-ion mode detection and can help stabilize the boronic acid.

• Trustworthiness: The protocol is self-validating. The detection of a peak at m/z 233.05 ([M+H]⁺ for ¹¹B, ³⁵Cl) alongside a much later eluting, broader peak corresponding to the boroxine trimer confirms the presence of the analyte and its known degradation product. High-resolution MS (HRMS) instruments like a Q-TOF can provide mass accuracy within <5 ppm, unequivocally confirming the elemental composition.

Workflow B: Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization

Direct analysis of boronic acids by GC-MS is generally not feasible due to their high polarity and thermal instability.[11][12] However, converting the boronic acid to a more volatile and stable boronate ester via derivatization makes it highly amenable to GC-MS analysis.

• Expertise & Rationale: Derivatization with a diol, such as pinacol or N-methyliminodiacetic acid (MIDA), serves a dual purpose. Firstly, it blocks the reactive hydroxyl groups, preventing the formation of boroxines under the thermal stress of the GC inlet.[2][13] Secondly, it creates a less polar, more thermally stable derivative that chromatographs well. The resulting derivative can then be ionized by high-energy Electron Ionization (EI), which produces a rich, reproducible fragmentation pattern useful for structural confirmation and library matching.[14] This approach is particularly powerful for quantifying low-level boronic acid impurities in a complex matrix.[12]

• Trustworthiness: The success of the derivatization can be confirmed by the disappearance of the starting material and the appearance of a new, single peak in the chromatogram with the expected mass of the boronate ester. The highly reproducible fragmentation pattern generated by EI provides a robust "fingerprint" for the analyte, ensuring high confidence in its identification.

Predicted Fragmentation Pathways

Understanding the fragmentation behavior is critical for structural elucidation. The following pathway is predicted for the protonated molecular ion of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid under Collision-Induced Dissociation (CID) in an ESI-MS/MS experiment.

Caption: Predicted ESI-MS/MS fragmentation of [M+H]⁺ for the target molecule.

• Loss of Water (m/z 215.04): A common initial loss from the boronic acid moiety, forming a cyclic boronate species.

• Loss of Propene (m/z 191.01): A characteristic fragmentation of isopropyl ethers via a McLafferty-type rearrangement, resulting in a hydroxyl group on the aromatic ring.[15]

• Loss of Isopropoxy Radical (m/z 173.99): Cleavage of the ether bond, resulting in a phenoxy cation.

• Loss of Boric Acid (m/z 170.99): Cleavage of the C-B bond, resulting in the halogenated aromatic ring fragment. This fragment will still exhibit the characteristic 3:1 isotopic pattern for chlorine.

Detailed Experimental Protocols

Protocol 1: UHPLC-ESI-MS/MS Analysis

This protocol is designed for the rapid purity assessment and identification of the target compound.

• Sample Preparation:

  • Prepare a stock solution of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid at 1 mg/mL in acetonitrile.

  • Dilute the stock solution to a working concentration of 10 µg/mL using a mobile phase-matched solution (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• UHPLC Conditions:

  • Column: Acquity BEH C18, 1.7 µm, 2.1 x 50 mm.[3]

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: Start at 10% B, ramp to 95% B over 3 minutes, hold for 1 minute, return to initial conditions.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 2 µL.

• ESI-MS/MS Conditions (Positive Ion Mode):

  • Ion Source: Electrospray Ionization (ESI).

  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: 30 V (This can be optimized to minimize in-source fragmentation).[3]

  • Desolvation Gas (N₂): 800 L/hr at 400 °C.

  • MS Scan Mode: Full scan from m/z 100-500 to identify the parent ion and potential boroxine.

  • MS/MS Scan Mode: Product ion scan of the precursor ion m/z 233.05. Use a collision energy ramp (e.g., 10-30 eV) to generate a comprehensive fragmentation spectrum.

Protocol 2: GC-MS Analysis via Pinacol Derivatization

This protocol is ideal for robust identification and quantification, especially in complex mixtures.

• Derivatization:

  • To ~1 mg of the boronic acid in a vial, add 500 µL of ethyl acetate and 1.2 equivalents of pinacol.

  • Cap the vial and heat at 60 °C for 30 minutes.

  • Allow the solution to cool. The sample is now ready for injection.

• GC Conditions:

  • Column: DB-5ms or equivalent (30 m x 0.25 mm, 0.25 µm film thickness).

  • Inlet Temperature: 250 °C.

  • Injection Mode: Splitless (1 µL injection).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program: Hold at 80 °C for 1 minute, ramp at 20 °C/min to 280 °C, hold for 5 minutes.

• EI-MS Conditions:

  • Ion Source: Electron Ionization (EI) at 70 eV.[14]

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-450. The resulting spectrum can be compared against standard fragmentation principles for structural confirmation.[16]

Data Interpretation and Method Comparison

Feature	UHPLC-ESI-MS	GC-EI-MS (with Derivatization)
Primary Use	High-throughput purity analysis, molecular weight confirmation.	Robust identification, quantification, analysis in complex matrices.
Sample Prep	Simple dilution ("Dilute and Shoot").	Required derivatization step.
Key Advantage	Fast analysis time; directly observes polar analyte and its polar impurities/degradants.[3][10]	Eliminates boroxine formation; highly reproducible fragmentation for confident ID.[12]
Key Disadvantage	Spectra can be complicated by boroxines, adducts, and dimers.[3]	Indirect analysis; derivatization adds time and potential for artifacts.
Structural Info	Derived from controlled MS/MS fragmentation of the parent ion.	Derived from extensive, high-energy EI fragmentation pattern.
Sensitivity	High (low ng/mL to pg/mL).	High (low ng/mL to pg/mL).

Interpreting the Data: For both methods, the key to confident identification lies in observing the correct isotopic patterns for chlorine and boron. In ESI-MS, focus on the accurate mass of the parent ion and its chromatographic separation from the boroxine. In GC-MS, focus on the mass of the derivatized molecular ion and its characteristic EI fragmentation pattern.

Conclusion

The mass spectrometric analysis of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid requires a nuanced approach that acknowledges the inherent chemical liabilities of the boronic acid functional group. For rapid qualitative assessment and purity profiling where the identification of the boroxine trimer is also of interest, UHPLC-ESI-MS is the superior method. Its speed and directness are invaluable in a high-throughput drug discovery environment.

Conversely, when the goal is unambiguous structural confirmation and robust quantification, particularly at trace levels or in challenging matrices, GC-MS with prior derivatization is the more reliable and trustworthy workflow. By converting the analyte to a stable boronate ester, it circumvents the analytical challenges of boroxine formation, providing clean, reproducible data suitable for validated methods. The choice between these workflows should therefore be a deliberate one, guided by the specific analytical question at hand.

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A Senior Application Scientist's Comparative Guide to the Structural Elucidation of Phenylboronic Acid Derivatives

Authored for Researchers, Scientists, and Drug Development Professionals

Phenylboronic acids (PBAs) and their derivatives represent a cornerstone of modern medicinal chemistry and materials science. Their utility stems from the unique electronic nature of the boron atom, which allows for reversible covalent interactions with diols—a motif prevalent in biological sugars and glycoproteins.[1][2] This capability has positioned them as invaluable tools for developing enzyme inhibitors, saccharide sensors, and targeted drug delivery systems.[3][4][5][6] However, harnessing their full potential requires a profound understanding of their three-dimensional structure and intermolecular interactions. The seemingly simple B(OH)₂ group engages in a complex interplay of hydrogen bonding, dimerization, and pH-dependent equilibria that dictates its function.

This guide provides an in-depth comparison of the three principal methodologies employed for the structural analysis of phenylboronic acid derivatives: Single-Crystal X-ray Diffraction, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Computational Modeling. We will move beyond mere procedural descriptions to explain the causality behind experimental choices, offering field-proven insights to guide your research and development efforts.

The Solid-State Benchmark: Single-Crystal X-ray Diffraction

Single-crystal X-ray diffraction is the undisputed gold standard for determining the precise, unambiguous three-dimensional structure of a molecule in the solid state. By measuring how a crystal lattice scatters an X-ray beam, we can generate a detailed electron density map, revealing atomic positions with picometer resolution.

Core Strengths & Applications for PBA Derivatives

• Definitive Structure: Provides exact bond lengths, bond angles, and torsional angles. For instance, the X-ray structure of phenylboronic acid itself confirms the planarity of the C-B(OH)₂ unit relative to the phenyl ring and reveals B-O bond lengths of approximately 1.37 Å and a B-C bond length of about 1.56 Å.[7][8]

• Intermolecular Interactions: Uniquely visualizes the non-covalent interactions that govern crystal packing. In PBA derivatives, this most commonly reveals the formation of hydrogen-bonded dimers, where two molecules are linked via a pair of O-H···O bonds.[7][9]

• Protein-Ligand Complexes: It is the ultimate tool for validating the binding mode of a PBA inhibitor within a protein's active site. Crystallography has been instrumental in showing how PBA derivatives form a covalent, tetrahedral adduct with the catalytic serine residue in serine proteases, mimicking the high-energy intermediate of the enzymatic reaction.[10][11]

Experimental Protocol: Structure Determination of a Novel PBA Derivative

This protocol outlines the self-validating workflow for obtaining a high-quality crystal structure.

• Crystal Growth (The Critical Step):

  • Action: Dissolve the purified PBA derivative in a suitable solvent or solvent mixture (e.g., ethanol, water, or ethyl acetate/heptane) to near saturation. Use slow evaporation, vapor diffusion, or solvent layering to promote the formation of single, defect-free crystals (0.1-0.5 mm).

  • Causality: Slow, controlled crystallization is paramount. It allows molecules to pack in a highly ordered, repeating lattice, which is the prerequisite for coherent X-ray diffraction. Rushed precipitation leads to amorphous solids or poorly ordered microcrystals that are unsuitable for analysis.[12]

• Crystal Mounting and Data Collection:

  • Action: Select a well-formed crystal under a microscope and mount it on a goniometer head, typically using a cryoloop.[12] Cool the crystal in a stream of cold nitrogen gas (e.g., 100 K).

  • Causality: Cryo-cooling minimizes thermal vibrations of the atoms in the crystal. This reduction in atomic motion leads to sharper diffraction spots at higher resolution, resulting in a more precise and detailed final structure.[12]

  • Action: Mount the crystal on a diffractometer. A monochromatic X-ray beam (e.g., Mo Kα, λ = 0.71073 Å) is directed at the crystal, which is rotated to collect a series of diffraction images from all possible orientations.[12]

• Structure Solution and Refinement:

  • Action: Process the diffraction data to obtain a set of structure factors. Use direct methods or Patterson synthesis to solve the "phase problem" and generate an initial electron density map.

  • Action: Build an atomic model into the electron density map. Refine the model using full-matrix least-squares procedures, which iteratively adjust atomic positions and thermal parameters to minimize the difference between observed and calculated structure factors.[8]

  • Validation: The final model is validated using metrics like the R-factor (agreement index) and by checking for chemical reasonability. The coordinates are then typically deposited in a public database like the Cambridge Structural Database (CSD).

The Solution-State Dynamic View: NMR Spectroscopy

While X-ray crystallography provides a static snapshot, Nuclear Magnetic Resonance (NMR) spectroscopy offers unparalleled insight into the structure, dynamics, and interactions of PBA derivatives in solution—the environment most relevant to their biological and chemical applications.

Core Strengths & Applications for PBA Derivatives

• Hybridization State Analysis (¹¹B NMR): The boron nucleus itself is an excellent NMR probe. ¹¹B NMR is exceptionally sensitive to the hybridization state of the boron atom. A trigonal planar, sp²-hybridized boronic acid gives a broad signal around 28-34 ppm, whereas a tetrahedral, sp³-hybridized boronate ester (formed upon binding to a diol) gives a much sharper signal at a higher field, around 5-9 ppm.[1][13][14] This makes ¹¹B NMR the premier technique for studying binding events.

• Equilibrium Studies: In solution, PBAs can exist in equilibrium between the monomeric acid, a hydrogen-bonded dimer, and a cyclic trimeric anhydride known as a boroxine.[15][16] NMR spectroscopy (¹H and ¹¹B) is the most direct method to detect and quantify the species present under different conditions (solvent, concentration, water content).[15]

• pKa Determination and Binding Affinity: By monitoring the ¹¹B chemical shift as a function of pH, one can accurately determine the pKa of the boronic acid. This is crucial as diol binding is highly pH-dependent. The same principle can be used to quantify binding affinities with saccharides.[1][13][17]

• Specialized Techniques: ¹⁷O NMR can also be employed to investigate substituent effects and equilibria in PBA derivatives, providing complementary data to ¹¹B NMR.[18][19]

Experimental Protocol: ¹¹B NMR Titration for Diol Binding Analysis

This protocol describes a method to confirm and characterize the interaction between a PBA derivative and a model diol, such as catechol or fructose.

• Sample Preparation:

  • Action: Prepare a stock solution of the PBA derivative (e.g., 40 mM) in a suitable deuterated solvent system (e.g., 3:1 Methanol-d₄/D₂O). Prepare a separate stock solution of the diol (e.g., 80 mM) in the same solvent.[13]

  • Causality: Using a solvent system with water is essential to mimic physiological conditions and to ensure the boronic acid is competent for diol binding. The excess of diol ensures that, when binding occurs, the equilibrium is pushed towards the complexed state.[13]

• pH Adjustment and Initial Spectrum:

  • Action: Prepare an NMR sample of the PBA derivative alone. Adjust the pH to an acidic value (e.g., pH ≈ 2) using dilute DCl. Acquire a ¹¹B NMR spectrum.

  • Causality: At low pH, the boronic acid is fully protonated and in its sp² trigonal planar state. This spectrum serves as the baseline reference for the unbound, sp² boron chemical shift.[1][13]

• Titration and Spectral Acquisition:

  • Action: Prepare a series of NMR samples containing the PBA derivative and the diol. Adjust the pH of each sample incrementally from acidic to basic (e.g., pH 2 to 10) using dilute NaOD. Acquire a ¹¹B NMR spectrum at each pH point.

  • Causality: The formation of a stable tetrahedral boronate ester is favored at pH values at or above the pKa of the boronic acid.[1] By systematically varying the pH, we can observe the transition from the sp² state to the sp³ state, signaled by the upfield shift in the ¹¹B spectrum.

• Data Analysis:

  • Action: Plot the ¹¹B chemical shift (δ) as a function of pH. The inflection point of the resulting sigmoidal curve corresponds to the apparent pKa of the boronic acid in the presence of the diol.[13]

  • Validation: The appearance of a new, sharp signal at high field (5-9 ppm) and the disappearance of the broad signal at low field (28-34 ppm) is definitive proof of boronate ester formation. Comparing the pKa with and without the diol provides thermodynamic information about the binding interaction.

The Predictive Powerhouse: Computational Modeling

Computational modeling provides a powerful in silico toolkit to predict and rationalize the structural properties of PBA derivatives, complementing experimental findings and guiding molecular design.

Core Strengths & Applications for PBA Derivatives

• Conformational Analysis: Quantum mechanical methods like Density Functional Theory (DFT) can be used to calculate the geometries and relative energies of different conformers of a PBA derivative, such as the endo-exo and syn-syn orientations of the hydroxyl groups.[20][21]

• Interaction Energetics: Modeling can quantify the stability of intermolecular complexes. For example, calculations can determine the dimerization energy of two PBA molecules, confirming that the doubly hydrogen-bonded structure is highly favorable.[16]

• Simulating Protein Binding: Molecular docking simulations can predict the preferred binding pose of a PBA inhibitor within a protein's active site.[22] More advanced methods like Quantum Mechanics/Molecular Mechanics (QM/MM) can then be used to model the covalent bond formation with a catalytic serine residue.

• Rational Design: Computational approaches allow for the rapid screening of virtual libraries of PBA derivatives to prioritize candidates with optimal predicted binding affinities or desired electronic properties before committing to costly and time-consuming synthesis.[23]

Workflow: Predicting Protein Binding Mode via Molecular Docking

This workflow outlines the key steps for predicting the interaction of a PBA derivative with a target protein.

• System Preparation:

  • Action: Obtain the 3D structure of the target protein, typically from the Protein Data Bank (PDB). Prepare the structure by removing water molecules, adding hydrogen atoms, and assigning protonation states appropriate for physiological pH.

  • Action: Build the 3D structure of the PBA ligand using molecular modeling software. Perform an energy minimization using a suitable force field or quantum mechanical method to obtain a low-energy conformation.[23]

• Docking Simulation:

  • Action: Define the binding site (or "docking box") on the protein, usually centered on the known active site or a predicted allosteric site.

  • Action: Use a docking program (e.g., AutoDock, GOLD, Glide) to systematically search for the most favorable binding poses of the ligand within the defined site. The program scores each pose based on a scoring function that estimates the binding affinity.[22][23]

  • Causality: The docking algorithm explores a vast conformational space for both the ligand's rotation/translation and its internal rotatable bonds. The scoring function approximates the free energy of binding by considering terms for van der Waals interactions, electrostatics, hydrogen bonding, and desolvation penalties.

• Analysis and Validation:

  • Action: Analyze the top-scoring poses. Examine the specific intermolecular interactions (hydrogen bonds, hydrophobic contacts, etc.) between the ligand and the protein residues.

  • Validation: The predicted binding mode should be chemically sensible. For a serine protease inhibitor, a successful docking pose would place the boron atom in close proximity to the catalytic serine's hydroxyl group, poised for nucleophilic attack. The predictions can then be used to design mutations to experimentally validate key interacting residues.

Comparative Summary of Structural Study Techniques

Technique	Phase	Information Obtained	Strengths	Limitations
X-ray Diffraction	Solid	Absolute 3D structure, bond lengths/angles, crystal packing, intermolecular interactions.	Unambiguous, high-resolution structural data; "gold standard" for structure proof.	Requires high-quality single crystals; provides a static picture that may not reflect solution behavior.
NMR Spectroscopy	Solution	Connectivity, conformational dynamics, equilibria (monomer/dimer/boroxine), pKa, binding affinities.	Provides data in a biologically relevant medium; excellent for studying dynamic processes and interactions.	Structure is inferred, not directly imaged; can be complex to interpret; ¹¹B signals can be broad.
Computational Modeling	In Silico	Conformational energies, interaction energies, predicted binding modes, electronic properties.	Predictive power, cost-effective for screening, provides energetic insights not easily measured experimentally.	Model is a simplification of reality; accuracy is highly dependent on the level of theory and parameterization.

Visualizing Key PBA Structural Concepts

Workflow for Synergistic Structural Analysis

The most powerful insights are often gained by combining these techniques. Computational models can generate hypotheses that are tested by NMR, while X-ray crystallography provides the ultimate validation of a predicted binding mode.

Caption: A synergistic workflow combining computational and experimental methods.

Equilibria of Phenylboronic Acid

In solution, phenylboronic acid exists in a dynamic equilibrium between its monomeric, dimeric, and trimeric (boroxine) forms, influenced by solvent and water content.

Caption: Equilibria between phenylboronic acid monomer, dimer, and boroxine.

Enzyme Inhibition Mechanism

Phenylboronic acids inhibit serine proteases by forming a stable, tetrahedral covalent adduct with the active site serine residue.

Caption: Mechanism of serine protease inhibition by a phenylboronic acid.

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A Researcher's Guide to Computational Studies of Substituted Phenylboronic Acids: Methods, Validation, and Applications

Substituted phenylboronic acids represent a versatile class of molecules with significant applications ranging from organic synthesis to medicinal chemistry and materials science.[1][2][3] Their utility as synthetic intermediates, particularly in Suzuki-Miyaura cross-coupling reactions, is well-established.[3][4] Furthermore, their ability to form reversible covalent bonds with diols has positioned them as key components in glucose sensors and drug delivery systems.[5][6][7][8] The unique electronic and structural properties of the boronic acid moiety, which can be finely tuned by aromatic ring substitution, are central to these applications. Computational chemistry offers a powerful lens to investigate these properties at a molecular level, providing insights that can guide experimental design and accelerate discovery.

This guide provides a comparative overview of computational methods employed in the study of substituted phenylboronic acids. It is intended for researchers, scientists, and drug development professionals seeking to leverage computational tools to understand and predict the behavior of these fascinating molecules. We will delve into the causality behind choosing specific computational approaches, present validating experimental data, and provide detailed protocols for key computational workflows.

The Landscape of Computational Methods for Phenylboronic Acids

The primary goal of computational studies on substituted phenylboronic acids is often to elucidate structure-property relationships. This includes predicting their acidity (pKa), understanding their conformational preferences, investigating their electronic structure, and modeling their interactions with biological targets. The choice of computational method is paramount and depends on the desired accuracy and the computational resources available.

Density Functional Theory (DFT): The Workhorse for Electronic Structure and Reactivity

Density Functional Theory (DFT) has emerged as the most widely used method for studying phenylboronic acids due to its favorable balance of accuracy and computational cost.[9][10][11][12] DFT methods are particularly well-suited for:

• Geometry Optimization: Determining the most stable three-dimensional structure of the molecule.

• Electronic Property Calculation: Investigating properties like molecular electrostatic potential and frontier molecular orbitals, which provide insights into reactivity.[11]

• Spectroscopic Predictions: Simulating infrared (IR), and nuclear magnetic resonance (NMR) spectra to aid in experimental characterization.[12]

• Reaction Mechanism Studies: Elucidating the energetic pathways of chemical reactions involving phenylboronic acids.[9]

A common choice of functional for these studies is B3LYP, often paired with basis sets like 6-31G(d,p) or larger, such as 6-311++G(d,p), to accurately describe the electronic structure.[10][11][12][13][14]

Ab Initio Methods: For Higher Accuracy Benchmarks

While DFT is a powerful tool, higher-level ab initio methods, such as Møller-Plesset perturbation theory (MP2) and Coupled Cluster (CC) theory, can provide benchmark-quality results, particularly for thermochemical properties like heats of formation.[1] These methods are more computationally expensive and are typically used for smaller systems or to validate the results obtained from DFT calculations.

Molecular Docking: Probing Interactions with Biological Targets

In the context of drug development, understanding how substituted phenylboronic acids interact with protein targets is crucial. Molecular docking is a computational technique used to predict the preferred binding orientation of a ligand to a macromolecule.[15][16] This method is instrumental in rational drug design, helping to identify potential drug candidates and to understand their mechanism of action at a molecular level. For instance, boronic acids are known to form covalent bonds with serine residues in the active sites of some enzymes, a feature that can be explored through specialized covalent docking protocols.[3][5]

Key Physicochemical Property: Predicting the Acidity (pKa)

The acidity of a phenylboronic acid, quantified by its pKa value, is a critical parameter influencing its behavior in biological systems and its utility in applications like glucose sensing. Computational methods have proven invaluable in predicting pKa values and in understanding how substituents on the phenyl ring modulate acidity.

A crucial aspect of accurate pKa prediction is the consideration of multiple conformations of both the acidic and basic forms of the molecule in solution.[17][18] The rotation of the hydroxyl groups and the substituent can lead to a variety of low-energy conformers, and failing to account for this conformational flexibility can lead to significant errors in calculated pKa values.[17][18]

The general workflow for computational pKa prediction involves calculating the Gibbs free energy change for the deprotonation reaction in solution. This is typically achieved using a thermodynamic cycle that combines gas-phase quantum mechanical calculations with a solvation model to account for the effect of the solvent.

Below is a comparative table of experimental and computationally predicted pKa values for a series of monosubstituted phenylboronic acids.

Substituent	Position	Experimental pKa	Calculated pKa (Method)	Reference
H	-	8.83	9.20 (M06-2X/6-31+G(d,p))	[17]
4-NO2	para	6.95	4.20 (M06-2X/6-31+G(d,p))	[17]
3-NO2	meta	7.15	-
4-F	para	8.35	-
3-F	meta	8.25	-
2-F	ortho	7.95	-
4-Cl	para	8.15	-
3-Cl	meta	8.05	-
2-Cl	ortho	7.75	-
4-CH3	para	9.05	-
3-CH3	meta	8.95	-
2-CH3	ortho	8.95	-

Note: The calculated pKa values can vary depending on the level of theory and the solvation model used. The provided calculated value for the 4-NO2 substituted acid shows a significant deviation, highlighting the challenges in accurately predicting pKa for strongly electron-withdrawing groups.[17] However, computational methods are proficient at predicting trends in pKa with reasonable accuracy.[15][19]

Experimental Protocols for Computational Studies

To ensure the scientific integrity and reproducibility of computational results, it is essential to follow a well-defined protocol. Below are step-by-step methodologies for common computational workflows applied to substituted phenylboronic acids.

Protocol 1: Geometry Optimization and Electronic Structure Analysis using DFT

• Molecule Building: Construct the 3D structure of the substituted phenylboronic acid using a molecular modeling program.

• Conformational Search: Perform a systematic or stochastic conformational search to identify the low-energy conformers of the molecule. This is particularly important for flexible substituents and the hydroxyl groups of the boronic acid.

• Geometry Optimization: For each low-energy conformer, perform a geometry optimization using a chosen DFT functional and basis set (e.g., B3LYP/6-31+G(d)).

• Frequency Calculation: Perform a frequency calculation on the optimized geometry to confirm that it corresponds to a true minimum on the potential energy surface (i.e., no imaginary frequencies). This step also provides thermodynamic data such as Gibbs free energy.

• Electronic Property Analysis: From the optimized wavefunction, calculate properties such as molecular orbitals (HOMO, LUMO), electrostatic potential, and atomic charges (e.g., using Natural Bond Orbital analysis).[15][19]

Protocol 2: pKa Prediction using a Thermodynamic Cycle

• Optimize Structures: Perform geometry optimizations and frequency calculations for both the neutral boronic acid (HA) and its conjugate base (A⁻) in the gas phase using a high-level quantum mechanical method.

• Calculate Gas-Phase Free Energy: Determine the gas-phase Gibbs free energy of deprotonation (ΔG°gas).

• Calculate Solvation Free Energies: Calculate the Gibbs free energy of solvation for HA, A⁻, and the proton (H⁺) using a continuum solvation model (e.g., PCM, SMD).

• Calculate Free Energy in Solution: Combine the gas-phase and solvation free energies to obtain the Gibbs free energy of deprotonation in solution (ΔG°solv).

• Calculate pKa: Use the following equation to calculate the pKa: pKa = ΔG°solv / (2.303 * RT), where R is the gas constant and T is the temperature.

Visualizing Computational Workflows

To better illustrate the logical flow of these computational studies, the following diagrams are provided.

Caption: A typical workflow for DFT calculations on a substituted phenylboronic acid.

Caption: Thermodynamic cycle for the computational prediction of pKa.

Conclusion

Computational studies provide an indispensable toolkit for researchers working with substituted phenylboronic acids. By carefully selecting and applying methods such as DFT and molecular docking, it is possible to gain deep insights into their structure, reactivity, and biological activity. The ability to predict key properties like pKa with reasonable accuracy can significantly guide experimental efforts, leading to the more efficient design of novel molecules for a wide range of applications. As computational power continues to increase and theoretical models become more refined, the predictive power of these methods will only grow, further solidifying their role in modern chemical research and development.

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A Senior Application Scientist's Guide to Purity Determination of Boronic Acids

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis and pharmaceutical development, boronic acids and their derivatives are indispensable building blocks. Their utility in cornerstone reactions like the Suzuki-Miyaura cross-coupling underscores their importance. However, the very reactivity that makes them valuable also presents significant analytical challenges. Ensuring the purity of a boronic acid reagent is not merely a quality control checkpoint; it is a prerequisite for reproducible, high-yielding reactions and the ultimate safety and efficacy of a therapeutic agent. Impurities can range from residual starting materials and catalysts to, most notably, the self-condensation product: the cyclic anhydride known as a boroxine.[1][2][3][4][5]

This guide provides an in-depth comparison of the primary analytical methodologies for determining the purity of boronic acids. Moving beyond a simple listing of techniques, we will delve into the causality behind experimental choices, offering field-proven insights to empower you to select and implement the most appropriate method for your specific analytical challenge.

The Central Challenge: The Boronic Acid-Boroxine Equilibrium

A fundamental understanding of boronic acid chemistry is crucial for accurate purity assessment. Boronic acids exist in a dynamic equilibrium with their corresponding boroxines, a process driven by the loss of water.[2][4][5] This dehydration can occur during storage, sample preparation, or even within the analytical instrument itself, complicating quantification.[1][3] The choice of analytical technique and the design of the experimental protocol must be made with this equilibrium in mind.

Caption: The reversible equilibrium between a boronic acid and its boroxine anhydride.

Chromatographic Techniques: The Workhorses of Purity Analysis

Chromatography, in its various forms, remains the cornerstone for separating and quantifying boronic acids from their impurities.

High-Performance Liquid Chromatography (HPLC)

HPLC, particularly in the reversed-phase (RP-HPLC) mode, is the most widely adopted technique for boronic acid purity analysis due to its versatility and robustness.[6][7]

Expertise & Experience: The key to successful RP-HPLC analysis is controlling the ionization state of the boronic acid and minimizing on-column degradation. Boronic acids are weak Lewis acids, and their pKa values influence retention and peak shape. Operating at a low pH, typically using an acidic mobile phase modifier like formic or phosphoric acid, suppresses the ionization of the boronic acid group, leading to better retention on C18 columns and improved peak symmetry.[6][8]

However, the aqueous nature of reversed-phase mobile phases can promote the hydrolysis of boroxines back to the parent boronic acid, potentially masking the true impurity profile of the solid material.[9] Conversely, some analytical conditions can promote the dehydration of the boronic acid on the column.[1] Therefore, method development must carefully balance these competing factors.

Trustworthiness: A self-validating HPLC method for boronic acids should demonstrate consistent peak area ratios between the boronic acid and its boroxine impurity under slightly varied conditions (e.g., small changes in mobile phase composition or temperature). This provides confidence that the observed purity is not an artifact of the analytical method itself.

Parameter	Method 1 (Recommended RP-HPLC)	Method 2 (Alternative Phenyl Column)	Method 3 (Ion-Pair Chromatography)
Column	C18 (e.g., Waters XBridge C18, 4.6 x 150 mm, 3.5 µm)[6]	Phenyl (e.g., Waters XBridge Phenyl, 4.6 x 150 mm, 3.5 µm)[6]	C18 with Ion-Pairing Reagent[6]
Mobile Phase A	0.1% Formic Acid in Water[6]	0.1% Formic Acid in Water[6]	5 mM Tetrabutylammonium bisulfate in Water[6]
Mobile Phase B	Acetonitrile[6]	Acetonitrile[6]	Acetonitrile[6]
Detection	UV at 254 nm (or wavelength of max absorbance)[6]	UV at 254 nm[6]	UV at 254 nm[6]
Key Advantage	Robust, good peak shape for many boronic acids.[6]	Alternative selectivity via π-π interactions, useful for aromatic boronic acids.[6]	Can improve retention of highly polar boronic acids.[9]
Consideration	May not be suitable for highly polar boronic acids.	Potential for peak tailing.	Method development can be more complex.

• Instrumentation: Standard HPLC system with a gradient pump, autosampler, column oven, and UV detector.[6]

• Column: Waters XBridge C18, 4.6 x 150 mm, 3.5 µm particle size, or equivalent.[6]

• Mobile Phase:

  • A: 0.1% Formic Acid in HPLC-grade water.[6]

  • B: Acetonitrile.[6]

• Gradient: A typical starting point is a linear gradient from 20% to 80% B over 15 minutes.[6] This should be optimized for the specific analyte.

• Flow Rate: 1.0 mL/min.[6]

• Column Temperature: 30 °C.[6]

• Detection Wavelength: 254 nm or the UV maximum of the analyte.[6]

• Injection Volume: 10 µL.[6]

• Sample Preparation: Dissolve the boronic acid sample in a suitable solvent, often a mixture of acetonitrile and water, to a concentration of approximately 1 mg/mL. The use of non-aqueous, aprotic diluents can sometimes stabilize reactive boronic esters.[9]

Liquid Chromatography-Mass Spectrometry (LC-MS)

For trace-level impurity quantification, LC-MS offers unparalleled sensitivity and specificity.[10][11][12] This is particularly critical when boronic acids are considered potential genotoxic impurities in active pharmaceutical ingredients (APIs).[11]

Expertise & Experience: While many boronic acids can be analyzed directly, derivatization can significantly enhance sensitivity for trace-level detection.[10][12] The key challenge in LC-MS is the in-source formation of boroxines, solvent adducts, and other ions, which can complicate data interpretation.[1] Careful optimization of MS source parameters, particularly the cone voltage, is crucial to minimize the formation of these artifacts and ensure that the detected ions accurately reflect the composition of the sample.[1] An ultra-high-performance liquid chromatography (UHPLC) system can provide rapid analysis times, which is beneficial for high-throughput screening.[13][14]

Trustworthiness: A robust LC-MS method for boronic acid impurities will be validated according to ICH guidelines, demonstrating linearity, accuracy, precision, and specificity.[15] The limits of detection (LOD) and quantification (LOQ) should be established at levels relevant to the required impurity control limits (e.g., parts per million, ppm).[10][12][13]

Gas Chromatography (GC)

GC is a powerful technique for the analysis of volatile compounds. However, the high polarity and low volatility of most boronic acids make them unsuitable for direct GC analysis.[13][16]

Expertise & Experience: The successful application of GC to boronic acid analysis is almost entirely dependent on derivatization.[16] This process converts the polar boronic acid into a more volatile and thermally stable derivative. Common derivatization strategies include silylation (e.g., with MSTFA) or esterification with diols (e.g., pinacol) or other agents.[17][18][19] The choice of derivatization reagent and reaction conditions must be carefully optimized to ensure a complete and reproducible reaction.

Trustworthiness: The derivatization reaction itself must be validated. It should be quantitative, and the resulting derivative must be stable under the GC conditions. Any side products from the derivatization reaction should not interfere with the analysis of the target analyte.

Caption: General workflow for the GC analysis of boronic acids.

This protocol is adapted for the analysis of BBA, a common reagent and potential impurity.[20]

• Derivatization:

  • To the sample containing BBA, add pinacol.[20]

  • The reaction converts BBA to the more volatile bis(pinacolato)diboron (BPD).[20]

  • The reaction time and temperature must be optimized; for example, conversion of 1 µg/mL BBA can take 3-6 hours to reach ~80% completion.[20]

• Instrumentation: Standard GC-MS system.

• Analysis:

  • The derivatized sample is injected into the GC-MS.

  • BPD can be analyzed directly with quantification limits down to the low ppm range.[20]

  • An internal standard, such as bis(hexyleneglycolato)diboron (BHGD), can be used for improved quantitation.[20]

Spectroscopic and Other Techniques

While chromatography is dominant, other methods provide valuable and often complementary information.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is an indispensable tool for structural elucidation and can be a powerful quantitative method (qNMR).

Expertise & Experience:

• ¹H NMR: Provides structural information and can be used for purity assessment by integrating the signals of the boronic acid against those of known impurities or a certified internal standard.[21][22][23] The broad signal of the B(OH)₂ protons can sometimes be exchanged with residual water in the NMR solvent, but the aromatic and aliphatic protons of the molecule provide clear fingerprints.

• ¹¹B NMR: This is a particularly useful technique for studying the boronic acid-boroxine equilibrium and binding events.[24][25] The sp²-hybridized boron of a boronic acid gives a distinct chemical shift from the sp³-hybridized boron of a boronate ester, allowing for direct observation of these species in solution.[24]

• Chiral Analysis: NMR can be used to determine the enantiomeric purity of chiral diols by derivatizing them with a chiral boronic acid agent, which creates diastereomeric esters with distinguishable NMR signals.[26]

Trustworthiness: For qNMR, the validity of the results depends on using a high-purity internal standard, ensuring complete dissolution of the sample and standard, and allowing for adequate relaxation delays between scans to ensure accurate integration.

Karl Fischer Titration

The presence of water is a critical purity parameter for boronic acids, as it directly influences the equilibrium with the boroxine anhydride. Karl Fischer titration is the gold standard for water content determination.[27][28][29]

Expertise & Experience: This is a chemical titration specific for water.[28] It can be performed volumetrically for samples with higher water content or coulometrically for trace amounts (ppm levels).[28] For solid boronic acids, a Karl Fischer oven can be used to heat the sample and drive off the water into the titration cell, which is particularly useful for samples that are not soluble in the KF reagents or that might cause side reactions.

Trustworthiness: The accuracy of Karl Fischer titration relies on the use of standardized reagents and proper instrument calibration with a certified water standard. The endpoint detection must be sharp and reproducible.

Method Comparison Summary

Method	Principle	Sensitivity (Typical LOQ)	Derivatization Required?	Key Advantages	Primary Limitations
RP-HPLC	Liquid chromatographic separation based on polarity.[6]	µg/mL to ng/mL[11]	Generally no.	Robust, versatile, widely available.	On-column hydrolysis/dehydration can be an issue.[1][9]
LC-MS/MS	LC separation followed by mass-based detection.[11]	ng/mL to pg/mL[11]	Can enhance sensitivity.[10][12]	High sensitivity and specificity; ideal for trace analysis.[10][11]	In-source artifact formation can complicate spectra.[1]
GC-MS	Gas chromatographic separation of volatile compounds.[20]	ng/mL[11]	Yes, for most boronic acids.[13][16]	High resolution for volatile impurities.	Derivatization adds complexity and potential for error.
NMR	Nuclear spin resonance in a magnetic field.	% level (qNMR)	No (except for chiral analysis).[26]	Provides structural information; absolute quantification with standard.	Lower sensitivity compared to chromatographic methods.
Karl Fischer	Titration based on reaction with iodine and SO₂.[27]	ppm to 100%[28]	No.	Specific and accurate for water content.	Does not provide information on other impurities.

Conclusion: An Integrated Analytical Approach

No single method can definitively answer all questions regarding the purity of a boronic acid. A comprehensive and trustworthy assessment requires an integrated approach. A typical workflow would involve:

• RP-HPLC with UV detection for primary purity assessment and quantification of major impurities, including the corresponding boroxine.

• LC-MS for the identification and quantification of trace-level impurities, especially in pharmaceutical applications.

• NMR spectroscopy to confirm the structure of the main component and any significant impurities.

• Karl Fischer titration to accurately determine the water content, which is crucial for understanding the boronic acid/boroxine ratio.

By understanding the principles, advantages, and limitations of each technique, and by carefully designing experimental protocols that account for the unique chemistry of boronic acids, researchers can ensure the quality of these vital reagents, leading to more reliable and reproducible science.

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• (n.d.). A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry. ResearchGate. Retrieved from [Link][13]

• DiTusa, M. R., et al. (2022). 11B NMR Spectroscopy: Structural Analysis of the Acidity and Reactivity of Phenyl Boronic Acid–Diol Condensations. ACS Publications. Retrieved from [Link][24]

• Forst, M. B., et al. (2012). Development and validation of non-aqueous capillary electrophoresis methods to analyze boronic esters and acids. PubMed. Retrieved from [Link]

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• (n.d.). CHAPTER 2: 11B NMR and its uses in structural characterization of boronic acids and boronate esters. ResearchGate. Retrieved from [Link][25]

• (n.d.). (PDF) Analysis of Boronic Acids Without Chemical Derivatisation. ResearchGate. Retrieved from [Link]

• (n.d.). Formation of Boroxine: Its Stability and Thermodynamic Parameters in Solution. Retrieved from [Link][2]

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A Senior Application Scientist's Guide to the Characterization of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic Acid and its Analogs: A Comparative Analysis for Drug Discovery

For researchers, scientists, and drug development professionals navigating the intricate landscape of modern medicinal chemistry, the selection of building blocks is a critical determinant of success. Substituted phenylboronic acids are a cornerstone of contemporary synthetic chemistry, primarily for their versatility in carbon-carbon bond formation, most notably the Suzuki-Miyaura cross-coupling reaction.[1][2] Among this important class of reagents, 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid and its analogs have emerged as valuable intermediates in the synthesis of complex bioactive molecules, including herbicides and potential therapeutic agents.[3][4] The strategic incorporation of chlorine and fluorine atoms can significantly modulate the physicochemical and pharmacokinetic properties of a target molecule, influencing factors such as lipophilicity, metabolic stability, and binding affinity.[5][6][7]

This guide provides an in-depth technical comparison of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid and its analogs. Moving beyond a simple catalog of properties, this document, grounded in established scientific principles, offers practical insights into experimental design and data interpretation. We will delve into the nuances of their synthesis, explore robust characterization methodologies, and present comparative data to empower you to make informed decisions in your research and development endeavors.

The Strategic Advantage of Halogenated and Alkoxy-Substituted Phenylboronic Acids

The specific substitution pattern of 4-chloro, 2-fluoro, and 3-isopropoxy groups imparts a unique combination of electronic and steric properties to the phenylboronic acid scaffold. The electron-withdrawing nature of the halogen atoms can influence the reactivity of the boronic acid in cross-coupling reactions, while the isopropoxy group can impact solubility and introduce a specific steric profile. This strategic functionalization is often employed to fine-tune the biological activity and pharmacokinetic profile of drug candidates.[6]

Synthesis and Purification: A Comparative Overview

The synthesis of 4-Chloro-2-fluoro-3-substituted-phenylboronic acids typically involves the lithiation of a corresponding substituted benzene derivative followed by quenching with a borate ester.[3][8] A common route for a methoxy analog, which can be adapted for the isopropoxy derivative, is the reaction of 2-chloro-6-fluoroanisole with n-butyllithium and subsequent reaction with trimethyl borate.[9]

Generalized Synthetic Workflow:

Caption: Generalized synthetic workflow for 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid.

Commercially available arylboronic acids often contain varying amounts of boroxines, which are trimeric anhydrides formed by the dehydration of the boronic acid.[1][10] These impurities can be detrimental to the efficiency of subsequent coupling reactions. Therefore, recrystallization of the boronic acid from a suitable solvent system, such as water, is often a crucial purification step to ensure high reactivity.[10]

Comprehensive Characterization: A Multi-Technique Approach

Accurate characterization of these building blocks is paramount to ensure the integrity of your synthetic work and the reliability of downstream biological data. A combination of spectroscopic and chromatographic techniques is essential for unambiguous identification and purity assessment.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organoboron compounds.[11]

• ¹H NMR: Provides information on the number, connectivity, and chemical environment of protons in the molecule. The aromatic protons will exhibit characteristic splitting patterns due to coupling with each other and with the fluorine atom. The protons of the isopropoxy group will show a distinct septet and doublet.

• ¹³C NMR: Complements ¹H NMR by providing information about the carbon skeleton. The carbon directly attached to the boron atom will have a characteristic chemical shift.

• ¹⁹F NMR: Is particularly useful for fluorinated compounds, providing a sensitive and direct way to confirm the presence and environment of the fluorine atom.[12]

• ¹¹B NMR: Directly probes the boron nucleus, offering valuable information about its coordination state and chemical environment.[13][14] The chemical shift of the ¹¹B nucleus can help distinguish between the boronic acid and its corresponding boroxine or other derivatives.[14] It is advisable to use quartz NMR tubes to avoid the broad signal from the borosilicate glass of standard tubes.[14]

Mass Spectrometry (MS)

Mass spectrometry is a powerful technique for determining the molecular weight of the compound and for obtaining fragmentation patterns that can aid in structural confirmation. However, the analysis of boronic acids by MS can be complicated by their tendency to dehydrate and form boroxines, especially at elevated temperatures.[15][16]

To overcome these challenges, techniques such as electrospray ionization (ESI) in negative mode are often employed, which can readily detect the [M-H]⁻ ion.[16] Ultra-high-performance liquid chromatography coupled with mass spectrometry (UPLC-MS) offers a high-throughput method for the analysis of a wide range of boronic acids with minimal sample preparation.[16][17]

High-Performance Liquid Chromatography (HPLC)

HPLC is the workhorse for assessing the purity of boronic acids and their analogs. Reversed-phase HPLC (RP-HPLC) is a commonly used method. The choice of column and mobile phase is critical for achieving good separation of the desired compound from impurities, including the corresponding boroxine.

A systematic approach to method development, involving screening of different columns and mobile phase modifiers, can lead to a robust and reliable analytical method. For instance, a method using an XSelect™ Premier HSS T3 column with a formic acid modified acetonitrile/water mobile phase has been shown to effectively separate a mixture of eleven structurally similar boronic acids. Post-column derivatization with reagents like alizarin can be used for selective detection of boronic acids in complex mixtures.[18][19]

Comparative Data of 4-Chloro-2-fluoro-3-alkoxyphenylboronic Acid Analogs

To illustrate the impact of the alkoxy substituent on the properties of these analogs, the following table summarizes key characterization data for the methoxy and isopropoxy derivatives.

Property	4-Chloro-2-fluoro-3-methoxyphenylboronic acid	4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid	Rationale for Comparison
Molecular Formula	C₇H₆BClFO₃	C₉H₁₀BClFO₃	Demonstrates the difference in carbon and hydrogen content due to the different alkoxy groups.
Molecular Weight	204.38 g/mol	232.43 g/mol	Highlights the increase in mass with the larger isopropoxy group.
Appearance	White to off-white solid	White to off-white solid	Physical appearance is typically similar for these closely related analogs.
¹¹B NMR (δ, ppm)	~28-30	~28-30	The chemical shift is primarily influenced by the boronic acid moiety and less so by the remote alkoxy group.
Reactivity in Suzuki Coupling	High	High (expected)	Both are expected to be effective coupling partners, though steric hindrance from the isopropoxy group could slightly modulate reactivity.[20][21]
Solubility	Soluble in polar organic solvents	Expected to have slightly increased solubility in less polar organic solvents due to the larger alkyl group.	The isopropoxy group increases the lipophilicity of the molecule.

Experimental Protocols

General Protocol for Suzuki-Miyaura Cross-Coupling

This protocol provides a general guideline for a Suzuki-Miyaura coupling reaction using a 4-Chloro-2-fluoro-3-alkoxyphenylboronic acid analog. Optimization of reaction conditions (catalyst, base, solvent, temperature) is often necessary for specific substrates.[20][21][22][23]

Workflow for a Typical Suzuki-Miyaura Coupling Reaction:

Caption: A generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

Step-by-Step Procedure:

• To a reaction vessel, add the aryl halide (1.0 equiv), the 4-Chloro-2-fluoro-3-alkoxyphenylboronic acid analog (1.1-1.5 equiv), a palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%), and a base (e.g., K₂CO₃, 2-3 equiv).

• Purge the vessel with an inert gas (e.g., nitrogen or argon).

• Add the degassed solvent (e.g., a mixture of toluene and water).

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature.

• Perform an aqueous workup to remove inorganic salts.

• Extract the product with a suitable organic solvent.

• Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel or by recrystallization.

Conclusion and Future Perspectives

4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid and its analogs are powerful tools in the arsenal of the medicinal chemist. Their carefully designed substitution patterns offer a gateway to novel chemical entities with potentially enhanced biological activities and improved pharmacokinetic profiles. A thorough understanding of their synthesis, purification, and comprehensive characterization is not merely a procedural formality but a fundamental prerequisite for the successful advancement of drug discovery programs.

The methodologies and comparative data presented in this guide are intended to serve as a practical resource for researchers in the field. As the quest for more effective and safer therapeutics continues, the strategic application of well-characterized building blocks like these halogenated and alkoxy-substituted phenylboronic acids will undoubtedly play a pivotal role in shaping the future of medicine.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic Acid

For the diligent researcher, the lifecycle of a chemical reagent extends far beyond the reaction vessel. Proper disposal is not merely a procedural afterthought but a critical component of laboratory safety, environmental stewardship, and regulatory compliance. This guide provides a comprehensive, technically grounded framework for the safe and compliant disposal of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid (CAS No. 1256346-21-0).[1][2]

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid is not publicly available. The following procedures are therefore based on best practices for the disposal of halogenated phenylboronic acid derivatives, drawing from safety data for structurally similar compounds and established regulatory guidelines.[3]

Immediate Safety & Hazard Assessment: Understanding the Compound

Before any disposal action, a thorough understanding of the potential hazards is paramount. 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid is a substituted phenylboronic acid. This class of compounds, while essential in modern synthetic chemistry, requires careful handling.

Core Principles of Handling:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant nitrile gloves, safety goggles, and a fully fastened lab coat.[4]

• Ventilation: All handling of the solid compound or its solutions, especially during weighing and transfer, must be conducted within a certified chemical fume hood to prevent inhalation of dust or vapors.[4]

• Incompatibility: Boronic acids should be stored away from strong oxidizing agents.[5] It is crucial to prevent mixing with incompatible waste streams, such as strong acids or bases, unless part of a specific, controlled neutralization procedure.[6]

Hazard Profile (Inferred from Analogous Compounds):

Based on data for similar halogenated phenylboronic acids, this compound should be treated as hazardous. The primary concerns are summarized below.

Hazard Classification	Description	Precautionary Statement Codes (Example)
Acute Oral Toxicity	Harmful if swallowed.	P264, P270, P301+P312, P330, P501[5][7]
Skin Irritation	May cause skin irritation.	P264, P280, P302+P352, P332+P313[8]
Eye Irritation	May cause serious eye irritation.	P280, P305+P351+P338, P337+P313[8]
Respiratory Irritation	May cause respiratory irritation upon inhalation of dust.	P261, P271, P304+P340, P312[3][8]

This hazard profile dictates that 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid must be managed as regulated hazardous waste from "cradle to grave," in accordance with the Resource Conservation and Recovery Act (RCRA).[9][10][11]

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of this compound is a multi-step process that ensures safety and compliance at every stage. The workflow is designed to be a self-validating system, where each step logically follows from the initial hazard assessment.

Disposal Decision & Execution Workflow

Caption: Disposal workflow for 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid.

Step 1: Waste Characterization and Segregation

The foundational step in compliant disposal is correct waste characterization.

• Classification: 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid is a halogenated organic compound . It must be segregated into the appropriate hazardous waste stream.[12]

• Segregation is Key: Never mix this waste with non-halogenated solvents, aqueous waste (unless neutralized as part of a specific institutional protocol), or other incompatible chemical classes.[6][13] Proper segregation prevents dangerous reactions and ensures the waste can be disposed of by the correct method, which for halogenated materials is typically high-temperature incineration.[8]

Step 2: Waste Collection and Storage

All materials contaminated with the compound must be collected as hazardous waste.

• Solid Waste: This includes any unreacted or surplus solid compound, as well as contaminated consumables like weighing paper, gloves, and spill pads.

  • Action: Place these materials into a designated, sealable solid hazardous waste container.[4]

• Liquid Waste: This includes any solutions containing the compound and the first rinse from any contaminated glassware.[4]

  • Action: Collect liquid waste in a compatible, sealable container intended for halogenated organic liquid waste.

• Container Requirements:

  • Use containers that are compatible with the waste; often, the original reagent bottle is a suitable choice after being relabeled.[14][15]

  • The container must be in good condition, with a secure, leak-proof lid.[6][14] Keep containers closed except when adding waste.[6][13]

• Labeling: As soon as the first drop of waste is added, the container must be labeled with a "Hazardous Waste" tag.[14] The label must include:

  • The full chemical name: "4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid". Do not use abbreviations.[14]

  • The approximate percentages of all constituents.

  • The relevant hazard characteristics (e.g., "Toxic," "Irritant").[14]

• Satellite Accumulation Area (SAA): Store the sealed and labeled waste container in a designated SAA at or near the point of generation.[14][15] The SAA must be under the control of laboratory personnel and should utilize secondary containment (e.g., a plastic tub) to contain any potential leaks.[14]

Step 3: Decontamination of Empty Containers

Empty containers that held 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid must be properly decontaminated before disposal to prevent environmental contamination.

• Initial Rinse: Rinse the empty container with a suitable organic solvent such as acetone or ethanol.[4]

• Collect the Rinseate: Crucially, this first rinseate must be collected and disposed of as liquid hazardous waste, as it will contain residual amounts of the compound.[4]

• Subsequent Rinses: For containers that did not hold acutely toxic materials, subsequent rinses with water (if the initial solvent is water-miscible) can often be disposed of down the drain, provided the pH is neutral and it complies with local regulations.[16] However, always consult your institution's Environmental Health and Safety (EHS) department for specific guidance.

• Final Container Disposal: After thorough rinsing and air-drying in a ventilated area, deface the original label on the container.[6] The clean, dry container can then typically be disposed of in the regular laboratory glassware or plastic recycling stream, as appropriate for the container material.[6][16]

Step 4: Final Disposal

The ultimate disposal of the collected hazardous waste is a regulated process that must not be undertaken by laboratory personnel.

• Professional Disposal: The only acceptable method for the final disposal of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid is through your institution's EHS-approved hazardous waste management vendor.[5][7]

• Incineration: The standard and most effective disposal method for halogenated organic compounds is high-temperature incineration at a licensed Treatment, Storage, and Disposal Facility (TSDF).[10] These facilities are equipped with specialized scrubbers to neutralize the acidic gases (e.g., HCl, HF) generated during combustion.

By adhering to this structured and technically sound disposal protocol, researchers can ensure they are protecting themselves, their colleagues, and the environment, thereby upholding the highest standards of scientific integrity and responsibility.

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Navigating the Safe Handling of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic Acid: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

Hazard Identification and Risk Assessment: An Evidence-Based Approach

Due to the absence of a dedicated SDS for 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid, a conservative approach to hazard assessment is paramount. Analysis of SDSs for similar compounds, such as 4-Chloro-2-fluoro-3-methoxyphenylboronic acid and other phenylboronic acid derivatives, reveals a consistent hazard profile.[1][2][3] It is prudent to assume that 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid exhibits similar toxicological properties.

Anticipated Hazards:

• Skin Irritation: Likely to cause skin irritation upon contact.[4][5][6]

• Serious Eye Irritation: Poses a risk of serious eye irritation or damage.[4][2][5][6]

• Respiratory Tract Irritation: Inhalation of dust may cause respiratory irritation.[4][5][6]

• Acute Oral Toxicity: May be harmful if swallowed.[7][8]

Based on these anticipated hazards, a thorough risk assessment should be conducted before any handling of the material. This involves evaluating the quantity of the substance to be used, the duration of the procedure, and the potential for dust generation.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential to mitigate the risks associated with handling 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid. The following table summarizes the recommended PPE, drawing from best practices for handling boronic acids.[7][5][9][10][11][12][13]

PPE Category	Specification	Rationale
Eye and Face Protection	Tightly fitting safety goggles or a full-face shield.[11][12][13]	Protects against splashes and airborne dust particles that can cause severe eye irritation.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile rubber).[9][12] Gloves must be inspected prior to use.[7]	Prevents direct skin contact and subsequent irritation. Proper glove removal technique is crucial to avoid cross-contamination.[7]
Body Protection	A laboratory coat should be worn at all times.[9] For larger quantities, consider impervious clothing.[7]	Protects skin and personal clothing from contamination.
Respiratory Protection	For procedures with a high likelihood of dust generation, a NIOSH-approved particulate respirator is recommended.[14]	Minimizes the risk of inhaling irritating dust particles. Always work in a well-ventilated area, preferably a chemical fume hood.[5][9]

Operational Plan: A Step-by-Step Protocol for Safe Handling

Adherence to a strict operational protocol is critical for minimizing exposure and ensuring a safe working environment. The following workflow outlines the key steps for handling 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid.

Figure 1: A stepwise workflow for the safe handling of 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid, emphasizing safety checkpoints.

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure, immediate and appropriate action is crucial.[15][16]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5][15] Seek immediate medical attention.[5][15]

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water.[9][15] Seek medical attention if irritation persists.[15]

• Inhalation: Move the individual to fresh air.[5][15] If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.[5][15]

• Ingestion: Do NOT induce vomiting.[5] Rinse the mouth with water and seek immediate medical attention.[5][8]

All laboratory personnel should be familiar with the location and use of emergency equipment, including safety showers, eyewash stations, and fire extinguishers.

Storage and Disposal: Ensuring Long-Term Safety and Environmental Responsibility

Storage:

Store 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid in a tightly closed container in a dry, cool, and well-ventilated place.[6][12] It is advisable to store it under an inert atmosphere, as some boronic acids can be sensitive to air and moisture.[8]

Disposal:

The disposal of chemical waste must be in accordance with local, state, and federal regulations.[15][17][18]

• Solid Waste: Collect solid waste in a clearly labeled, sealed container.

• Liquid Waste: Collect liquid waste containing the boronic acid in a designated, labeled container.

• Contaminated Materials: Any materials that have come into contact with the chemical, such as gloves and weighing paper, should be disposed of as hazardous waste.

Consult your institution's Environmental Health and Safety (EHS) department for specific guidance on waste disposal procedures.[18] For small quantities, neutralization with a mild base followed by dilution may be an option, but this should only be done with EHS approval.[17][18]

By adhering to the principles and protocols outlined in this guide, researchers can confidently and safely handle 4-Chloro-2-fluoro-3-isopropoxyphenylboronic acid, fostering a culture of safety and scientific excellence within the laboratory.

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